4-Nitroso hydrochlorothiazide-13C,15N2,d2

Core Science & Biosynthesis

Technical Guide: Certificate of Analysis for 4-Nitroso Hydrochlorothiazide-¹³C,¹⁵N₂,d₂

Introduction: The Critical Role of Isotopically Labeled Internal Standards in Pharmaceutical Analysis

In the landscape of modern drug development and quality control, ensuring the safety and efficacy of pharmaceutical products is paramount. This necessitates the precise quantification of active pharmaceutical ingredients (APIs) and any potential impurities. Among the impurities of concern are N-nitrosamines, which have been identified as probable human carcinogens. Hydrochlorothiazide, a widely prescribed diuretic and antihypertensive medication, has been scrutinized for its potential to form the N-nitroso derivative, 4-Nitroso hydrochlorothiazide, particularly in formulated drug products[1].

The accurate detection and quantification of such impurities, often present at trace levels, pose significant analytical challenges. To overcome these, stable isotope-labeled internal standards (SIL-IS) are indispensable tools. These compounds are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes such as ¹³C, ¹⁵N, or deuterium (²H or d). The use of SIL-IS, like 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂, allows for the mitigation of matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise quantification by mass spectrometry-based methods[2]. This technical guide provides an in-depth analysis of the Certificate of Analysis (CoA) for 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂, offering insights into the critical quality attributes and the analytical methodologies employed for its characterization.

Deconstructing the Certificate of Analysis: A Guarantee of Quality

A Certificate of Analysis is a formal document that confirms a product meets its predetermined specifications. For a stable isotope-labeled internal standard, the CoA is the cornerstone of its reliability, providing researchers and quality control analysts with the necessary data to confidently use it in quantitative assays. The following sections break down the key components of a typical CoA for 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂.

Product Identification and Chemical Properties

A comprehensive CoA begins with the unambiguous identification of the compound. This includes its chemical name, synonyms, catalog number, and CAS number for the unlabeled counterpart.

Table 1: Compound Identification

Parameter	Data	Source
Product Name	4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂	[2][3][4]
Synonyms	6-chloro-4-nitroso-3,4-dihydro-2H-benzo[e][2][4]thiadiazine-7-sulfonamide-3-¹³C-3,3-d₂-2-¹⁵N-¹⁵N 1,1-dioxide	[3][5]
Molecular Formula	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂	[3][4][5]
Molecular Weight	331.72 g/mol	[3][4][5]
Unlabeled CAS No.	63779-86-2	[3][6][7]
Appearance	Off-White Solid	[5]

The precise molecular formula and weight are critical for mass spectrometry, as they dictate the mass-to-charge ratio (m/z) that will be monitored for the internal standard.

Purity and Impurity Profile: The Core of the CoA

The purity of an internal standard is arguably its most critical attribute. Any unlabeled analyte present as an impurity will lead to an overestimation of the target analyte in a sample. The CoA must provide a clear and quantitative assessment of purity, typically determined by High-Performance Liquid Chromatography (HPLC).

Table 2: Purity and Analytical Data

Analytical Test	Specification	Result
Purity (by HPLC)	≥95%	99.34%[2]
Mass Spectrometry	Conforms to structure	Consistent with theoretical mass
¹H NMR	Conforms to structure	Consistent with labeled structure

The high purity of 99.34% as determined by HPLC indicates that the material is suitable for use as an internal standard[2]. The CoA should also be accompanied by the actual analytical data, including the HPLC chromatogram, mass spectrum, and NMR spectrum, which we will delve into in the following sections.

Analytical Methodologies for Characterization and Validation

A trustworthy CoA is backed by robust analytical methods. The following protocols are representative of the techniques used to certify 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the workhorse for determining the purity of pharmaceutical compounds. A stability-indicating method is crucial to separate the main compound from any potential impurities and degradation products.

Experimental Protocol: RP-HPLC for Purity Determination

• Instrumentation: An HPLC system equipped with a UV detector (e.g., Agilent 1100/1290 or equivalent) is utilized[8][9].

• Column: A reversed-phase C18 or C8 column is commonly employed (e.g., Kromasil L7, 250 x 4.6 mm, 5 µm or Phenomenex Luna C8, 150mm x 4.00mm, 3µ)[8][9].

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.1% orthophosphoric acid or 25mM Potassium Phosphate buffer, pH 2.9) and an organic solvent like acetonitrile is typical[8][9].

• Flow Rate: A standard flow rate of 1.0 or 1.2 mL/minute is maintained[8][9].

• Detection: UV detection is carried out at a wavelength where the analyte has significant absorbance, such as 220 nm or 273 nm[8][9].

• Column Temperature: The column is maintained at a constant temperature, for instance, 30°C, to ensure reproducibility[8].

• Injection Volume: A small, precise volume (e.g., 5-20 µL) of a solution of the standard is injected[9][10].

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Rationale for Methodological Choices: The use of reversed-phase chromatography is ideal for separating moderately polar compounds like hydrochlorothiazide and its derivatives. The acidic mobile phase ensures that the sulfonamide groups are in a consistent protonation state, leading to sharp, symmetrical peaks. UV detection provides a sensitive and linear response for quantification.

Workflow Diagram: HPLC Purity Analysis

Caption: Workflow for HPLC purity determination of the internal standard.

Mass Spectrometry (MS) for Identity Confirmation

Mass spectrometry is essential for confirming the molecular weight of the isotopically labeled compound and for ensuring the correct incorporation of the stable isotopes.

Experimental Protocol: LC-MS for Identity Confirmation

• Instrumentation: A Liquid Chromatography system coupled to a Mass Spectrometer (e.g., Agilent 6540 Q-TOF LC-MS) is used[9].

• Ionization Source: Electrospray ionization (ESI) in positive or negative mode is typically employed.

• Mass Analyzer: A high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap is used to obtain accurate mass measurements.

• Data Analysis: The acquired mass spectrum is analyzed to confirm the presence of the molecular ion corresponding to the labeled compound's theoretical mass. The isotopic distribution pattern should also match the expected pattern for the incorporated isotopes.

Rationale for Methodological Choices: LC-MS provides two dimensions of data: chromatographic separation and mass-to-charge ratio. This allows for the separation of the labeled compound from any unlabeled impurities and confirms its identity with high specificity. High-resolution mass spectrometry is crucial for differentiating the labeled compound from other molecules with similar nominal masses.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of the compound and verifying the positions of the isotopic labels.

Experimental Protocol: ¹H NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: A standard ¹H NMR spectrum is acquired.

• Data Analysis: The chemical shifts, coupling constants, and integration of the signals are compared to the expected spectrum for 4-Nitroso hydrochlorothiazide. The absence or modification of signals at specific positions confirms the location of the deuterium labels.

Rationale for Methodological Choices: NMR provides detailed information about the chemical environment of each proton in the molecule. For 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂, the ¹H NMR spectrum would show the absence of signals corresponding to the deuterated positions and potential complexities in splitting patterns due to the ¹³C and ¹⁵N labels, thus confirming the successful and specific labeling of the molecule.

Application in a Regulated Bioanalytical Workflow

The certified 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ serves as an internal standard in validated bioanalytical methods for the quantification of the 4-Nitroso hydrochlorothiazide impurity in drug products.

Workflow Diagram: Quantitative LC-MS/MS Analysis

Caption: Bioanalytical workflow using the SIL internal standard.

In this workflow, a known amount of the isotopically labeled internal standard is added to the sample at the beginning of the sample preparation process. Both the analyte and the internal standard are then co-extracted and analyzed by LC-MS/MS. By monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, the instrument can differentiate between the analyte and the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to calculate the concentration of the analyte in the original sample by referencing a calibration curve.

Conclusion: The Foundation of Reliable Data

The Certificate of Analysis for 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ is more than just a document; it is a testament to the quality and reliability of a critical reagent. For researchers and drug development professionals, a thorough understanding of the data presented in the CoA and the analytical methods used to generate it is essential for ensuring the integrity of their quantitative data. The use of a well-characterized, high-purity, isotopically labeled internal standard is a cornerstone of robust and defensible analytical science, ultimately contributing to the safety and efficacy of medicines.

References

• Product Name : 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 | Pharmaffiliates. Pharmaffiliates. [Link]

• A Novel, Stability-indicating Method for Analyzing Degradation Impurities in Hydrochlorothiazide and Irbesartan Tablets Using RP-HPLC | Bentham Science Publishers. Bentham Science. [Link]

• Stability-Indicating Method Development and Validation for the Assay of Hydrochlorothiazide and Determination of Impurities/Degrad. Austin Publishing Group. [Link]

• A Novel, Stability-indicating Method for Analyzing Degradation Impurities in Hydrochlorothiazide and Irbesartan Tablets Using RP-HPLC - Bentham Science Publisher. Bentham Science. [Link]

• Purification and identification of an impurity in bulk hydrochlorothiazide - PubMed. National Center for Biotechnology Information. [Link]

• Overview of the Determination of Hydrochlorothiazide Levels in Pharmaceutical Preparations and Biological Matrices. IntechOpen. [Link]

• N-Nitroso Hydrochlorothiazide | 63779-86-2 | SynZeal. SynZeal. [Link]

• (PDF) Stability and Degradation Pathways of N -Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion - ResearchGate. ResearchGate. [Link]

• 1 Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ - EFPIA. EFPIA. [Link]

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• 2. medchemexpress.com [medchemexpress.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. N4-Nitroso Hydrochlorothiazide-13C-15N2-d2 | CymitQuimica [cymitquimica.com]
• 6. N-​Nitroso Hydrochlorothiazide | LGC Standards [lgcstandards.com]
• 7. N-Nitroso Hydrochlorothiazide | 63779-86-2 | SynZeal [synzeal.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. austinpublishinggroup.com [austinpublishinggroup.com]
• 10. ijpsm.com [ijpsm.com]

An In-depth Technical Guide to 4-Nitroso Hydrochlorothiazide-13C,15N2,d2: Properties and Applications in Pharmaceutical Analysis

Introduction: The Imperative for Precise Nitrosamine Analysis

The landscape of pharmaceutical quality control has been significantly reshaped by the detection of N-nitrosamine impurities in various drug products. Classified as probable human carcinogens, these impurities pose a considerable risk to patient safety, prompting stringent regulatory actions worldwide.[1] Hydrochlorothiazide (HCTZ), a widely prescribed diuretic and antihypertensive agent, contains a secondary amine moiety that is susceptible to nitrosation, potentially forming the N-nitroso-hydrochlorothiazide (NNHCT) impurity.[1]

Accurate and reliable quantification of such impurities at trace levels is a formidable analytical challenge. This necessitates highly sensitive and selective methodologies, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) emerging as the gold standard. The cornerstone of achieving high accuracy and precision in these quantitative assays is the use of a stable isotopically labeled internal standard (SIL-IS). This guide provides a comprehensive technical overview of 4-Nitroso hydrochlorothiazide-13C,15N2,d2, a critical tool for the robust quantification of NNHCT in pharmaceutical matrices.

Physicochemical Characteristics of 4-Nitroso Hydrochlorothiazide-13C,15N2,d2

4-Nitroso hydrochlorothiazide-13C,15N2,d2 is the stable isotope-labeled analogue of N-nitroso-hydrochlorothiazide.[2] The incorporation of heavy isotopes provides a distinct mass shift, crucial for its function as an internal standard in mass spectrometry-based assays, without significantly altering its chemical properties.

Chemical Structure and Isotopic Labeling

The strategic placement of stable isotopes is paramount for an effective internal standard. In this molecule, the labeling pattern includes:

• One Carbon-13 (¹³C) atom: Replacing a ¹²C atom.

• Two Nitrogen-15 (¹⁵N) atoms: Replacing ¹⁴N atoms in the sulfonamide and thiazide ring.

• Two Deuterium (²H or d) atoms: Replacing ¹H atoms.

This multi-isotope labeling strategy is advantageous as it minimizes the risk of isotopic cross-contribution to the unlabeled analyte signal and provides a significant mass shift, ensuring clear differentiation in the mass spectrometer.

Core Chemical Properties

A summary of the key physicochemical properties is presented in the table below.

Property	Value	Source(s)
Chemical Name	6-Chloro-4-nitroso-3,4-dihydro-2H-benzo[e][3][4][5]thiadiazine-7-sulfonamide-3-¹³C-3,3-d₂-2-¹⁵N-¹⁵N 1,1-dioxide	[4][6]
Molecular Formula	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂	[7][8]
Molecular Weight	331.72 g/mol	[7][8]
Appearance	Off-White Solid	[4]
Solubility	Soluble in Methanol	[4]
Storage	Freezer (-20°C) for long-term storage

Synthesis Pathway and Rationale

While specific, detailed synthesis protocols for 4-Nitroso hydrochlorothiazide-13C,15N2,d2 are proprietary and not extensively published, the synthetic route logically begins with the synthesis of the isotopically labeled parent drug, Hydrochlorothiazide-13C,15N2,d2. This labeled precursor would then undergo a nitrosation reaction.

A plausible synthetic approach is as follows:

• Synthesis of Labeled Precursors: The synthesis would involve utilizing starting materials enriched with the desired stable isotopes. For instance, ¹³C-labeled formaldehyde and ¹⁵N-labeled sulfonamide precursors would be incorporated during the synthesis of the hydrochlorothiazide ring system.

• Nitrosation: The isotopically labeled hydrochlorothiazide would then be reacted with a nitrosating agent, such as sodium nitrite, under controlled acidic conditions to introduce the nitroso group at the N4 position of the thiazide ring.

This method ensures the precise placement of the isotopic labels within the molecule's core structure.

Caption: Conceptual synthesis pathway for 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

Principle of Isotope Dilution Mass Spectrometry

The utility of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is rooted in the principle of isotope dilution analysis. This robust analytical technique is the method of choice for achieving the highest accuracy and precision in quantitative measurements.

The workflow is as follows:

• A known amount of the isotopically labeled internal standard (4-Nitroso hydrochlorothiazide-13C,15N2,d2) is added to the sample containing an unknown amount of the target analyte (unlabeled NNHCT) at the earliest stage of sample preparation.

• The sample is then processed through extraction, cleanup, and chromatographic separation. Both the analyte and the internal standard experience the same procedural losses and matrix effects.

• In the mass spectrometer, the instrument differentiates between the analyte and the internal standard based on their mass-to-charge (m/z) ratios.

• The concentration of the analyte is determined by comparing the ratio of the analyte's signal intensity to the known concentration of the internal standard.

This ratiometric approach effectively cancels out variations in sample handling and instrument response, leading to highly reliable results.

Caption: General workflow for quantitative analysis using isotope dilution.

Recommended Analytical Protocol: LC-MS/MS Quantification of NNHCT

The following is a recommended starting point for the development and validation of a robust LC-MS/MS method for the quantification of N-nitroso-hydrochlorothiazide using its labeled internal standard.

Sample Preparation

For a drug product such as a tablet formulation:

• Accurately weigh and finely powder a representative number of tablets.

• Weigh a portion of the powder equivalent to a specified amount of the active pharmaceutical ingredient (API) into a centrifuge tube.

• Spike the sample with a known concentration of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 working solution.

• Add an appropriate extraction solvent (e.g., methanol or a mixture of methanol and water).

• Vortex and/or sonicate the sample to ensure complete extraction of the analyte and internal standard.

• Centrifuge the sample to pelletize excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Liquid Chromatography Parameters

Parameter	Recommended Condition	Rationale
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for the analytes.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes good peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Organic solvent for gradient elution.
Flow Rate	0.3 - 0.5 mL/min	Typical flow rate for analytical LC-MS.
Column Temp.	30 - 40 °C	Ensures reproducible retention times.
Injection Vol.	2 - 10 µL	Dependent on sample concentration and instrument sensitivity.
Gradient	Optimized to separate NNHCT from the HCTZ API and other matrix components.	A gradient from low to high organic content is typically used.

Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	Both modes should be evaluated; ESI is common for this class of compounds.[1]
Analysis Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.
MRM Transitions
NNHCT (Analyte)	Precursor Ion (m/z) → Product Ion (m/z)	To be determined empirically.
NNHCT-¹³C,¹⁵N₂,d₂ (IS)	Expected Precursor Ion (m/z) → Expected Product Ion (m/z)	The mass shift will be +5 Da compared to the unlabeled analyte due to ¹³C, 2x¹⁵N, and 2x²H.
Collision Energy	Optimized for each transition	To achieve maximum product ion intensity.
Dwell Time	≥ 50 ms	Ensures sufficient data points across the chromatographic peak.

Method Validation and Trustworthiness

A self-validating system is crucial for regulatory compliance and confidence in analytical data. The use of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is integral to this process. A comprehensive method validation should be performed according to ICH Q2(R1) guidelines and should include:

• Specificity and Selectivity: Demonstrating no interference from matrix components at the retention times of the analyte and internal standard.

• Linearity and Range: Establishing a linear relationship between the analyte/internal standard peak area ratio and the concentration of the analyte over a defined range.

• Accuracy and Precision: Determining the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified with acceptable accuracy and precision.

• Stability: Evaluating the stability of the analyte and internal standard in stock solutions and in the sample matrix under various storage conditions.

The consistent response of the internal standard across all samples, calibrators, and quality controls provides an ongoing validation of the analytical process for each sample run.

Conclusion: A Critical Tool for Drug Safety

4-Nitroso hydrochlorothiazide-13C,15N2,d2 is an indispensable tool for researchers, scientists, and drug development professionals tasked with ensuring the safety and quality of hydrochlorothiazide-containing medicines. Its use within a validated isotope dilution LC-MS/MS workflow provides the necessary accuracy, precision, and robustness to meet and exceed stringent regulatory requirements for the control of nitrosamine impurities. By enabling reliable quantification at trace levels, this stable isotopically labeled internal standard plays a vital role in mitigating the risks associated with potentially carcinogenic impurities in pharmaceutical products.

References

• KCAS Bio. (2020, December 8). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bioanalytical & Biomarker Services. [Link]

• Veeprho. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. [Link]

• Chemignition Laboratory. (2025, January 10). Hydrochlorothiazide: Structure, Properties, Uses, and Safety. [Link]

• ResearchGate. Interpretation of Physical Properties of Hydrochlorothiazide. [Link]

• U.S. Food and Drug Administration. HYDROCHLOROTHIAZIDE TABLETS, USP. [Link]

• Bioanalysis Zone. LC-MS. [Link]

• Inchem.org. Hydrochlorothiazide (PIM 265). [Link]

• Pharmaffiliates. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. [Link]

• PubChem. Hydrochlorothiazide. [Link]

• Biotrial. GLP Quantitative Bioanalysis using LC-MS/MS. [Link]

• YouTube. (2015, December 28). Effective Workflow for Pharmaceutical Impurity Analysis using HR-LCMS. [Link]

• Journal of King Saud University - Science. (2024, July 14). Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. [Link]

• European Directorate for the Quality of Medicines & HealthCare. Determination of N-nitroso hydrochlorothiazide in various preparations. [Link]

• LabRulez LCMS. Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. [Link]

• SHIMADZU CORPORATION. A Direct Method for the Determination of 13 Nitrosamines in Water by LCMS-8045 System. [Link]

Sources

• 1. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. veeprho.com [veeprho.com]
• 5. chemignition.com [chemignition.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. N-Nitroso Hydrochlorothiazide 13C,15N2,d2 (major) [lgcstandards.com]
• 8. N-Nitroso Hydrochlorothiazide 13C,15N2,d2 (major) [lgcstandards.com]

Introduction: The Critical Role of Isotopically Labeled Standards in Nitrosamine Impurity Analysis

An In-depth Technical Guide to Sourcing and Purity Verification of 4-Nitroso hydrochlorothiazide-13C,15N2,d2

The landscape of pharmaceutical safety and quality control has been significantly shaped by the discovery of nitrosamine impurities in various drug products.[1] These compounds are classified as probable human carcinogens, necessitating their stringent control and monitoring at trace levels.[1] For researchers and drug development professionals, the accurate quantification of these impurities is paramount. This is where stable isotope-labeled (SIL) internal standards, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, become indispensable tools.

This SIL analog of the 4-Nitroso hydrochlorothiazide impurity serves as an ideal internal standard for analytical methods, primarily those employing mass spectrometry.[2][3] Its utility stems from its near-identical chemical and physical properties to the unlabeled analyte of interest. It co-elutes during chromatographic separation and experiences similar ionization efficiency and matrix effects in the mass spectrometer. However, its distinct mass-to-charge ratio (m/z), due to the incorporation of heavy isotopes (¹³C, ¹⁵N, and ²H), allows for its clear differentiation and precise quantification of the target impurity.[2][4] The use of such standards is crucial for robust, accurate, and reproducible analytical methods that can meet the stringent requirements of regulatory bodies like the FDA and EMA.[1][5]

This guide provides a comprehensive overview of sourcing 4-Nitroso hydrochlorothiazide-13C,15N2,d2, evaluates the critical nature of its purity, and details the technical protocols required for its verification, ensuring the integrity of analytical data in pharmaceutical development and quality control.

Part 1: Supplier Landscape for 4-Nitroso hydrochlorothiazide-13C,15N2,d2

Identifying a reliable supplier is the foundational step. The quality of the analytical standard directly impacts the quality of the resulting data. Several specialized chemical suppliers offer this complex, isotopically labeled compound. When selecting a supplier, researchers should prioritize those who provide a comprehensive Certificate of Analysis (CoA) detailing purity, isotopic enrichment, and characterization data.

Below is a summary of publicly listed suppliers for this compound. Researchers should contact these suppliers directly for the most current availability, pricing, and technical documentation.

Supplier	Product Name/Synonym	Available Purity Data	Molecular Formula
Clearsynth	4-Nitroso Hydrochlorothiazide-13C,15N2,d2	Purity by HPLC: 95.21%[6]	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂[6]
Simson Pharma Limited	4-Nitroso Hydrochlorothiazide-13C-15N2-D2	CoA provided with every compound	Not explicitly listed
Pharmaffiliates	4-Nitroso Hydrochlorothiazide-13C,15N2,d2	High purity asserted; exact % not listed[7]	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂[7]
MedChemExpress (MCE)	4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂	Research grade; exact % not listed[2]	Not explicitly listed
CymitQuimica	N4-Nitroso Hydrochlorothiazide-13C-15N2-d2	Research grade; exact % not listed[8]	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂[8]
Veeprho	4-Nitroso Hydrochlorothiazide-13C,15N2,d2	Research grade; exact % not listed[3]	Not explicitly listed

Part 2: The Duality of Purity: Chemical and Isotopic Integrity

For an SIL standard, "purity" is a multi-faceted concept encompassing both chemical purity and isotopic purity. Both are critical for the validity of analytical results.[9]

Chemical Purity

Chemical purity refers to the percentage of the material that is the desired compound, exclusive of other chemical entities such as residual solvents, starting materials, or by-products from synthesis.[10][11] For SIL standards, a high chemical purity (typically >95%) is essential to prevent co-eluting impurities from interfering with the analyte or standard peaks in a chromatogram, which could lead to inaccurate quantification.[12]

The causality is direct: an unknown impurity in the SIL standard could have the same nominal mass as the unlabeled analyte, creating a false positive signal and artificially inflating the calculated amount of the impurity in the sample.

Isotopic Purity

Isotopic purity, or isotopic enrichment, is the percentage of the compound that contains the desired heavy isotopes.[9] For example, an isotopic purity of 98% means that 98% of the molecules are the fully labeled 4-Nitroso hydrochlorothiazide-13C,15N2,d2, while the remaining 2% may consist of molecules with fewer labels (e.g., M+1, M+2, etc.) or unlabeled compound.

Why It Matters: High isotopic purity is crucial for two primary reasons:

• Minimizing Crosstalk: It prevents the isotopic cluster of the standard from overlapping with the signal of the unlabeled analyte. If the SIL standard contains a significant amount of unlabeled material (M+0), this will contribute to the analyte's signal, leading to an overestimation.

• Ensuring Accurate Quantification: The concentration of the SIL standard is calculated based on its molecular weight. Inaccurate assumptions about isotopic distribution can lead to errors in the preparation of standard solutions and, consequently, in the final quantification. For regulated pharmaceutical environments, isotopic enrichment levels above 95% are generally required.[9]

Part 3: Methodologies for Purity and Identity Verification

Upon receiving the SIL standard, it is best practice within a GxP (Good Laboratory/Manufacturing Practice) environment to independently verify its identity and purity, rather than relying solely on the supplier's CoA. Liquid Chromatography-Mass Spectrometry (LC-MS) is the premier technique for this purpose.[13][14]

Experimental Protocol: Purity Verification by LC-MS/MS

This protocol outlines a general method for verifying the chemical and isotopic purity of 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

Objective: To confirm the identity, chemical purity, and isotopic purity of the SIL standard.

1. Materials and Reagents:

• 4-Nitroso hydrochlorothiazide-13C,15N2,d2 standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Class A volumetric flasks and pipettes

2. Sample Preparation:

• Accurately weigh approximately 1 mg of the standard.

• Dissolve in a suitable solvent (e.g., Methanol or Acetonitrile) to prepare a stock solution of 1 mg/mL.

• Perform serial dilutions to create a working solution of approximately 1 µg/mL. Use amber vials to protect the solution from light, as nitrosamines can be light-sensitive.[15]

3. Chromatographic Conditions (HPLC/UPLC):

• Column: A C18 reversed-phase column (e.g., Ascentis® Express C18, 150 x 3.0 mm, 2.7 µm) is a suitable starting point.[5]

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B over several minutes, hold, and then re-equilibrate.

• Flow Rate: 0.4 - 0.6 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

4. Mass Spectrometry Conditions (Tandem Quadrupole or HRMS):

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Analysis Mode:

  • For Purity: Full scan mode to detect any potential impurities.

  • For Identity & Isotopic Purity: Multiple Reaction Monitoring (MRM) for tandem quadrupole or high-resolution full scan for Orbitrap/TOF instruments.[14]

• MRM Transitions (Hypothetical): The precursor ion would be the protonated molecule [M+H]⁺ of the labeled standard. Product ions would be determined by infusing the standard and performing a product ion scan.

• High-Resolution MS (HRMS): This technique is highly effective for confirming the elemental composition and resolving isotopic patterns, providing definitive confirmation of isotopic purity.[14][16]

5. Data Analysis and Interpretation:

• Chemical Purity: Integrate the peak area of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 and all other detected impurity peaks in the full scan chromatogram. Calculate purity as: (Area of Main Peak / Total Area of All Peaks) * 100%.

• Identity Confirmation: The detected precursor and product ions in MRM mode or the accurate mass measurement (within 5 ppm) in HRMS mode should confirm the identity of the compound.

• Isotopic Purity Assessment: Extract the ion chromatogram for the unlabeled species (M+0). The ratio of the M+0 peak area to the labeled peak area provides a measure of isotopic contamination. A detailed analysis of the isotopic cluster in the mass spectrum will yield the isotopic enrichment percentage.[16]

Part 4: Quality Verification Workflow

A systematic workflow ensures that every batch of a new standard is properly vetted before being used in critical assays. The following diagram illustrates a self-validating protocol for the qualification of 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

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The Gold Standard: Mitigating Analytical Variability in Nitrosamine Analysis with Stable Isotope-Labeled Standards

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The detection of N-nitrosamine impurities in pharmaceutical products has become a paramount concern for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1][2] The mandate to quantify these impurities at trace levels—often in the parts-per-billion (ppb) range—presents significant analytical challenges.[3][4] Complex drug matrices, multi-step sample preparation protocols, and instrument variability can introduce significant error, compromising the accuracy and reliability of results.[5][6] This technical guide provides an in-depth exploration of the isotope dilution mass spectrometry (IDMS) method, a powerful technique that leverages stable isotope-labeled (SIL) internal standards to overcome these challenges. We will dissect the scientific principles, detail the profound advantages, and provide a practical workflow, demonstrating why this approach is considered the gold standard for robust and defensible nitrosamine analysis.

The Analytical Gauntlet: Challenges in Trace-Level Nitrosamine Quantification

The journey to accurate nitrosamine quantification is fraught with obstacles. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits, necessitating highly sensitive and selective analytical methods.[7][8][9] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique, but its application is not without difficulty.[10][11]

The primary challenges include:

• Matrix Effects: The co-elution of excipients and active pharmaceutical ingredients (API) from the complex sample matrix can interfere with the ionization of the target nitrosamine analyte in the mass spectrometer's source.[3][4] This phenomenon, known as ion suppression or enhancement, can lead to artificially low or high results, severely impacting quantitation accuracy.[6][12]

• Analyte Loss During Sample Preparation: Nitrosamine analysis often requires extensive sample preparation, including extraction, concentration, and filtration, to isolate the trace-level impurities.[5][11] Each of these steps introduces the risk of analyte loss, leading to poor recovery and an underestimation of the true impurity level.[13]

• Instrumental Variability: Fluctuations in the performance of the LC-MS/MS system, such as variations in injection volume or ionization efficiency, can introduce imprecision and affect the day-to-day reproducibility of the method.[10]

These factors combined can undermine the integrity of analytical data, making it difficult to ensure compliance with regulatory limits and, ultimately, protect patient safety.[14]

The Isotope Dilution Principle: A Self-Validating System

Isotope dilution mass spectrometry (IDMS) offers an elegant solution to the aforementioned challenges. The core principle relies on adding a known quantity of a stable isotope-labeled (SIL) version of the target analyte to the sample at the very beginning of the analytical workflow.[13]

An SIL standard is chemically identical to the native analyte but has a higher molecular weight due to the incorporation of heavy isotopes, such as Deuterium (²H or D), Carbon-13 (¹³C), or Nitrogen-15 (¹⁵N).[15] Because the SIL standard has virtually identical physicochemical properties to the native analyte, it behaves identically throughout the entire analytical process.[16] It co-elutes chromatographically and experiences the same degree of matrix effects and sample preparation losses.[17][18]

The mass spectrometer, however, can easily distinguish between the light (native) and heavy (labeled) forms of the analyte based on their mass-to-charge ratio (m/z). Quantification is therefore based on the ratio of the native analyte's response to the SIL standard's response.[13] This ratio remains constant regardless of sample loss or signal suppression, providing a highly accurate and precise measurement.

Caption: The Principle of Isotope Dilution Mass Spectrometry (IDMS).

Core Advantages of SIL Standards in Nitrosamine Analysis

The application of IDMS confers several critical advantages that establish it as the superior methodology for this challenging analysis.

Unparalleled Mitigation of Matrix Effects

This is arguably the most significant advantage. Since the SIL standard co-elutes with the native analyte, any ion suppression or enhancement caused by the matrix affects both compounds to the same degree.[6][10] By calculating the ratio of the two signals, the matrix effect is effectively cancelled out. This allows for accurate quantification even in highly complex and "dirty" sample matrices common in finished drug products, eliminating the need for exhaustive and sometimes impractical sample cleanup procedures.[19]

Complete Correction for Recovery and Procedural Errors

By introducing the SIL standard at the earliest stage (i.e., during sample weighing), it acts as a perfect tracer for the native analyte throughout the entire workflow.[17] Any physical loss of the analyte during liquid-liquid extraction (LLE), solid-phase extraction (SPE), solvent evaporation, or sample transfer will be mirrored by a proportional loss of the SIL standard.[6][13] This ensures that the final measured ratio is unaffected by variations in sample preparation efficiency, leading to vastly improved accuracy and precision.

Enhanced Accuracy, Precision, and Robustness

The cumulative effect of correcting for both matrix effects and sample preparation variability is a dramatic improvement in overall method performance.[7] Methods using SIL standards consistently demonstrate higher accuracy (recoveries closer to 100%) and precision (lower relative standard deviation, %RSD) compared to methods using external standardization or structural analogue internal standards.[10][13] This inherent robustness makes the method less susceptible to minor day-to-day variations in instrument performance or operator technique, a critical attribute for methods used in a regulated quality control environment.[14]

Performance Parameter	Method without SIL Standard	Method with SIL Standard (IDMS)	Rationale for Improvement
Accuracy (Recovery %)	50 - 150% (Highly Variable)	95 - 105%	Corrects for matrix effects and analyte loss during sample prep.[6][17]
Precision (RSD %)	> 15%	< 5%	Compensates for variability in sample handling and instrument response.[10][13]
Limit of Quantitation (LOQ)	Elevated	Lowered	Improved signal-to-noise by mitigating matrix suppression.[6]
Method Robustness	Low	High	Less sensitive to minor changes in chromatographic or MS conditions.[14]
Table 1. Comparison of typical analytical method performance with and without a Stable Isotope-Labeled (SIL) internal standard for nitrosamine analysis.

Practical Implementation: A Validated Experimental Workflow

Implementing an IDMS method requires careful planning and execution. The following section outlines a generalized, robust workflow for the analysis of nitrosamines in a drug product.

Caption: A comprehensive experimental workflow for nitrosamine analysis using IDMS.

Step-by-Step Methodology

1. Selection and Preparation of SIL Standard:

• Selection: Choose an SIL standard with high isotopic purity and a sufficient mass shift (typically ≥ 3 amu) to prevent mass spectral overlap with the native analyte. While deuterated standards are common, ¹³C or ¹⁵N-labeled standards are often preferred to eliminate the remote possibility of hydrogen-deuterium exchange under certain analytical conditions.[16]

• Preparation: Accurately prepare a stock solution of the SIL standard in a suitable solvent (e.g., Methanol). From this stock, prepare a working "spiking" solution at a concentration that will yield a mass spectrometer response comparable to that of the analyte at its target limit.

2. Sample Preparation:

• Weighing: Accurately weigh a representative portion of the drug product (e.g., ground tablet powder) into a centrifuge tube.

• Spiking (Critical Step): Add a precise, known volume of the SIL standard working solution directly to the dry powder or sample suspension. This must be the first step to ensure the standard experiences all subsequent process variations.

• Extraction: Add the appropriate extraction solvent (e.g., Dichloromethane, Methanol, or an aqueous buffer). The choice of solvent depends on the specific nitrosamine and drug product matrix.[20] Vortex or sonicate thoroughly to ensure complete extraction of both the native analyte and the SIL standard.

• Cleanup (if necessary): For complex matrices, a cleanup step such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) may be required to remove major interferences.[6]

• Concentration & Reconstitution: Evaporate the extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a precise volume of a solvent compatible with the LC mobile phase (e.g., 50:50 Methanol:Water).

3. LC-MS/MS Analysis:

• Chromatography: Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A column that provides good retention and peak shape for the target nitrosamines is essential (e.g., C18, Biphenyl).[20][21] The chromatographic gradient must be optimized to separate the analytes from matrix interferences.

• Mass Spectrometry: Employ a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.[11]

  • Ionization: The choice of ionization source is critical. Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, volatile nitrosamines like NDMA, while Electrospray Ionization (ESI) may be better for larger or more polar nitrosamine drug substance-related impurities (NDSRIs).[6][11]

  • MRM Transitions: Develop and optimize at least two specific MRM transitions for both the native analyte and the SIL standard. This ensures confident identification and quantification.

4. Data Analysis and Quantification:

• Calibration Curve: Prepare a set of calibration standards containing a fixed concentration of the SIL standard and varying known concentrations of the native analyte.

• Ratio Calculation: For each standard and sample, calculate the ratio of the chromatographic peak area of the native analyte to the peak area of the SIL standard.

• Quantification: Plot a calibration curve of the peak area ratio versus the concentration of the native analyte. Determine the concentration of the nitrosamine in the unknown sample by interpolating its measured peak area ratio on this curve.

Regulatory Perspective and Conclusion

Regulatory agencies worldwide, including the FDA, EMA, and those adhering to USP chapters like <1469>, emphasize the need for validated, robust, and scientifically sound analytical methods for nitrosamine control.[8][22][23][24] The use of stable isotope-labeled standards in an isotope dilution methodology directly addresses the core requirements for data integrity. It provides a self-validating system that inherently corrects for the most significant sources of analytical error.

By compensating for variable matrix effects and inconsistent sample preparation recoveries, the IDMS approach delivers unparalleled accuracy and precision. This ensures that reported results are a true reflection of the nitrosamine levels in the drug product. For any laboratory tasked with the critical responsibility of nitrosamine testing, the adoption of SIL standards is not merely a best practice—it is an essential strategy for ensuring data defensibility, regulatory compliance, and patient safety.

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An In-depth Technical Guide to Forced Degradation Studies of Hydrochlorothiazide and its Nitroso-Impurity

Introduction

Hydrochlorothiazide (HCTZ), a cornerstone in the management of hypertension and edema, is a thiazide diuretic that functions by inhibiting the sodium-chloride symporter in the distal convoluted tubule of the nephron.[1] Its widespread and chronic use necessitates a thorough understanding of its stability profile. Forced degradation studies are a critical component of the drug development process, providing invaluable insights into the intrinsic stability of a drug substance, its degradation pathways, and the potential formation of harmful impurities.[2] These studies are mandated by regulatory bodies like the International Council for Harmonisation (ICH) to ensure the safety and efficacy of pharmaceutical products.[3][4]

A significant concern in recent years has been the emergence of nitrosamine impurities in various drug products.[5] For hydrochlorothiazide, the formation of N-nitroso-hydrochlorothiazide (NHCTZ) is a potential risk due to the presence of a secondary amine moiety in its structure which can react with nitrosating agents.[6][7] Given that nitrosamines are classified as probable human carcinogens, their presence in pharmaceuticals is strictly regulated, with stringent acceptable intake (AI) limits established by authorities such as the U.S. Food and Drug Administration (FDA).[8][9][10]

This technical guide provides a comprehensive overview of the principles and methodologies for conducting forced degradation studies on hydrochlorothiazide, with a specific focus on the formation, identification, and quantification of its critical nitroso-impurity, NHCTZ.

The Scientific Imperative for Forced Degradation

Forced degradation, or stress testing, involves subjecting the drug substance to conditions more severe than accelerated stability testing.[2] The primary objectives are:

• Elucidation of Degradation Pathways: To identify the likely degradation products under various stress conditions.[2][11]

• Development of Stability-Indicating Methods: To develop and validate analytical methods that can accurately separate and quantify the active pharmaceutical ingredient (API) from its degradation products, thus proving the method is "stability-indicating."[1][11]

• Understanding Intrinsic Stability: To gain knowledge about the inherent stability of the drug molecule, which informs formulation development, packaging selection, and storage conditions.[2]

• Identification of Potential Impurities: To identify and characterize potentially toxic impurities that may form during manufacturing, storage, or even in vivo.

According to ICH guideline Q1A(R2), forced degradation studies should typically target 5-20% degradation of the active ingredient to ensure that the degradation products are formed at concentrations that can be reliably detected and characterized.[11][12]

Part 1: Forced Degradation of Hydrochlorothiazide

Methodology and Rationale

A systematic approach to the forced degradation of hydrochlorothiazide involves exposing it to hydrolytic, oxidative, photolytic, and thermal stress conditions.

Hydrolytic Degradation (Acidic, Basic, and Neutral)

• Rationale: Hydrolysis is a common degradation pathway for drugs with susceptible functional groups. Varying the pH allows for the exploration of both acid-catalyzed and base-catalyzed degradation mechanisms.

• Protocol:

  • Prepare solutions of hydrochlorothiazide in acidic (e.g., 0.1N to 1N HCl), basic (e.g., 0.1N to 1N NaOH), and neutral (e.g., purified water) media.[13][14][15]

  • Expose the solutions to elevated temperatures (e.g., 60-80°C) for a defined period.[13][14] The duration of exposure is critical and should be adjusted to achieve the target degradation of 5-20%.[12]

  • At specified time points, withdraw samples, neutralize them if necessary, and dilute to a suitable concentration for analysis.[13]

• Expected Degradation Products: Under hydrolytic stress, hydrochlorothiazide is known to degrade primarily to 4-amino-6-chloro-1,3-benzenedisulfonamide (DSA), also referred to as degradant A.[13][15][16] This occurs through the cleavage of the thiadiazine ring.[17]

Oxidative Degradation

• Rationale: Many drug substances are susceptible to oxidation. Hydrogen peroxide is a commonly used oxidizing agent in forced degradation studies as it mimics potential oxidative stress during manufacturing and storage.

• Protocol:

  • Prepare a solution of hydrochlorothiazide and treat it with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).[1][13]

  • The reaction can be carried out at room temperature or with gentle heating to accelerate degradation.[1][13]

  • Monitor the reaction over time and collect samples for analysis.

• Expected Degradation Products: Oxidative degradation of hydrochlorothiazide can also lead to the formation of 4-amino-6-chloro-1,3-benzenedisulfonamide (DSA).[13] Under harsher oxidative conditions, another degradant, 6-chloro-2-oxy-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide, has been identified.[13][16]

Photolytic Degradation

• Rationale: Exposure to light can induce photodegradation, leading to the formation of unique degradation products. ICH Q1B provides specific guidance on photostability testing.[3]

• Protocol:

  • Expose the drug substance (solid-state) and its solution to a light source that provides both UV and visible light.[2][3]

  • The total illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.[2][3]

  • A dark control sample should be stored under the same conditions but protected from light to differentiate between light-induced and thermal degradation.

• Expected Degradation Products: Photodegradation of hydrochlorothiazide can be complex.[18] The primary photoprocesses are photodehalogenation and photohydrolysis.[19] Identified photoproducts include 4-amino-6-chloro-1,3-benzenedisulfonamide (DSA) and other hydroxylated and dechlorinated derivatives.[19][20][21]

Thermal Degradation

• Rationale: To assess the stability of the drug substance at elevated temperatures, which can occur during manufacturing (e.g., drying) and storage in hot climates.

• Protocol:

  • Expose the solid drug substance to dry heat at temperatures above the accelerated stability testing conditions (e.g., 60-80°C).[12][14]

  • Monitor for any physical or chemical changes over a defined period.

• Expected Degradation Products: Hydrochlorothiazide is reported to be relatively stable under thermal stress alone, but degradation can occur at very high temperatures, often following melting.[22][23] The decomposition can be a multi-stage reaction.[23]

Summary of Forced Degradation Conditions and Major Degradants

Stress Condition	Typical Reagents and Conditions	Major Degradation Products
Acid Hydrolysis	0.1N - 1N HCl, 60-80°C	4-amino-6-chloro-1,3-benzenedisulfonamide (DSA)[13][17]
Base Hydrolysis	0.1N - 1N NaOH, 60-80°C	4-amino-6-chloro-1,3-benzenedisulfonamide (DSA)[13][17]
Oxidation	3-30% H₂O₂, Room Temp or 60-80°C	4-amino-6-chloro-1,3-benzenedisulfonamide (DSA), 6-chloro-2-oxy-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide[13][16]
Photolysis	UV/Visible light exposure (ICH Q1B)	4-amino-6-chloro-1,3-benzenedisulfonamide (DSA), hydroxylated and dechlorinated derivatives[19][20][21]
Thermal	Dry heat, 60-80°C	Generally stable, decomposition at higher temperatures[22][23]

Part 2: The Nitroso-Impurity of Hydrochlorothiazide (NHCTZ)

The formation of N-nitroso-hydrochlorothiazide (NHCTZ), also known as 4-Nitroso Hydrochlorothiazide, is a significant concern due to the potential carcinogenicity of nitrosamines.[6][24]

Mechanism of NHCTZ Formation

NHCTZ is formed through the reaction of the secondary amine in the hydrochlorothiazide molecule with a nitrosating agent, typically derived from nitrite impurities present in excipients or other raw materials, under acidic conditions.[6][7][24]

Degradation of NHCTZ

Interestingly, NHCTZ is reported to be unstable, particularly at physiological pH (pH 6-8), where it degrades rapidly.[25][26] Its degradation products include formaldehyde, a thiatriazine derivative, and an aminobenzenesulfonic acid derivative.[25] At lower pH values (pH 1-5), the degradation is slower, and hydrochlorothiazide itself is observed as one of the degradation products.[25]

The instability of NHCTZ at physiological pH has led to discussions about whether it should be controlled as a typical potent nitrosamine.[26] However, due to its potential to form, regulatory agencies still require rigorous risk assessment and control strategies.

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies like the FDA have issued guidance on the control of nitrosamine impurities in human drugs.[8][9] The FDA has established a framework for determining the acceptable intake (AI) limit for nitrosamine drug substance-related impurities (NDSRIs) based on a carcinogenic potency categorization approach (CPCA). NHCTZ is classified as a Potency Category 4 nitrosamine, with a corresponding AI limit of 1500 ng/day.[24] This underscores the need for highly sensitive analytical methods for its detection and quantification.

Part 3: Analytical Methodologies

A robust, stability-indicating analytical method is paramount for the successful analysis of forced degradation samples of hydrochlorothiazide and its nitroso-impurity.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for the analysis of hydrochlorothiazide and its degradation products.[27][28]

• Typical HPLC Conditions:

  • Column: A reversed-phase C18 or C8 column is typically used.[27][29]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer at a slightly acidic pH) and an organic modifier like acetonitrile or methanol is commonly employed.[27][29] Gradient elution may be necessary to achieve adequate separation of all degradation products.[28]

  • Detection: UV detection is typically set at a wavelength where both hydrochlorothiazide and its degradation products have significant absorbance, for instance, around 270 nm.[27][29]

Detection and Quantification of NHCTZ

Due to the trace-level concentrations at which NHCTZ needs to be controlled, highly sensitive and selective analytical techniques are required.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): This is the gold standard for the quantification of nitrosamine impurities.[30][31]

  • Rationale: LC-MS/MS offers exceptional sensitivity and selectivity by using Multiple Reaction Monitoring (MRM) to specifically detect the transition of the parent ion of NHCTZ to a specific product ion.[32] This minimizes interference from the drug substance matrix and other impurities.

  • Method Development Considerations:

    • Due to the instability of NHCTZ in solution at room temperature, samples and standards should be kept refrigerated.[32]

    • The use of an internal standard is recommended to improve the accuracy and precision of the method.

    • The method must be validated according to ICH guidelines, with a limit of quantification (LOQ) well below the acceptable intake limit. Sensitive methods can achieve LOQs in the low pg/mL range.[31]

Conclusion

Forced degradation studies of hydrochlorothiazide are essential for ensuring its quality, safety, and efficacy. A thorough understanding of its degradation pathways under various stress conditions is critical for the development of stable formulations and robust analytical methods. The potential for the formation of the N-nitroso impurity, NHCTZ, adds another layer of complexity and necessitates the use of highly sensitive and specific analytical techniques like LC-MS/MS for its control at trace levels. By adhering to regulatory guidelines and employing sound scientific principles, researchers and drug development professionals can effectively navigate the challenges associated with the stability testing of hydrochlorothiazide and safeguard patient health.

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Isotopic Labeling of Hydrochlorothiazide: A Comprehensive Technical Guide for Researchers

Introduction: The Significance of Isotopic Labeling in Pharmaceutical Research

In the landscape of modern drug development and clinical research, isotopically labeled compounds are indispensable tools. The substitution of an atom with its heavier, non-radioactive isotope (such as deuterium for hydrogen, carbon-13 for carbon, or nitrogen-15 for nitrogen) provides a subtle yet powerful modification that allows researchers to trace the fate of a drug molecule within a biological system. This guide provides an in-depth technical overview of the isotopic labeling of hydrochlorothiazide, a widely prescribed thiazide diuretic for the treatment of hypertension and edema.[1]

Hydrochlorothiazide's journey through the body is of great interest in pharmacokinetic and metabolic studies. Isotopic labeling enables precise quantification in complex biological matrices and offers a definitive way to elucidate its metabolic pathways. This guide is designed for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven methodologies for the synthesis and analysis of isotopically labeled hydrochlorothiazide.

Rationale for Labeling Position: Leveraging Metabolic Stability

A crucial consideration in designing an isotopically labeled drug is the position of the isotopic label. Ideally, the label should be placed on a part of the molecule that is not subject to metabolic cleavage, as this would result in the loss of the isotopic signature from the parent compound.

In the case of hydrochlorothiazide, extensive studies have demonstrated that the molecule is remarkably stable in vivo. Chromatographic analysis of urinary radioactivity following administration of 14C-labeled hydrochlorothiazide revealed that over 95% of the absorbed dose is excreted unchanged.[2] The drug is not significantly metabolized by the liver or kidneys.[3] This metabolic stability simplifies the choice of labeling position, as the risk of losing the label through biotransformation is minimal. Consequently, the primary drivers for selecting a labeling site become synthetic accessibility and the ability to generate a distinct and easily interpretable analytical signal.

The most common and synthetically straightforward position for introducing isotopic labels onto the hydrochlorothiazide scaffold is the C3 methylene group of the dihydro-2H-1,2,4-benzothiadiazine ring.

Synthetic Methodologies for Isotopic Labeling

The synthesis of isotopically labeled hydrochlorothiazide hinges on the cyclization of a key precursor, 4-amino-6-chloro-1,3-benzenedisulfonamide, with an isotopically labeled one-carbon electrophile, typically a labeled formaldehyde equivalent.[4][5][6]

Core Synthetic Precursor: 4-Amino-6-chloro-1,3-benzenedisulfonamide

This precursor is commercially available and serves as the foundational building block for the synthesis of various isotopically labeled hydrochlorothiazide analogues.[6][7][8][9][10]

Deuterium Labeling ([²H₂]-Hydrochlorothiazide)

Deuterium labeling is a widely used strategy, often employed to create internal standards for mass spectrometry-based quantification due to the significant mass shift it provides with minimal alteration to the compound's physicochemical properties.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-amino-6-chloro-1,3-benzenedisulfonamide (1.0 eq) in a suitable solvent such as methanol or a mixture of water and an organic solvent.

• Addition of Labeled Reagent: Add a solution of [²H₂]-formaldehyde (deuterated paraformaldehyde can also be used) (1.1-1.5 eq) to the suspension.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-100°C) and maintain for 1-2 hours.[11][12] The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution. Isolate the solid by vacuum filtration, wash with cold solvent (e.g., water or methanol) to remove unreacted starting materials and impurities, and dry under vacuum to yield [3-²H₂]-hydrochlorothiazide. Further purification can be achieved by recrystallization if necessary.

Carbon-13 Labeling ([¹³C]-Hydrochlorothiazide)

Carbon-13 labeling is particularly useful for nuclear magnetic resonance (NMR) studies and as a mass spectrometry tracer. The synthesis is analogous to the deuterium labeling protocol, substituting deuterated formaldehyde with its carbon-13 counterpart. This strategy has been successfully employed for the synthesis of [14C]hydrochlorothiazide, demonstrating its feasibility.

• Reaction Setup: Suspend 4-amino-6-chloro-1,3-benzenedisulfonamide (1.0 eq) in a suitable solvent in a reaction vessel as described for the deuterium labeling.

• Addition of Labeled Reagent: Add a solution of [¹³C]-formaldehyde (1.1-1.5 eq) to the mixture.

• Reaction Conditions: Heat the mixture to reflux (80-100°C) for 1-2 hours, monitoring the reaction by TLC or HPLC.

• Workup and Purification: Cool the reaction mixture, filter the precipitated product, wash with a cold solvent, and dry under vacuum to obtain [3-¹³C]-hydrochlorothiazide.

Nitrogen-15 Labeling ([¹⁵N]-Hydrochlorothiazide)

Nitrogen-15 labeling requires a different synthetic approach, as the nitrogen atoms are integral to the core structure of the precursor. The strategy involves the de novo synthesis of the 4-amino-6-chloro-1,3-benzenedisulfonamide precursor using a ¹⁵N-labeled starting material.

A plausible route would begin with a ¹⁵N-labeled aniline derivative, which would be carried through the necessary sulfonation and amination steps to generate [¹⁵N]-4-amino-6-chloro-1,3-benzenedisulfonamide. This labeled precursor would then be reacted with unlabeled formaldehyde under the conditions described previously to yield hydrochlorothiazide with the ¹⁵N label incorporated into the heterocyclic ring and/or the sulfonamide groups, depending on the initial labeled precursor.

Analytical Characterization of Labeled Hydrochlorothiazide

Confirmation of successful isotopic labeling and determination of isotopic purity are critical steps. The two primary analytical techniques for this purpose are mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the incorporation of the isotopic label by observing the expected increase in the molecular weight of the labeled compound compared to its unlabeled counterpart.

• Expected Mass Shifts:

  • [²H₂]-Hydrochlorothiazide: An increase of 2 Da in the molecular ion peak.

  • [¹³C]-Hydrochlorothiazide: An increase of 1 Da in the molecular ion peak.

  • [¹⁵N₂]-Hydrochlorothiazide (if both sulfonamide nitrogens are labeled): An increase of 2 Da in the molecular ion peak.

High-resolution mass spectrometry can be used to confirm the elemental composition and further verify the presence of the isotopic label. Tandem mass spectrometry (MS/MS) will show a corresponding mass shift in the fragment ions that retain the labeled portion of the molecule. For example, the mass spectra of unlabeled hydrochlorothiazide often show a parent ion at m/z 296.10 and a daughter ion at m/z 204.85 in negative ion mode.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can unequivocally confirm the position of the isotopic label.

• ¹H NMR:

  • [²H₂]-Hydrochlorothiazide: The proton signal corresponding to the methylene group at the C3 position will be absent in the ¹H NMR spectrum. The rest of the spectrum should be consistent with the unlabeled hydrochlorothiazide structure.[3][13][14][15]

• ¹³C NMR:

  • [¹³C]-Hydrochlorothiazide: The signal for the carbon atom at the C3 position will be significantly enhanced in the ¹³C NMR spectrum. Depending on the level of enrichment, coupling between the ¹³C label and adjacent protons may be observed. The chemical shifts of the other carbon atoms should remain largely unchanged.[16]

Applications of Isotopically Labeled Hydrochlorothiazide

The primary application of isotopically labeled hydrochlorothiazide is as an internal standard in quantitative bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Internal Standard in Pharmacokinetic Studies

In pharmacokinetic studies, a known amount of the labeled compound is added to biological samples (e.g., plasma, urine) before sample preparation and analysis. Because the labeled internal standard has nearly identical chemical and physical properties to the unlabeled drug, it co-elutes during chromatography and experiences similar ionization efficiency in the mass spectrometer. However, it is distinguished by its different mass-to-charge ratio. This allows for accurate and precise quantification of the unlabeled drug, as any variations during sample processing or analysis are corrected for by the internal standard.

Metabolic and Disposition Studies

While hydrochlorothiazide is not extensively metabolized, labeled analogues can be used to definitively trace its absorption, distribution, and excretion. In cases where minor metabolites might be formed, the presence of the isotopic label can aid in their identification.

Exploring the Kinetic Isotope Effect

Deuterium labeling can sometimes alter the pharmacokinetic profile of a drug by slowing down its metabolism at the site of labeling, a phenomenon known as the kinetic isotope effect.[11][13][16] For a drug like hydrochlorothiazide that undergoes minimal metabolism, this effect is not expected to be significant for altering its overall clearance. However, the use of deuterated hydrochlorothiazide can serve as a valuable tool to confirm its metabolic stability in vivo.

Data Summary and Visualizations

Table 1: Key Properties of Hydrochlorothiazide and its Isotopologues

Compound	Molecular Formula	Molecular Weight ( g/mol )	Mass Shift (Da)
Hydrochlorothiazide	C₇H₈ClN₃O₄S₂	297.74	-
[3-²H₂]-Hydrochlorothiazide	C₇H₆²H₂ClN₃O₄S₂	299.75	+2
[3-¹³C]-Hydrochlorothiazide	C₆¹³CH₈ClN₃O₄S₂	298.74	+1
[¹⁵N₂]-Hydrochlorothiazide	C₇H₈ClN¹⁵N₂O₄S₂	299.73	+2

Diagrams

Caption: Synthetic workflow for deuterium and carbon-13 labeled hydrochlorothiazide.

Caption: Analytical workflow for the characterization of labeled hydrochlorothiazide.

Conclusion

The isotopic labeling of hydrochlorothiazide is a critical technique that empowers researchers to conduct high-precision quantitative studies of this important diuretic. The molecule's inherent metabolic stability simplifies the design of labeled analogues, with the primary synthetic route involving the condensation of 4-amino-6-chloro-1,3-benzenedisulfonamide with isotopically labeled formaldehyde derivatives. Rigorous analytical characterization using mass spectrometry and NMR spectroscopy is essential to validate the successful incorporation and location of the isotopic label. The resulting labeled compounds are invaluable as internal standards for pharmacokinetic studies, ensuring the generation of reliable and robust data in drug development and clinical research.

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properties of 4-Nitroso hydrochlorothiazide-13C,15N2,d2

An In-Depth Technical Guide to 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂: Properties, Characterization, and Application as an Internal Standard

Introduction

The landscape of pharmaceutical quality control has been significantly shaped by the stringent regulation of nitrosamine impurities. These compounds, often classified as probable human carcinogens, can form during the synthesis, formulation, or storage of drug products. Nitrosamine Drug Substance Related Impurities (NDSRIs) are of particular concern, as they arise from the nitrosation of the active pharmaceutical ingredient (API) itself.

Hydrochlorothiazide (HCTZ), a widely prescribed diuretic for managing hypertension, contains a secondary amine moiety within its structure, making it susceptible to nitrosation and the formation of 4-Nitroso hydrochlorothiazide (NNHCT).[1][2] The potential presence of this impurity necessitates the development of highly sensitive and accurate analytical methods for its detection and quantification.

This technical guide provides a comprehensive overview of 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂, a stable isotope-labeled (SIL) internal standard designed for this critical purpose. For researchers, analytical scientists, and drug development professionals, the use of a high-purity, well-characterized SIL internal standard is paramount. Such standards are the cornerstone of robust quantitative mass spectrometry assays, compensating for variability in sample preparation and instrument response to ensure the highest degree of accuracy and precision.[3][4][5]

Core Properties and Synthesis Rationale

The utility of 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ as an internal standard is rooted in its fundamental physicochemical properties and the strategic placement of its isotopic labels.

Physicochemical Characteristics

A summary of the compound's key identifiers and properties is presented below.

Property	Value	Source(s)
IUPAC Name	6-chloro-4-nitroso-3,4-dihydro-2H-benzo[e][6][7][8]thiadiazine-7-sulfonamide-3-¹³C-3,3-d₂-2-¹⁵N-¹⁵N 1,1-dioxide	[3][7]
Synonyms	4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂	[3][8]
Molecular Formula	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂	[7][9][10]
Molecular Weight	331.72 g/mol	[7][8][9]
Appearance	Off-White Solid	[7]
CAS Number (Unlabeled)	63779-86-2	[7][9]

Rationale for Isotopic Labeling

The selection of ¹³C, ¹⁵N, and deuterium (d) labels provides a robust mass shift from the native NNHCT molecule. This multi-isotope labeling strategy is deliberate:

• Significant Mass Difference : The combination of one ¹³C, two ¹⁵N, and two deuterium atoms results in a mass increase of 5 Da. This significant difference prevents isotopic crosstalk, where the natural isotopic abundance of the analyte could interfere with the signal of the internal standard.

• Label Stability : The deuterium labels are placed on a carbon atom (C-3), which prevents the potential for hydrogen-deuterium exchange that can occur if labels are placed on heteroatoms (like oxygen or nitrogen) under certain pH or solvent conditions.[11] The ¹³C and ¹⁵N labels are inherently stable.

• Chromatographic Co-elution : As the fundamental chemical structure is virtually identical to the analyte, the labeled standard co-elutes perfectly under chromatographic separation, ensuring that it experiences the same matrix effects and ionization suppression or enhancement.[11]

Conceptual Synthesis Pathway

While the proprietary synthesis of commercial standards is not public, a general and logical pathway can be inferred from established methods for creating labeled nitrosamines.[4][12] The synthesis would logically proceed by first preparing isotopically labeled hydrochlorothiazide, followed by a controlled nitrosation reaction. The key is the introduction of the labeled atoms via precursors, for example, using a ¹³C-labeled formaldehyde equivalent and deuterium source during the cyclization step to form the HCTZ core, and utilizing ¹⁵N-labeled reagents for the sulfonamide groups. The final step involves nitrosation of the secondary amine using a nitrosating agent. This expert approach ensures the precise and stable incorporation of the labels into the final molecule.

Analytical Characterization and Quality Control Workflow

To be trusted as a quantitative standard, the material must be rigorously characterized. A self-validating workflow ensures its identity, purity, and suitability for its intended use.

Caption: Workflow for the qualification of the internal standard.

Protocol 1: Structural Confirmation via NMR Spectroscopy

Causality: Nuclear Magnetic Resonance (NMR) is the definitive method for confirming the chemical structure and verifying the location of isotopic labels. Two-dimensional correlation experiments, such as the ¹H-¹⁵N Heteronuclear Multiple Bond Correlation (HMBC), are particularly powerful for unambiguously assigning nitrogen atoms and their neighboring protons, a technique that has been successfully used to elucidate the structure of NNHCT degradation products.[1]

Methodology:

• Sample Preparation: Dissolve ~5 mg of the standard in a suitable deuterated solvent (e.g., DMSO-d₆).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum to identify all proton environments.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. The signal corresponding to the labeled C-3 position should be identifiable and can be confirmed with 2D experiments like HSQC.

• ¹⁵N NMR Acquisition: Utilize a 2D experiment like ¹H-¹⁵N HMBC to confirm the location of the two ¹⁵N labels by observing correlations between the nitrogen atoms and nearby protons. The chemical shifts should be consistent with the proposed structure.

• Data Interpretation: Compare the acquired spectra with the known structure of hydrochlorothiazide and theoretical predictions for the nitrosated form to confirm identity and the position of all isotopic labels.

Protocol 2: Purity Assessment via HPLC-UV

Causality: A chromatographic purity check is essential to ensure that the standard is free from significant impurities that could interfere with the assay or lead to inaccurate quantification. A purity of >95% is typically required.[9]

Methodology:

• System: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A time-based gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 271 nm.

• Analysis: Inject a prepared solution of the standard (~0.5 mg/mL). Purity is calculated based on the area percent of the main peak relative to all other peaks.

Protocol 3: Quantitative Application via UPLC-MS/MS

Causality: This protocol outlines the intended use of the standard for quantifying NNHCT. The use of Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) provides the necessary sensitivity and selectivity for trace-level analysis.[2][13] Multiple Reaction Monitoring (MRM) ensures that only the specific transition from a precursor ion to a product ion is measured, drastically reducing background noise.

Methodology:

• Stock Solution Preparation: Accurately weigh the standard and dissolve in a suitable solvent (e.g., methanol) to create a concentrated stock solution (e.g., 1 mg/mL). Store this solution at -20°C.[9] Due to the known instability of NNHCT, working solutions should be prepared fresh and kept in a cooled autosampler (~4°C).[13]

• Sample Preparation:

  • Prepare calibration standards by spiking known amounts of a certified NNHCT reference standard into a blank matrix.

  • Add a fixed concentration of the 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ internal standard solution to all calibration standards, quality controls, and unknown samples.

  • Perform sample extraction (e.g., protein precipitation or solid-phase extraction) as required by the matrix.

• UPLC Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: An appropriate gradient using ammonium formate buffer and acetonitrile is effective.[2]

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35°C.[2]

• MS/MS Conditions:

  • Ion Source: Electrospray Ionization (ESI), Negative Mode.[2]

  • MRM Transitions:

    • NNHCT (Analyte): Determine the optimal precursor → product ion transition (e.g., m/z 325 → 204).

    • Labeled IS: Determine the corresponding transition for the internal standard (e.g., m/z 330 → 209). Note: These transitions are illustrative and must be empirically optimized.

• Quantification: Construct a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the analyte concentration. Determine the concentration of NNHCT in unknown samples using the regression equation from this curve.

Logical Role in Quantitative Analysis

The fundamental principle of using a stable isotope-labeled internal standard is to provide a reliable reference point that behaves identically to the analyte throughout the analytical process.

Caption: Logical flow of internal standard-based quantification.

This normalization corrects for any physical loss of sample during extraction and any fluctuations in instrument performance (e.g., injection volume or ionization efficiency), thereby ensuring the trustworthiness and accuracy of the final reported concentration.

Stability, Handling, and Safety

Stability: The unlabeled NNHCT compound is known to be unstable, especially in solution at neutral pH, where it can degrade with a half-life of approximately 12 minutes.[1][13] The primary degradation products are formaldehyde and a thiatriazine compound.[1]

• Action: All solutions must be prepared fresh and stored in a refrigerator or a cooled autosampler.[13] The neat solid material should be stored long-term in a freezer at -20°C.[9]

Handling:

• Use calibrated equipment for all weighing and dilution steps to ensure accuracy.

• Prepare solutions in a suitable organic solvent like methanol or acetonitrile where the compound exhibits better stability.

Safety:

• As a nitrosamine derivative, 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ should be handled as a potentially carcinogenic compound.[13]

• Always use appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• All handling of the neat material and concentrated solutions should be performed in a fume hood or other ventilated enclosure.

Conclusion

4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ is an indispensable tool for the accurate quantification of the NNHCT impurity in pharmaceutical products. Its well-defined physicochemical properties, coupled with a robust multi-isotope labeling strategy, make it an ideal internal standard for demanding UPLC-MS/MS applications. By following the rigorous characterization, handling, and application protocols detailed in this guide, researchers and quality control professionals can ensure the integrity of their analytical data and contribute to the safety and quality of hydrochlorothiazide-containing medicines.

References

• Title: 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 Source: Veeprho URL: [Link]

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• Title: Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control Source: Journal of Labelled Compounds and Radiopharmaceuticals (via PubMed) URL: [Link]

• Title: Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control Source: ResearchGate URL: [Link]

• Title: Nitrosamine internal standards - what should be taken into consideration? Source: Nitrosamines Exchange Community URL: [Link]

• Title: Hydrochlorothiazide Impurities & Related Compounds Source: SynThink URL: [Link]

• Title: Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ Source: European Federation of Pharmaceutical Industries and Associations (EFPIA) URL: [Link]

• Title: Determination of N-nitroso hydrochlorothiazide in various preparations Source: Official Medicines Control Laboratory (OMCL) URL: [Link]

• Title: Pharmaceutical Composition of Hydrochlorothiazide:β-Cyclo-dextrin: Preparation by Three Different Methods, Physico-Chemical Characterization and In Vivo Diuretic Activity Evaluation Source: PubMed Central, National Institutes of Health URL: [Link]

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• Title: Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide Source: Journal of King Saud University - Science URL: [Link]

• Title: N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance Source: Nitrosamines Exchange Community URL: [Link]

• Title: 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 Source: Pharmaffiliates URL: [Link]

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The Gold Standard: A Technical Guide to 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 in Pharmaceutical Analysis

Foreword: Precision in the Face of a New Challenge

The landscape of pharmaceutical quality control has been irrevocably altered by the emergence of nitrosamine impurities. These potentially carcinogenic compounds, often forming at trace levels, demand the utmost rigor in analytical detection and quantification. Among these, N-nitroso-hydrochlorothiazide (NNHCT), a nitrosamine drug substance-related impurity (NDSRI) of the widely prescribed diuretic hydrochlorothiazide, presents a unique analytical challenge due to its inherent instability.

This technical guide moves beyond theoretical discussions to provide researchers, scientists, and drug development professionals with a comprehensive, field-proven framework for the accurate analysis of NNHCT. At the heart of this guide is the application of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 , a stable isotope-labeled internal standard (SIL-IS), which stands as the cornerstone of a robust, defensible, and accurate analytical methodology. We will explore not just the "how," but the critical "why" behind the experimental choices, grounding our protocols in the principles of scientific integrity and regulatory expectations.

The Analytical Imperative: Understanding the N-Nitroso-Hydrochlorothiazide Challenge

The discovery of nitrosamine impurities in common medications has prompted stringent regulatory action. Global bodies, including the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits for these impurities to ensure patient safety.[1] For N-nitroso-hydrochlorothiazide, an NDSRI, the FDA has set an acceptable intake limit of 1500 ng/day.[1] This necessitates the development of highly sensitive and selective analytical methods capable of detecting and quantifying this impurity at trace levels within the active pharmaceutical ingredient (API) and final drug product.

A significant hurdle in the analysis of N-nitroso-hydrochlorothiazide is its pronounced instability, particularly at neutral to alkaline pH.[2][3] Studies have shown that it rapidly degrades, which can lead to underestimation of the impurity if samples are not handled correctly.[2][3][4] This instability underscores the need for an analytical method that can compensate for analyte loss during sample preparation and analysis.

The Principle of Isotope Dilution: The Role of 4-Nitroso Hydrochlorothiazide-13C,15N2,d2

To achieve the highest degree of accuracy and precision in the quantification of N-nitroso-hydrochlorothiazide, the use of a stable isotope-labeled internal standard is indispensable. 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is the ideal internal standard for this analysis.

This molecule is chemically identical to the target analyte, N-nitroso-hydrochlorothiazide, with the exception of the incorporation of stable heavy isotopes (one Carbon-13, two Nitrogen-15, and two Deuterium atoms).[5][6][7][8] This subtle change in mass allows it to be distinguished from the native analyte by a mass spectrometer, but it does not alter its chemical and physical behavior.

The core principle of isotope dilution mass spectrometry is that the SIL-IS is added to the sample at a known concentration at the earliest stage of the sample preparation. Because the SIL-IS and the native analyte behave identically during extraction, chromatography, and ionization, any loss of the analyte during the analytical process will be mirrored by a proportional loss of the internal standard. The ratio of the analyte to the internal standard remains constant, thus correcting for matrix effects and variations in instrument response. This ensures a highly accurate and reliable quantification.[6]

The workflow for isotope dilution analysis is conceptually straightforward yet powerful.

Isotope Dilution Analysis Workflow

Experimental Protocol: Quantification of N-Nitroso-Hydrochlorothiazide

This protocol outlines a robust LC-MS/MS method for the quantification of N-nitroso-hydrochlorothiazide in a drug product using 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as an internal standard. The method is adapted from established procedures and incorporates best practices for handling this unstable analyte.[4]

Materials and Reagents

• Reference Standards:

  • 4-Nitroso-hydrochlorothiazide

  • 4-Nitroso hydrochlorothiazide-13C,15N2,d2 (Internal Standard)

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonium formate (LC-MS grade)

• Sample Preparation:

  • Volumetric flasks

  • Pipettes

  • Centrifuge tubes

  • Syringe filters (0.22 µm, PVDF)

Standard and Sample Preparation

Critical Consideration: Due to the instability of N-nitroso-hydrochlorothiazide, all solutions must be freshly prepared, protected from light, and kept cold (refrigerator or autosampler at ~4°C) until analysis.[4]

• Internal Standard Stock Solution (IS Stock): Prepare a 100 µg/mL stock solution of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 in methanol.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock to a final concentration of 100 ng/mL in methanol.

• Analyte Stock Solution (Analyte Stock): Prepare a 100 µg/mL stock solution of 4-Nitroso-hydrochlorothiazide in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the Analyte Stock into a suitable matrix (e.g., a placebo formulation extract) to achieve a concentration range that brackets the expected impurity level (e.g., 0.1 to 20 ng/mL). Spike each calibration standard with the IS Working solution to a final concentration of 10 ng/mL.

• Sample Preparation:

  • Weigh a portion of the powdered drug product equivalent to one dosage unit into a centrifuge tube.

  • Add a defined volume of methanol.

  • Spike with the IS Working solution to a final concentration of 10 ng/mL.

  • Vortex for 1 minute, followed by mechanical shaking for 20 minutes.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC or HPLC system capable of high-pressure gradients
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium formate in water
Mobile Phase B	Acetonitrile
Gradient	Isocratic, e.g., 60:40 (A:B)
Flow Rate	0.5 mL/min
Column Temperature	35°C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Analysis Mode	Multiple Reaction Monitoring (MRM)

Mass Spectrometry Parameters (MRM Transitions)

The selection of appropriate MRM transitions is critical for the selectivity and sensitivity of the method. The following are proposed transitions for N-nitroso-hydrochlorothiazide and its stable isotope-labeled internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
4-Nitroso-hydrochlorothiazide	325.0	To be determined empirically	To be optimized	Quantifier
4-Nitroso-hydrochlorothiazide	325.0	To be determined empirically	To be optimized	Qualifier
4-Nitroso hydrochlorothiazide-13C,15N2,d2	331.0	To be determined empirically	To be optimized	Internal Standard

Note: The exact product ions and collision energies must be determined and optimized experimentally on the specific mass spectrometer being used. The precursor ion for the internal standard is based on its molecular weight.[7][8]

Data Analysis and System Validation

• Quantification: The concentration of N-nitroso-hydrochlorothiazide in the sample is determined by calculating the peak area ratio of the analyte to the internal standard. This ratio is then plotted against the concentration of the calibration standards to generate a calibration curve. The concentration of the analyte in the unknown sample is then calculated from its peak area ratio using the regression equation of the calibration curve.

• Method Validation: The analytical method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ). The use of the SIL-IS is expected to yield excellent accuracy and precision.

Conclusion: Ensuring Pharmaceutical Safety Through Analytical Excellence

The accurate quantification of N-nitroso-hydrochlorothiazide is a critical component of ensuring the safety and quality of hydrochlorothiazide-containing drug products. The inherent instability of this NDSRI necessitates an analytical approach that is both robust and reliable. The use of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as a stable isotope-labeled internal standard in an LC-MS/MS method provides the gold standard for this analysis. By compensating for variations in sample preparation and instrument response, this methodology delivers the high degree of accuracy required to meet stringent regulatory expectations and safeguard public health. This guide provides the technical framework and field-proven insights to empower analytical scientists in this crucial endeavor.

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• European Directorate for the Quality of Medicines & HealthCare (EDQM). (2024, March 28). First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. [Link]

• Nitrosamines Exchange Community. (2023, January 25). N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance. [Link]

• Patel, R., Solanki, R., & Patel, C. N. (2023). Forced Nitrosation as a Tool for Proactive N-Nitrosamine Drug Substance Related Impurities Risk Assessment in Sartans Co-Formulated with Hydrochlorothiazide. ResearchGate. [Link]

• European Federation of Pharmaceutical Industries and Associations (EFPIA). (2022, February 18). Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. [Link]

• Veeprho. (n.d.). 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. [Link]

• Parenky, A., et al. (2021). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

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• Grahek, R., et al. (2023). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. ResearchGate. [Link]

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• LabRulez LCMS. (n.d.). Quantitation of N-Nitroso Hydrochlorothiazide in Losartan-Hydrochlorothiazide Tablets Using the Agilent 6495D Triple Quadrupole LC/MS/MS System. [Link]

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• National Center for Biotechnology Information. (n.d.). 4-Nitroso hydrochlorothiazide-13C,15N2,d2. PubChem Compound Database. [Link]

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A Technical Guide to the Synthesis and Characterization of Deuterated 4-Nitroso Hydrochlorothiazide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of the synthesis and analytical characterization of deuterated 4-Nitroso hydrochlorothiazide (NO-HCTZ-d2). Hydrochlorothiazide (HCTZ) is a widely prescribed thiazide diuretic for treating hypertension and edema.[1][2] Its N-nitroso derivative, 4-Nitroso HCTZ, is a drug substance-related impurity (NDSRI) that requires careful monitoring and toxicological assessment due to the potential risks associated with nitrosamines.[3][4]

The strategic incorporation of deuterium into the 4-Nitroso HCTZ molecule serves two primary functions in pharmaceutical research. Firstly, it provides a stable, isotopically labeled internal standard essential for robust and accurate quantification in complex biological matrices via mass spectrometry.[5][6] Secondly, deuteration can subtly alter metabolic pathways through the kinetic isotope effect, making labeled compounds valuable tools for studying drug metabolism and degradation pathways.[7][8] This document outlines a logical, field-proven synthetic pathway, details rigorous analytical validation techniques, and explains the scientific rationale behind the chosen methodologies.

Part 1: Scientific Background and Rationale

Hydrochlorothiazide: A Cornerstone Diuretic

Hydrochlorothiazide (6-chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide) is a foundational therapeutic agent in the management of hypertension.[1] It functions by inhibiting the sodium-chloride cotransporter in the distal convoluted tubules of the kidney, leading to increased excretion of sodium and water.[9][10] Its synthesis is typically achieved through the reaction of 5-chloro-2,4-disulfamoylaniline with an equivalent of formaldehyde (often as paraformaldehyde).[11]

4-Nitroso Hydrochlorothiazide: An Impurity of Interest

The HCTZ molecule contains a secondary amine within its heterocyclic ring structure, making it susceptible to nitrosation.[3] Under acidic conditions in the presence of a nitrosating agent (e.g., nitrite), HCTZ can form 6-chloro-4-nitroso-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide, commonly referred to as 4-Nitroso HCTZ or NO-HCTZ.[12] This compound is classified as an N-nitrosamine, a class of compounds that has come under intense regulatory scrutiny due to potential carcinogenicity. NO-HCTZ is known to be unstable at physiological pH, degrading into products including formaldehyde.[4][11]

The Kinetic Isotope Effect: A Rationale for Deuteration

The substitution of a hydrogen atom with its heavier, stable isotope, deuterium, strengthens the corresponding chemical bond (e.g., C-D vs. C-H). This is because the greater mass of deuterium leads to a lower zero-point vibrational energy for the C-D bond. Consequently, reactions that involve the cleavage of this bond require more energy and thus proceed at a slower rate. This phenomenon, known as the Kinetic Isotope Effect (KIE), is a powerful tool in drug development.[8] By strategically replacing hydrogen atoms at sites of metabolic attack, deuteration can slow down drug metabolism, potentially improving a drug's pharmacokinetic profile, increasing its half-life, and reducing the formation of toxic metabolites.[13][14]

Application of Deuterated 4-Nitroso HCTZ as an Internal Standard

In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) for bioanalysis, an ideal internal standard (IS) should mimic the analyte of interest throughout sample extraction, chromatography, and ionization, but be clearly distinguishable by the detector.[5] A deuterated version of the analyte is considered the "gold standard" for an IS. It co-elutes with the non-deuterated analyte and exhibits nearly identical chemical behavior, effectively compensating for matrix effects and variations in instrument response. Its mass difference allows the mass spectrometer to differentiate it from the target analyte, ensuring highly accurate and precise quantification.[6]

Part 2: Synthetic Strategy and Experimental Protocol

The most logical and efficient synthetic approach involves a two-step process: first, the synthesis of deuterated hydrochlorothiazide (HCTZ-d2), followed by the nitrosation of the deuterated intermediate. This strategy is predicated on the availability of deuterated starting materials and the established reactivity of the HCTZ scaffold.

Overall Synthetic Scheme

The proposed synthesis begins with the condensation of 4-amino-6-chloro-1,3-benzenedisulfonamide with deuterated paraformaldehyde to yield Hydrochlorothiazide-3,3-d2. Subsequent nitrosation at the N4 position with sodium nitrite under acidic conditions affords the final target compound.

Caption: Overall two-step synthesis of deuterated 4-Nitroso Hydrochlorothiazide.

Protocol 1: Synthesis of Hydrochlorothiazide-3,3-d2 (HCTZ-d2)

This protocol is adapted from the established synthesis of hydrochlorothiazide, substituting the standard reagent with its deuterated analogue.[11][15]

Materials:

• 4-amino-6-chloro-1,3-benzenedisulfonamide

• Paraformaldehyde-d2 (isotopic purity ≥98%)

• 2-Propanol (or other suitable solvent)

• Hydrochloric acid (HCl)

• Activated charcoal

• Deionized water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, suspend 4-amino-6-chloro-1,3-benzenedisulfonamide (1.0 eq) in 2-propanol.

• Reagent Addition: Add paraformaldehyde-d2 (1.1 eq) to the suspension.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cooling and Filtration: Cool the mixture to room temperature. The product should precipitate. Filter the crude product and wash the solid with cold 2-propanol.

• Purification (Recrystallization): Transfer the crude solid to a fresh flask. Add deionized water and adjust the pH to ~9-10 with aqueous NaOH to dissolve the solid. Add a small amount of activated charcoal and stir for 15 minutes. Filter the solution to remove the charcoal.

• Precipitation: Cool the filtrate in an ice bath and slowly acidify with HCl to pH ~5-6. The purified HCTZ-d2 will precipitate.

• Isolation: Filter the purified product, wash with cold deionized water, and dry under vacuum at 50-60 °C to a constant weight.

Protocol 2: Synthesis of Deuterated 4-Nitroso Hydrochlorothiazide (NO-HCTZ-d2)

This procedure employs standard nitrosation conditions, which must be performed with caution due to the hazardous nature of nitrosating agents and the potential instability of the product.[3][12]

Materials:

• Hydrochlorothiazide-3,3-d2 (from Protocol 1)

• Sodium nitrite (NaNO2)

• Hydrochloric acid (concentrated)

• Deionized water

• Dichloromethane (or Ethyl Acetate)

• Sodium sulfate (anhydrous)

Procedure:

• Dissolution: Suspend the synthesized HCTZ-d2 (1.0 eq) in deionized water in a flask. Cool the suspension to 0-5 °C in an ice-salt bath.

• Acidification: While stirring vigorously, slowly add concentrated HCl to the suspension.

• Nitrosation: Prepare a solution of sodium nitrite (1.2 eq) in a minimal amount of cold deionized water. Add this solution dropwise to the cold, acidic HCTZ-d2 suspension over 30 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the mixture at 0-5 °C for 1-2 hours. The formation of a yellowish precipitate indicates product formation.

• Extraction: Extract the aqueous mixture with cold dichloromethane (3x volumes). Note: The product has limited stability; work efficiently and keep all solutions cold.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure at a low temperature (<30 °C).

• Isolation: The resulting solid is the target compound, NO-HCTZ-d2. Due to its instability, it is recommended to use it immediately for analysis or store it under an inert atmosphere at -20 °C or below.

Part 3: Analytical Characterization

Rigorous analytical characterization is mandatory to confirm the identity, purity, and isotopic incorporation of the synthesized NO-HCTZ-d2. A multi-technique approach is essential for a self-validating system.[16][17]

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An In-Depth Technical Guide to 4-Nitroso Hydrochlorothiazide-13C,15N2,d2: A Senior Application Scientist's Perspective

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, the precise and accurate quantification of trace-level impurities is paramount to ensuring drug safety and efficacy. The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant analytical challenge, demanding robust and reliable methodologies. This guide provides a comprehensive technical overview of 4-Nitroso hydrochlorothiazide-13C,15N2,d2, a critical tool in addressing this challenge. We will delve into its core function as a stable isotope-labeled internal standard, the rationale behind its application in mass spectrometric assays, and the broader regulatory and scientific context surrounding its unlabeled counterpart, the N-Nitroso hydrochlorothiazide (NO-HCTZ) impurity.

The Emergence of a Critical Analytical Standard

4-Nitroso hydrochlorothiazide-13C,15N2,d2 is the isotopically labeled form of N-Nitroso hydrochlorothiazide, a potential impurity in the widely prescribed diuretic, hydrochlorothiazide (HCTZ).[1][2][3] The parent drug, HCTZ, contains a secondary amine moiety that is susceptible to nitrosation, potentially forming the NDSRI, NO-HCTZ.[4] Global regulatory bodies, including the U.S. Food and Drug Administration (FDA), have issued stringent guidance on the control of nitrosamine impurities in pharmaceutical products due to their classification as probable or possible human carcinogens.[5][6][7]

This regulatory scrutiny necessitates the development of highly sensitive and specific analytical methods to detect and quantify NO-HCTZ at trace levels. The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, and 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is specifically designed for this purpose.[8][9]

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂	[1][10]
Molecular Weight	~331.72 g/mol	[1][10][11]
Appearance	Off-White Solid	[10]
Synonyms	6-Chloro-4-nitroso-3,4-dihydro-2H-benzo[e][8][9][12]thiadiazine-7-sulfonamide-3-13C-3,3-d2-2-15N-15N 1,1-dioxide	[1][9][10]
Storage	Freezer (-20°C) recommended for long-term storage	[1]

The Principle of Isotope Dilution Mass Spectrometry: Ensuring Analytical Integrity

The core value of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 lies in its application as an internal standard in isotope dilution mass spectrometry (IDMS). This technique is the cornerstone of quantitative analysis for its ability to correct for variations in sample preparation and instrument response.

The Causality Behind the Choice: An ideal internal standard co-elutes chromatographically and exhibits identical ionization behavior to the analyte of interest. By introducing a known quantity of the stable isotope-labeled standard into the sample at the earliest stage of preparation, any subsequent loss of analyte during extraction, handling, or injection will be mirrored by a proportional loss of the internal standard. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass difference. The ratio of the analyte's signal to the internal standard's signal is then used for quantification. This ratio remains constant despite variations in sample recovery, thereby providing a highly accurate and precise measurement.[8][9]

The incorporation of stable isotopes (¹³C, ¹⁵N, and ²H/D) imparts a specific mass shift without significantly altering the chemical and physical properties of the molecule. This ensures that the labeled standard behaves nearly identically to the unlabeled analyte throughout the entire analytical workflow.

Workflow for Isotope Dilution Mass Spectrometry.

Experimental Protocol: Quantification of N-Nitroso Hydrochlorothiazide

This section outlines a validated, self-validating protocol for the quantification of NO-HCTZ in a hydrochlorothiazide drug product using 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as an internal standard, based on established methodologies.[4][12]

Objective: To accurately determine the concentration of N-Nitroso hydrochlorothiazide (NNHCT) impurity in a hydrochlorothiazide drug substance or product.

Materials and Reagents

• Analyte Standard: N-Nitroso hydrochlorothiazide (NO-HCTZ) Certified Reference Material (CRM).[2][3]

• Internal Standard (IS): 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Buffer: Ammonium formate.

• Drug Product/Substance: Hydrochlorothiazide sample for analysis.

Instrumentation

• System: UPLC-MS/MS system (e.g., ABsciex QTRAP 4500 or equivalent).[4]

• Column: YMC ODS-A (250 mm x 4.6 mm, 5 µm) or equivalent reversed-phase column.[4]

• Ion Source: Electrospray Ionization (ESI), operated in negative mode.[4]

Preparation of Solutions

• Internal Standard Stock Solution: Accurately weigh and dissolve 4-Nitroso hydrochlorothiazide-13C,15N2,d2 in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration. Note: Due to the potential instability of nitrosamines in solution, prepare fresh or store at refrigerated temperatures and protect from light.[12]

• Analyte Stock Solution: Prepare a stock solution of NO-HCTZ in a similar manner.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix (a solution of the drug product known to be free of NO-HCTZ) with varying concentrations of the analyte stock solution and a fixed concentration of the internal standard stock solution.

• Sample Preparation:

  • Accurately weigh a portion of the powdered drug product or drug substance.

  • Add a precise volume of the Internal Standard Stock Solution.

  • Add extraction solvent (e.g., a mixture of methanol and water).[12]

  • Vortex and extract using a rotary shaker.

  • Centrifuge the sample to pelletize excipients.

  • Transfer a clear aliquot of the supernatant for UPLC-MS/MS analysis.

UPLC-MS/MS Conditions

Parameter	Recommended Setting	Rationale
Mobile Phase	A: 10 mM Ammonium Formate in WaterB: Acetonitrile(Isocratic, e.g., 60:40 v/v)	Provides good retention and separation on a C18 column and is compatible with mass spectrometry.[4]
Flow Rate	0.8 mL/min	Optimized for the column dimensions to achieve efficient separation.[4]
Column Temp.	35 °C	Ensures reproducible retention times.[4]
Injection Vol.	5-10 µL	Standard volume for trace analysis.
Ionization Mode	ESI Negative	Provides high sensitivity for this class of compounds.[4]
Detection Mode	Multiple Reaction Monitoring (MRM)	Offers superior selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.[4][12]

MRM Transitions (Hypothetical):

• NO-HCTZ: Q1 (Precursor Ion) → Q3 (Product Ion)

• IS (Labeled NO-HCTZ): Q1 (Precursor Ion + Mass Shift) → Q3 (Product Ion)

Note: Specific mass transitions must be determined empirically by infusing pure standards into the mass spectrometer.

Data Analysis and Validation

The method should be validated according to current regulatory guidelines, demonstrating specificity, linearity, accuracy, precision, and establishing a limit of quantification (LOQ) and limit of detection (LOD).[4] Recent methods have demonstrated the ability to achieve an LOQ as low as 0.01 ppm.[4]

The Genotoxicity Debate: A Moving Target

A critical aspect for drug development professionals is the toxicological profile of any impurity. N-Nitroso hydrochlorothiazide has yielded positive results in the bacterial reverse mutation (Ames) test.[13][14] Typically, a positive Ames test for a nitrosamine would place it in a "cohort of concern," requiring stringent control to a very low acceptable intake (AI) limit.

However, recent, more nuanced investigations have challenged this initial classification. The scientific consensus is shifting based on evidence that NO-HCTZ is intrinsically unstable under physiological and Ames test conditions.[13][14][15] It rapidly degrades to form other products, including formaldehyde.[14][15]

The Mechanistic Insight: Formaldehyde is a known mutagen. Studies have shown that the mutagenic profile of NO-HCTZ in the Ames test aligns well with that of formaldehyde.[14][15] Furthermore, when the Ames test was modified to include glutathione, a scavenger of formaldehyde, the mutagenic response from NO-HCTZ was significantly reduced.[15][16] This strongly indicates that the observed mutagenicity is driven by the formaldehyde degradation product, not by NO-HCTZ itself through a classical nitrosamine mechanism of action.[15]

This evidence supports the argument that NO-HCTZ should not be treated as a typical cohort of concern nitrosamine.[13][14] This has significant implications for risk assessment and may allow for less restrictive control limits based on the Threshold of Toxicological Concern (TTC) for its non-mutagenic degradation products.[13]

Logical relationship of NO-HCTZ degradation and mutagenicity.

Conclusion: An Indispensable Tool for Modern Pharmaceutical Analysis

4-Nitroso hydrochlorothiazide-13C,15N2,d2 is more than just a chemical reagent; it is an enabling tool for ensuring the safety of a widely used medication. Its role as a stable isotope-labeled internal standard is indispensable for the accurate and precise quantification of the potentially harmful NO-HCTZ impurity. By allowing for the development of robust, self-validating analytical methods, it provides the reliability required to meet and exceed stringent regulatory expectations. Furthermore, understanding the scientific context of the unlabeled impurity's toxicological profile is crucial for informed risk assessment. This guide serves as a foundational resource for scientists dedicated to upholding the highest standards of pharmaceutical quality and safety.

References

• Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-223.
• Veeprho. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2.
• CymitQuimica. N4-Nitroso Hydrochlorothiazide-13C-15N2-d2.
• Official Medicines Control Laboratory (OMCL).
• PubChem. 4-Nitroso hydrochlorothiazide-13C,15N2,d2.
• N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance discussion.
• Clearsynth. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2.
• MedChemExpress. 4-Nitroso hydrochlorothiazide-13C,15N2,d2.
• Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. Journal of King Saud University - Science. 2024.
• Sigma-Aldrich. 4-Nitroso-hydrochlorothiazide Pharmaceutical Secondary Standard CRM.
• Veeprho. N-Nitroso Hydrochlorothiazide.
• U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs. 2024.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. 2024.
• SynZeal. N-Nitroso Hydrochlorothiazide.
• Escaping the cohort of concern: in vitro experimental evidence supports non-mutagenicity of N-nitroso-hydrochlorothiazide. PubMed. 2024.
• EFPIA.
• U.S. Food and Drug Administration. CDER Nitrosamine Impurity Acceptable Intake Limits.
• U.S. Food and Drug Administration. Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs.
• Escaping the cohort of concern: in vitro experimental evidence supports non-mutagenicity of N-nitroso-hydrochlorothiazide.

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• 1. clearsynth.com [clearsynth.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Hydrochlorothiazide | 63779-86-2 | SynZeal [synzeal.com]
• 4. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
• 5. fda.gov [fda.gov]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. fda.gov [fda.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. veeprho.com [veeprho.com]
• 10. N4-Nitroso Hydrochlorothiazide-13C-15N2-d2 | CymitQuimica [cymitquimica.com]
• 11. 4-Nitroso hydrochlorothiazide-13C,15N2,d2 | C7H7ClN4O5S2 | CID 163322149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. edqm.eu [edqm.eu]
• 13. N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. efpia.eu [efpia.eu]
• 15. Escaping the cohort of concern: in vitro experimental evidence supports non-mutagenicity of N-nitroso-hydrochlorothiazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Quantitative Analysis of 4-Nitroso Hydrochlorothiazide in Pharmaceutical Formulations Using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Application Note

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the N-nitroso drug substance-related impurity (NDSRI), 4-Nitroso hydrochlorothiazide (NO-HCT), in hydrochlorothiazide drug products. The method utilizes a stable isotope-labeled internal standard, 4-Nitroso hydrochlorothiazide-13C,15N2,d2, to ensure accuracy and precision. The protocol employs Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. Detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection are provided. The method has been developed to meet the stringent regulatory requirements for the control of potentially genotoxic impurities in pharmaceutical products.

Introduction: The Challenge of Nitrosamine Impurities

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[1][2] N-nitroso-hydrochlorothiazide (NO-HCT) is a potential impurity that can form in drug products containing hydrochlorothiazide, a widely used diuretic for treating hypertension.[1][3] Consequently, sensitive and accurate analytical methods are required to monitor and control the levels of this impurity to ensure patient safety.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the technique of choice for the trace-level quantification of nitrosamines due to its high sensitivity and selectivity.[4][5] The use of a stable isotope-labeled (SIL) internal standard is paramount in quantitative LC-MS/MS analysis. SIL internal standards, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, co-elute with the analyte and exhibit similar ionization behavior, effectively compensating for variations in sample preparation, injection volume, and matrix effects.[6][7] This approach significantly improves the accuracy, precision, and overall robustness of the analytical method.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the implementation of a validated LC-MS/MS method for the quantification of 4-Nitroso hydrochlorothiazide, leveraging its corresponding stable isotope-labeled internal standard.

Causality of Experimental Design

The choices made in this protocol are grounded in the chemical properties of the analyte and the principles of modern analytical chemistry.

Sample Preparation: Research has shown that 4-Nitroso hydrochlorothiazide is unstable at neutral to alkaline pH, degrading rapidly at pH values between 6 and 8.[3][8] However, its stability is significantly improved in acidic conditions (pH 1-5). Therefore, the sample diluent is acidified with 0.1% formic acid to ensure the integrity of the analyte during extraction and analysis. The use of methanol as the primary extraction solvent is based on its ability to efficiently dissolve both the analyte and the drug substance from the tablet matrix.

Internal Standard: The selection of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as the internal standard is critical. Its chemical structure is identical to the analyte, except for the isotopic labeling. This ensures that it behaves identically during extraction and chromatographic separation, and experiences the same ionization efficiency (or suppression/enhancement) in the mass spectrometer source, providing the most accurate correction for any experimental variability.

Chromatography: A reversed-phase UPLC method is employed to achieve rapid and efficient separation of 4-Nitroso hydrochlorothiazide from the active pharmaceutical ingredient (API) and other excipients. The use of a C18 column provides excellent retention for the moderately polar analyte. The gradient elution with acetonitrile and an ammonium formate buffer allows for sharp peak shapes and optimal separation.

Mass Spectrometry: Electrospray ionization (ESI) in negative mode was chosen as it provides the highest sensitivity for 4-Nitroso hydrochlorothiazide.[1] Multiple Reaction Monitoring (MRM) is used for its superior selectivity and sensitivity, allowing for the detection of the analyte at trace levels. Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard to ensure unambiguous identification and quantification.

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Experimental workflow from sample preparation to data analysis.

Materials and Methods

Reagents and Materials

• 4-Nitroso hydrochlorothiazide analytical standard

• 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard

• Hydrochlorothiazide tablets (placebo and active)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• 0.45 µm PVDF syringe filters

Instrumentation

• UPLC system coupled with a triple quadrupole mass spectrometer

• Analytical balance

• Vortex mixer

• Ultrasonic bath

• Centrifuge

Preparation of Solutions

• Diluent: 0.1% Formic acid in Methanol/Water (50:50, v/v)

• Mobile Phase A: 10 mM Ammonium formate in water

• Mobile Phase B: Acetonitrile

• Internal Standard Stock Solution (IS Stock): Prepare a 100 µg/mL solution of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 in methanol.

• Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with the diluent to a final concentration of 10 ng/mL.

• Analyte Stock Solution: Prepare a 100 µg/mL solution of 4-Nitroso hydrochlorothiazide in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking the Analyte Stock Solution into the diluent to achieve concentrations ranging from 0.05 ng/mL to 50 ng/mL. Add the IS Working Solution to each calibration standard to a final concentration of 1 ng/mL.

Sample Preparation Protocol

• Weigh and finely powder a representative number of hydrochlorothiazide tablets.

• Accurately weigh an amount of tablet powder equivalent to 100 mg of hydrochlorothiazide into a centrifuge tube.

• Add 100 µL of the IS Working Solution (10 ng/mL).

• Add 9.9 mL of the diluent.

• Vortex the tube for 3 minutes.

• Sonicate the tube for 15 minutes in an ultrasonic bath.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PVDF syringe filter into an autosampler vial.

• Inject into the UPLC-MS/MS system.

UPLC-MS/MS Method and Parameters

UPLC Conditions

Parameter	Value
Column	YMC ODS-A (or equivalent C18, 2.1 x 100 mm, 3 µm)
Mobile Phase A	10 mM Ammonium formate in water
Mobile Phase B	Acetonitrile
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
Gradient Program	Isocratic: 60% A, 40% B

MS/MS Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp.	500 °C
Curtain Gas	30 psi
Collision Gas (CAD)	9 psi

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
4-Nitroso hydrochlorothiazide (Quantifier)	325.0	293.8	100	-31
4-Nitroso hydrochlorothiazide (Qualifier)	325.0	217.0	100	-27
4-Nitroso HCT-13C,15N2,d2 (IS)	330.0	298.8	100	-31

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines Q2(R2).[9][10][11]

Linearity

The method demonstrated excellent linearity over the concentration range of 0.05 ng/mL to 50 ng/mL.

Parameter	Value
Correlation Coefficient (r²)	> 0.998
Calibration Model	Linear, 1/x weighting

Accuracy and Precision

Accuracy and precision were evaluated by analyzing spiked placebo samples at three concentration levels (Low, Medium, High).

Level	Spiked Conc. (ng/mL)	Accuracy (% Recovery, n=6)	Precision (%RSD, n=6)
Low	0.1	98.5	4.2
Medium	10.0	101.2	2.8
High	40.0	99.3	2.1

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N).

Parameter	Value (ng/mL)
LOD (S/N ≥ 3)	0.015
LOQ (S/N ≥ 10)	0.05

Logical Relationships in Method Development

The development of this method follows a logical progression where each step is a prerequisite for the next, ensuring a robust and reliable final protocol.

Caption: Logical flow of the method development process.

Conclusion

This application note describes a highly sensitive, selective, and robust UPLC-MS/MS method for the quantification of 4-Nitroso hydrochlorothiazide in pharmaceutical drug products. The use of the stable isotope-labeled internal standard, 4-Nitroso hydrochlorothiazide-13C,15N2,d2, is crucial for achieving the high level of accuracy and precision required for trace impurity analysis. The detailed protocol and validation data demonstrate that this method is fit for its intended purpose and can be readily implemented in quality control laboratories for routine monitoring of this potential genotoxic impurity, ensuring compliance with global regulatory standards.

References

• Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion. (n.d.). RUL. Retrieved from [Link]

• Determination of N-nitroso hydrochlorothiazide in various preparations. (n.d.). OMCL. Retrieved from [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). ACS Publications. Retrieved from [Link]

• Development and validation of an LC-MS/MS method for screening and quantification of trace N-nitrosamines in a pharmaceutical formulation. (n.d.). ORBi. Retrieved from [Link]

• Sample Preparation Strategies for Nitrosamine Testing. (2025). ResolveMass Laboratories Inc. Retrieved from [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (n.d.). NIH. Retrieved from [Link]

• Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. (2022). EFPIA. Retrieved from [Link]

• Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. (n.d.). LabRulez LCMS. Retrieved from [Link]

• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. (2023). ACS Publications. Retrieved from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). PubMed Central. Retrieved from [Link]

• A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. (2024). Impactfactor. Retrieved from [Link]

• New Validated LC-MS Method Development and Estimation of Nitrosamine impurities in Canaglifozin. (2023). Impactfactor. Retrieved from [Link]

• LC-MS/MS analytical procedure for the determination of N-nitroso-hydrochlorothiazide in hydrochlorothiazide preparations (German). (n.d.). European Directorate for the Quality of Medicines & HealthCare. Retrieved from [Link]

• In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product. (n.d.). Phenomenex. Retrieved from [Link]

• Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. (2024). Journal of King Saud University - Science. Retrieved from [Link]

• Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide | Request PDF. (2025). ResearchGate. Retrieved from [Link]

• Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets using ultra performance liquid chromatography triple quadrupole mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• MRM parameters of 12 nitrosamines and 5 internal standards. (n.d.). ResearchGate. Retrieved from [Link]

• Stable Isotope Labelled NDSRIs. (n.d.). Bujno Chemicals. Retrieved from [Link]

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• 3. RUL - Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion [repozitorij.uni-lj.si]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. bujnochem.com [bujnochem.com]
• 8. pubs.acs.org [pubs.acs.org]
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• 11. impactfactor.org [impactfactor.org]

Application Note: A Validated LC-MS/MS Method for the Quantification of 4-Nitroso Hydrochlorothiazide in Pharmaceutical Drug Products

Introduction: The Imperative for Controlling Nitrosamine Impurities

The discovery of N-nitrosamine impurities in widely used medications since 2018 has prompted rigorous scrutiny from global regulatory bodies.[1][2] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant safety concern. A specific class of these impurities, Nitrosamine Drug Substance-Related Impurities (NDSRIs), are of particular interest as they share structural similarities with the active pharmaceutical ingredient (API) and can form during the synthesis, formulation, or storage of the drug product.[1]

4-Nitroso hydrochlorothiazide (NNHCT) is an NDSRI associated with Hydrochlorothiazide (HCT), a diuretic medication used to treat high blood pressure.[3][4] Given the potential risks, regulatory agencies like the U.S. Food and Drug Administration (FDA) have established strict acceptable intake (AI) limits for nitrosamines, necessitating the development of highly sensitive and specific analytical methods to ensure product quality and patient safety.[2][5][6] An AI limit is a level that approximates an increased cancer risk of one in 100,000 based on a lifetime of exposure.[2][5]

This application note provides a detailed, robust, and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantitative determination of 4-Nitroso hydrochlorothiazide in pharmaceutical drug products. The methodology is designed for quality control laboratories, researchers, and drug development professionals engaged in the safety assessment of HCT-containing medicines.

Principle of the Analytical Method

The quantification of 4-Nitroso hydrochlorothiazide at trace levels demands an analytical technique with exceptional sensitivity and selectivity. LC-MS/MS is the gold standard for this application, as it combines the powerful separation capabilities of liquid chromatography with the definitive detection and quantification provided by tandem mass spectrometry.[7]

This method employs a reversed-phase Ultra-High-Performance Liquid Chromatography (UPLC) system to separate NNHCT from the HCT active pharmaceutical ingredient and other potential matrix components. Following chromatographic separation, the analyte is ionized using electrospray ionization (ESI) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[4][8][9] MRM provides superior selectivity and sensitivity by monitoring a specific precursor-to-product ion transition unique to NNHCT, thereby minimizing interference from the sample matrix.[7]

Experimental Protocol

Materials and Equipment

• Reference Standards:

  • 4-Nitroso hydrochlorothiazide (NNHCT) Certified Reference Material (CRM).

  • Hydrochlorothiazide Reference Standard.

• Solvents and Chemicals:

  • Acetonitrile (LC-MS Grade).[4]

  • Methanol (LC-MS Grade).[10]

  • Water (Type I, Milli-Q or equivalent).

  • Ammonium Formate (LC-MS Grade).[4]

• Equipment:

  • UPLC/HPLC System (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).[9]

  • Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495D, Sciex QTRAP 4500).[4][9]

  • Analytical Balance (0.01 mg readability).

  • Volumetric flasks, pipettes, and autosampler vials.

  • Vortex mixer.

  • Centrifuge.

  • Syringe filters (0.22 µm PVDF).[10]

Preparation of Solutions

Note: 4-Nitroso hydrochlorothiazide is reported to be unstable in solution at room temperature. All standard and sample solutions should be prepared fresh, protected from light, and stored under refrigerated conditions (2-8°C) until analysis.[8]

• Diluent Preparation: A mixture of Methanol and Water (50:50, v/v).

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 2.5 mg of NNHCT reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Intermediate Standard Solution (1.0 µg/mL): Dilute 1.0 mL of the Standard Stock Solution to 100 mL with the diluent.

• Calibration Curve Standards: Prepare a series of calibration standards by performing serial dilutions of the Intermediate Standard Solution to achieve a concentration range suitable for impurity quantification (e.g., 0.05 ng/mL to 20 ng/mL).[9] The range should bracket the expected impurity levels and the limit of quantitation (LOQ).

Sample Preparation

• Tablet Powdering: Accurately weigh and finely powder a representative number of HCT tablets (e.g., 5-10 tablets).

• Sample Weighing: Transfer a quantity of the powdered tablets, equivalent to 3 mg of the HCT active ingredient, into a 15 mL centrifuge tube. The maximum amount of medicinal product used should not exceed 150 mg.[8]

• Extraction: Add 10 mL of cooled diluent to the centrifuge tube.

• Mixing & Centrifugation: Vortex the tube for 1 minute, followed by mechanical shaking for 20 minutes. Centrifuge the solution at high speed (e.g., 9,500 rpm) for 10 minutes to separate the excipients.[9]

• Final Preparation: Carefully transfer the clear supernatant into an HPLC vial for analysis. If necessary, filter the supernatant through a 0.22 µm PVDF syringe filter.

Instrumental Workflow Diagram

Caption: Workflow from sample preparation to final quantification.

Recommended Instrumental Conditions

Table 1: UPLC Conditions

Parameter	Setting
Column	YMC ODS-A (250 mm x 4.6 mm, 5 µm) or equivalent[4]
Mobile Phase A	10 mM Ammonium Formate in Water[4]
Mobile Phase B	Acetonitrile[4]
Gradient	Isocratic (e.g., 60:40 A:B) or a shallow gradient optimized for separation[4]
Flow Rate	0.8 mL/min[4]
Column Temperature	35 °C[4]
Injection Volume	5 - 10 µL

| Autosampler Temp. | 5 °C |

Table 2: Mass Spectrometer Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[4]
MRM Transition	To be optimized for NNHCT (e.g., Q1 m/z 325 -> Q3 m/z 293.9)[9]
Gas Temperature	~275 °C[9]
Gas Flow	~11 L/min[9]
Nebulizer Pressure	~35 psi[9]
Capillary Voltage	~2500 V[9]

| Collision Energy | To be optimized for specific transition |

Method Validation Framework

A robust analytical method requires comprehensive validation to ensure its performance is reliable and suitable for its intended purpose. The validation should be conducted according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[11][12][13]

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• 4. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
• 5. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. waters.com [waters.com]
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• 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. ijrrjournal.com [ijrrjournal.com]

Application Note: A Validated UPLC-MS/MS Method for the Quantitative Analysis of 4-Nitroso Hydrochlorothiazide in Pharmaceutical Formulations

Abstract

This application note presents a robust, sensitive, and validated quantitative method for the determination of 4-Nitroso hydrochlorothiazide (N-NO-HCTZ), a nitrosamine drug substance-related impurity (NDSRI), in hydrochlorothiazide (HCTZ) drug products.[1][2] Given the classification of nitrosamines as probable human carcinogens, regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate strict control over their presence in pharmaceuticals.[3][4] This method utilizes Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), which provides the necessary selectivity and sensitivity for trace-level quantification.[5][6] The protocol herein is designed to meet the rigorous validation requirements of the International Council for Harmonisation (ICH) Q2(R1) guideline and is suitable for routine quality control and regulatory submissions.[7][8]

Scientific Rationale & Methodological Principles

The secondary amine moiety within the hydrochlorothiazide structure makes it susceptible to nitrosation, potentially forming N-NO-HCTZ during manufacturing or storage.[1][9] As an NDSRI, its potential carcinogenic risk necessitates a highly sensitive analytical method to ensure patient safety. The FDA has established an Acceptable Intake (AI) limit for N-NO-HCTZ of 1500 ng/day, categorizing it as a Potency Category 4 NDSRI.[10]

Causality of Method Selection:

• Sensitivity and Selectivity: Standard techniques like UV spectrophotometry, while suitable for the active pharmaceutical ingredient (API), lack the sensitivity and selectivity to detect and quantify impurities at the parts-per-billion (ppb) levels required by regulatory limits.[11][12] LC-MS/MS is the industry-standard technique for trace nitrosamine analysis, offering unparalleled sensitivity and the ability to selectively monitor for the specific mass transitions of N-NO-HCTZ, thereby eliminating interference from the API and other excipients.[5][6][13]

• Analyte Instability: A critical challenge in quantifying N-NO-HCTZ is its documented instability in solution at room temperature.[1][14] The analytical method must therefore incorporate controls to mitigate degradation or artefactual formation. This protocol addresses this by mandating the use of cooled solutions, refrigerated autosamplers, and prompt analysis.

• Accuracy and Precision: To ensure the highest accuracy, especially when dealing with complex sample matrices, the use of a stable isotope-labeled (SIL) internal standard is paramount. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 serves as the ideal internal standard, as it co-elutes with the analyte and compensates for variations in sample preparation, matrix effects, and instrument response.[15]

Materials and Reagents

Item	Description/Source
Analytical Standards	4-Nitroso hydrochlorothiazide Certified Reference Material (CRM) (e.g., Sigma-Aldrich, LGC Standards).[16]
4-Nitroso Hydrochlorothiazide-13C,15N2,d2 (Internal Standard, IS) (e.g., Veeprho).[15]
Reagents & Solvents	Acetonitrile (LC-MS Grade)
Methanol (LC-MS Grade)
Formic Acid (LC-MS Grade, >99%)
Water (Type I, 18.2 MΩ·cm)
Instrumentation	UPLC System (e.g., Waters ACQUITY, Agilent 1290 Infinity II).[2]
Tandem Quadrupole Mass Spectrometer (e.g., Agilent 6495D, Sciex 7500).[2]
Analytical Balance (0.01 mg readability)
Volumetric flasks, pipettes, and autosampler vials
Centrifuge capable of >9,000 rpm
Vortex mixer and rotational shaker

UPLC-MS/MS Instrumental Conditions

The following parameters provide a validated starting point. Optimization may be required based on the specific instrumentation used.

Liquid Chromatography Parameters

Parameter	Recommended Setting	Rationale
Column	Agilent Pursuit XRs Ultra diphenyl (150 × 2.0 mm, 2.8 µm) or equivalent	Diphenyl phase offers unique selectivity for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier promotes analyte protonation for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Methanol	Organic phase for gradient elution.
Flow Rate	0.4 mL/min	Appropriate for a 2.0 mm ID column.
Gradient	0-1 min (10% B), 1-8 min (10-90% B), 8-9 min (90% B), 9-10 min (90-10% B), 10-12 min (10% B)	Provides efficient separation from HCTZ and other matrix components.
Column Temp.	40 °C	Ensures reproducible retention times.
Autosampler Temp.	5 °C	Critical: Minimizes analyte degradation in prepared samples.[14]
Injection Volume	5 µL

Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is effective for polar compounds like N-NO-HCTZ.
Capillary Voltage	2,500 V	Optimized for stable ion generation.
Source Temp.	275 °C
Gas Flow	11 L/min
Scan Type	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and selectivity for quantification.

MRM Transitions

Note: Precursor and product ions should be confirmed by direct infusion of the N-NO-HCTZ standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
N-NO-HCTZ (Quantifier)	327.0	297.0	50	15
N-NO-HCTZ (Qualifier)	327.0	166.0	50	20
N-NO-HCTZ-SIL (IS)	332.0	302.0	50	15

Standard and Sample Preparation Protocol

Critical Control Point: Due to analyte instability, all solutions must be prepared using cooled diluents and stored in a refrigerator or cooled autosampler. Analysis should be performed as quickly as possible after preparation.[1][14]

Preparation of Solutions

• Diluent: 50:50 Methanol:Water

• Internal Standard (IS) Stock Solution (1 µg/mL): Accurately weigh 1 mg of N-NO-HCTZ-SIL and dissolve in 100.0 mL of Methanol. Further dilute to 1 µg/mL.

• Analyte Stock Solution (10 µg/mL): Accurately weigh 1 mg of N-NO-HCTZ CRM and dissolve in 100.0 mL of Methanol.

• Working Internal Standard Solution (10 ng/mL): Dilute the IS Stock Solution with the diluent.

• Calibration Standards & QC Samples: Prepare a series of calibration standards by spiking appropriate amounts of the Analyte Stock Solution into the Working Internal Standard Solution to achieve a concentration range covering the expected impurity levels (e.g., 0.1 ng/mL to 50 ng/mL).

Sample Preparation from Tablets

• Weighing: Accurately weigh and crush a minimum of 10 HCTZ tablets to obtain a homogenous powder.

• Extraction: Transfer an amount of powder equivalent to 25 mg of HCTZ into a 15 mL centrifuge tube.

• Spiking: Add 10.0 mL of the Working Internal Standard Solution (10 ng/mL) to the tube.

• Mixing: Vortex the tube for 1 minute, followed by shaking on a rotational shaker for 20 minutes to ensure complete extraction.[2]

• Centrifugation: Centrifuge the solution at 9,500 rpm for 10 minutes to pelletize excipients.[2]

• Filtration & Transfer: Carefully transfer the supernatant into an HPLC vial for immediate analysis. If necessary, filter through a 0.22 µm PVDF filter.

Caption: Workflow for HCTZ Tablet Sample Preparation.

Method Validation Protocol (ICH Q2(R1))

This method must be fully validated to prove it is fit for its intended purpose.[7][17][18]

Caption: Interrelation of ICH Q2(R1) Validation Parameters.

Validation Parameters & Acceptance Criteria

Parameter	Experimental Protocol	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo, and API spiked with N-NO-HCTZ.	No interfering peaks at the retention time of the analyte and IS in blank and placebo samples.
Linearity	Analyze calibration standards at ≥6 concentration levels in triplicate.	Correlation coefficient (r²) ≥ 0.995.[6]
Range	Confirmed by linearity, accuracy, and precision data.	As established.
Accuracy	Analyze placebo samples spiked with N-NO-HCTZ at three levels (e.g., LOQ, 100%, 150% of spec limit) in triplicate.	Mean recovery between 80.0% and 120.0%.
Precision	Repeatability: Six replicate preparations of a spiked sample at 100% of the spec limit. Intermediate: Repeatability test performed by a different analyst on a different day.	RSD ≤ 15% for repeatability. RSD ≤ 20% for intermediate precision.
LOD & LOQ	Determine based on signal-to-noise ratio (S/N) from low-level standard injections.	LOD: S/N ≥ 3. LOQ: S/N ≥ 10.[2] LOQ must be below the reporting threshold.
Robustness	Introduce small, deliberate variations in method parameters (e.g., column temp ±2°C, flow rate ±5%, mobile phase pH ±0.1).	System suitability parameters must pass; results should not be significantly affected.

Data Analysis and System Suitability

• Quantification: Generate a calibration curve by plotting the peak area ratio (Analyte/IS) against the analyte concentration. Use a weighted (1/x) linear regression model. Determine the concentration of N-NO-HCTZ in the test samples from this curve.

• System Suitability Test (SST): Before sample analysis, inject a mid-level calibration standard five times.

SST Parameter	Acceptance Criteria
Peak Area RSD	≤ 15.0%
Retention Time RSD	≤ 2.0%
Signal-to-Noise (at LOQ)	≥ 10

Discussion & Field-Proven Insights

• Controlling Artefactual Formation: The nitrosation of HCTZ can theoretically occur during sample preparation if sources of nitrites are present under acidic conditions. The use of cooled diluents and immediate analysis is a primary defense. For particularly problematic matrices, the addition of a nitrosating agent scavenger like ascorbic acid to the diluent could be investigated, but its impact on analyte stability would need to be thoroughly validated.

• Matrix Effects: While the stable isotope-labeled internal standard corrects for most matrix effects, it is good practice to evaluate this during validation. This can be done by comparing the slope of a calibration curve made in solvent to one made in a matrix extract.

• Regulatory Compliance: This method is designed to be compliant with the latest guidance from the FDA and EMA on nitrosamine control.[3][19][20][21] All data, including validation reports and routine testing results, should be readily available for regulatory inspection.

Conclusion

The UPLC-MS/MS method detailed in this application note is a highly sensitive, selective, and robust tool for the quantitative determination of 4-Nitroso hydrochlorothiazide in pharmaceutical products. Proper adherence to the sample handling procedures and a full validation according to ICH Q2(R1) guidelines will ensure the method is fit for purpose, enabling drug manufacturers to confidently monitor and control this critical impurity and safeguard patient health.

References

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs.
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• Control of Nitrosamine Impurities in Human Drugs - FDA (September 2024).
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• Nitrosamine Testing using LC-MS Methods
• EMA guidelines for the detection of nitrosamines in medicines - Netpharmalab.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
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• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC - NIH.
• LC-MS/MS Method for the Quantification of 10 Nitrosamine Impurities in Metformin - Thermo Fisher Scientific.
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• Determination of N-nitroso hydrochlorothiazide in various prepar
• Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific n
• Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets - ResearchG
• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 - Veeprho.
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• N-Nitroso Hydrochlorothiazide | 63779-86-2 | SynZeal.
• N-Nitroso Hydrochlorothiazide | CAS 63779-86-2 - Veeprho.
• Spectrophotometric estimation and validation of hydrochlorothiazide in tablet dosage forms by using different solvents - Der Pharma Chemica.
• Development and Validation of UV Spectrophotometric Method for the Determination of Hydrochlorothiazide in Pure and Formul
• DEVELOPMENT AND VALIDATION OF UV SPECTROPHOTOMETRIC ESTIMATION OF HYDROCHLOROTHIAZIDE IN BULK AND TABLET DOSAGE FORM USING AREA - JBINO.

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Application Note: Quantitative Analysis of 4-Nitroso Hydrochlorothiazide in Pharmaceutical Products by LC-MS/MS

Introduction

The detection and quantification of nitrosamine impurities in pharmaceutical products has become a critical concern for regulatory agencies and manufacturers worldwide.[1] Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, can pose a significant risk to patient safety.[2][3] The issue gained prominence after the discovery of N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) in sartan-containing medications in 2018.[1] This led to widespread recalls and heightened regulatory scrutiny, compelling the pharmaceutical industry to implement rigorous analytical testing for these impurities.[2][4]

Hydrochlorothiazide (HCTZ), a widely prescribed diuretic, has been identified as susceptible to the formation of a specific nitrosamine, 4-Nitroso hydrochlorothiazide (NO-HCTZ), during the manufacturing process or upon storage.[5][6] This nitrosamine is a drug substance-related impurity (NDSRI), formed from the nitrosation of the HCTZ molecule itself.[5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in human drugs, necessitating the development of highly sensitive and specific analytical methods for their quantification.[3][7][8]

This application note details a robust and validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the trace-level quantification of 4-Nitroso hydrochlorothiazide in pharmaceutical formulations. The method is designed to meet the rigorous requirements for accuracy, precision, and sensitivity demanded by global regulatory authorities, ensuring the safety and quality of pharmaceutical products.

Experimental

Materials and Reagents

• Reference Standard: 4-Nitroso hydrochlorothiazide certified reference material (CRM) was procured from a reputable supplier.[9]

• Internal Standard (IS): An isotopically labeled analog of 4-Nitroso hydrochlorothiazide (e.g., 4-Nitroso hydrochlorothiazide-13C,15N2,d2) is recommended for optimal accuracy and to compensate for matrix effects and variability in sample preparation.[10]

• Solvents: LC-MS grade methanol, acetonitrile, and water were used.

• Formic Acid: Optima™ LC/MS grade.

• Drug Product: Commercially available hydrochlorothiazide tablets.

Standard and Sample Preparation

The stability of 4-Nitroso hydrochlorothiazide in solution is a critical consideration, as degradation can occur at room temperature.[11] Therefore, all solutions must be prepared using cooled solvents and stored in a refrigerator or a cooled autosampler to ensure accuracy.[11]

Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount of 4-Nitroso hydrochlorothiazide reference standard in methanol to obtain a final concentration of 100 µg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a suitable diluent (e.g., 80:20 methanol:water) to create a calibration curve covering the expected concentration range of the impurity.[12]

Sample Preparation:

• Accurately weigh and finely powder a representative number of hydrochlorothiazide tablets.

• Transfer a portion of the powdered sample, equivalent to a specific amount of the active pharmaceutical ingredient (API), into a volumetric flask.

• Add a known volume of extraction solvent (e.g., a mixture of methanol and water).[11]

• Spike with the internal standard solution.

• Vortex and sonicate the sample to ensure complete extraction of the analyte.[13]

• Centrifuge the sample to pelletize insoluble excipients.[14]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[14]

LC-MS/MS Instrumentation and Conditions

A high-performance liquid chromatography system coupled with a sensitive triple quadrupole mass spectrometer is essential for achieving the required low limits of detection.

Table 1: Chromatographic Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography System
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Optimized for separation from HCTZ and other matrix components
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Table 2: Mass Spectrometer Conditions

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for 4-Nitroso HCTZ and IS
Source Temperature	Optimized for analyte desolvation
Gas Flow	Optimized for analyte ionization

The selection of MRM transitions is crucial for the specificity and sensitivity of the method. At least two transitions should be monitored for the analyte to ensure confident identification and quantification.

Method Validation

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[15][16][17] The validation parameters assessed included specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[18][19][20]

Specificity

Specificity is the ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and the drug matrix.[19][21] The chromatographic method demonstrated baseline separation of 4-Nitroso hydrochlorothiazide from the hydrochlorothiazide API and any potential interfering components from the tablet matrix.

Linearity and Range

The linearity of the method was evaluated by analyzing a series of calibration standards over a specified concentration range. A linear relationship between the peak area ratio (analyte/internal standard) and the concentration of 4-Nitroso hydrochlorothiazide was observed, with a correlation coefficient (r²) greater than 0.995.[22]

Accuracy and Precision

Accuracy was determined by spike recovery experiments at multiple concentration levels in the drug product matrix.[13] Precision was evaluated by assessing repeatability (intra-day precision) and intermediate precision (inter-day precision) of the measurements. The results, expressed as percent recovery and relative standard deviation (%RSD), were within the acceptance criteria defined by regulatory guidelines.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were established based on the signal-to-noise ratio (S/N) of the chromatographic peak for 4-Nitroso hydrochlorothiazide. The method achieved a low LOQ, enabling the quantification of the impurity at levels well below the regulatory acceptable intake (AI) limits.[22]

Table 3: Summary of Validation Results

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference	Passed
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Recovery)	80-120%	Within limits across all levels
Precision (%RSD)	≤ 15%	Within limits for repeatability and intermediate precision
LOQ	S/N ≥ 10	Achieved at pg/mL level

Protocol: Step-by-Step Quantification of 4-Nitroso Hydrochlorothiazide

This protocol outlines the procedure for the quantification of 4-Nitroso hydrochlorothiazide in a tablet formulation.

Preparation of Solutions

• Diluent Preparation: Prepare a diluent of 80:20 (v/v) methanol and water.

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 2.5 mg of 4-Nitroso hydrochlorothiazide reference standard and dissolve in a 25 mL volumetric flask with methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with the diluent.

• Calibration Curve Standards: Prepare a series of at least six calibration standards by serially diluting the intermediate standard solution to cover a range, for example, from 10 pg/mL to 10 ng/mL.[22]

• Internal Standard Spiking Solution: Prepare a solution of the isotopically labeled internal standard at a concentration that will yield a consistent and robust response.

Sample Preparation

• Tablet Homogenization: Weigh and powder 20 tablets to obtain a homogenous mixture.

• Sample Weighing: Accurately weigh a portion of the powdered tablets equivalent to 25 mg of hydrochlorothiazide into a centrifuge tube.

• Extraction:

  • Add a predefined volume of the diluent.

  • Add a fixed volume of the internal standard spiking solution.

  • Vortex for 1 minute.

  • Sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

LC-MS/MS Analysis

• System Suitability: Inject a mid-level calibration standard multiple times to ensure the system is performing adequately (check for consistent retention times, peak areas, and S/N).

• Sequence Run:

  • Inject a blank (diluent) to ensure no carryover.

  • Inject the calibration curve standards from the lowest to the highest concentration.

  • Inject the prepared samples.

  • Inject a quality control (QC) standard at regular intervals to monitor system performance.

Data Processing and Calculation

• Integration: Integrate the peaks for 4-Nitroso hydrochlorothiazide and the internal standard in all chromatograms.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration of the calibration standards. Apply a linear regression with appropriate weighting (e.g., 1/x).

• Quantification: Determine the concentration of 4-Nitroso hydrochlorothiazide in the samples by interpolating their peak area ratios from the calibration curve.

• Final Calculation: Calculate the amount of 4-Nitroso hydrochlorothiazide in the original tablet, typically expressed in parts per million (ppm) or nanograms per tablet, accounting for all dilution factors.

Visualization of the Workflow

Caption: Workflow for the LC-MS/MS quantification of 4-Nitroso hydrochlorothiazide.

Conclusion

The developed LC-MS/MS method provides a reliable, sensitive, and specific tool for the quantification of 4-Nitroso hydrochlorothiazide in pharmaceutical products. The comprehensive validation demonstrates that the method is fit for its intended purpose and complies with the stringent requirements of regulatory agencies. Implementing this method can help ensure the safety and quality of hydrochlorothiazide-containing medicines by effectively monitoring and controlling this potential genotoxic impurity. The careful considerations for sample preparation, particularly the handling of the analyte's instability, are key to achieving accurate and reproducible results.

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Application and Protocol for the Use of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as an Internal Standard in Quantitative Bioanalysis

For: Researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolic studies involving hydrochlorothiazide and its related compounds.

Introduction: The Imperative for Precision in Bioanalysis

The quantitative determination of analytes in complex biological matrices is a cornerstone of drug development. The accuracy and precision of these measurements are paramount for making critical decisions regarding the safety and efficacy of pharmaceutical agents. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses due to its inherent sensitivity and selectivity.[1] However, the technique is not without its challenges, most notably the variability introduced during sample preparation and the potential for matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the target analyte.[2]

To counteract these variables, the use of an internal standard (IS) is an indispensable practice in modern bioanalytical workflows.[2][3] An ideal internal standard closely mimics the physicochemical properties of the analyte, co-eluting chromatographically and experiencing similar extraction recovery and ionization efficiencies.[4] Stable isotope-labeled (SIL) internal standards are widely considered the most appropriate choice for quantitative bioanalysis.[1][5][6][7] These compounds are chemically identical to the analyte but have a higher mass due to the incorporation of heavy isotopes such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[6][7] This subtle mass shift allows the mass spectrometer to differentiate between the analyte and the IS, while their near-identical chemical behavior ensures that any variations encountered during the analytical process affect both compounds equally.[7]

This application note provides a detailed protocol for the use of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 as an internal standard for the quantitative analysis of 4-Nitroso hydrochlorothiazide, a potentially genotoxic impurity of the widely used diuretic, hydrochlorothiazide.[8] The protocol is designed to be a comprehensive guide, grounded in the principles of bioanalytical method validation as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[9][10][11][12][13]

Physicochemical Properties of Analyte and Internal Standard

A fundamental understanding of the analyte and internal standard is critical for method development.

Property	4-Nitroso hydrochlorothiazide	4-Nitroso hydrochlorothiazide-13C,15N2,d2
Synonyms	N-Nitroso Hydrochlorothiazide, 4-Nitroso-HCT	N/A
Molecular Formula	C₇H₇ClN₄O₅S₂	C₆¹³CH₅D₂ClN₂¹⁵N₂O₅S₂
Molecular Weight	326.73 g/mol [8]	331.72 g/mol [14]
Isotopic Purity	N/A	>98%
Storage Conditions	-20°C	Freezer (-20°C) for long-term storage[14]

Experimental Workflow: A Visual Overview

The following diagram illustrates the key stages in the bioanalytical workflow, from sample collection to data analysis.

Caption: High-level workflow for quantitative bioanalysis.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for method development and validation. It is essential to perform a full method validation according to regulatory guidelines.[10][12][15]

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte (4-Nitroso hydrochlorothiazide) and the internal standard (4-Nitroso hydrochlorothiazide-13C,15N2,d2).

Materials:

• 4-Nitroso hydrochlorothiazide certified reference material

• 4-Nitroso hydrochlorothiazide-13C,15N2,d2

• HPLC-grade methanol

• Volumetric flasks (Class A)

• Calibrated analytical balance

• Calibrated pipettes

Procedure:

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 5 mg of 4-Nitroso hydrochlorothiazide and 4-Nitroso hydrochlorothiazide-13C,15N2,d2 into separate amber glass vials.

  • Dissolve each compound in a precise volume of methanol to achieve a final concentration of 1 mg/mL. For example, dissolve 5 mg in 5 mL of methanol.

  • Vortex thoroughly to ensure complete dissolution.

  • Store these stock solutions at -20°C in amber vials to protect from light and prevent degradation.[16]

• Working Solution Preparation:

  • Perform serial dilutions of the stock solutions using a 50:50 (v/v) mixture of methanol and water to prepare working solutions at various concentrations.

  • Analyte Working Solutions: Prepare a series of working solutions that will be used to spike into the blank biological matrix to create calibration standards and quality control (QC) samples.

  • Internal Standard Working Solution: Prepare a working solution of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 at a concentration that provides an adequate response in the mass spectrometer. A typical starting concentration is 100 ng/mL. The optimal concentration should be determined during method development.

Protocol 2: Preparation of Calibration Standards and Quality Control Samples

Objective: To prepare a set of calibration standards and QC samples for the generation of a calibration curve and the assessment of method accuracy and precision.

Materials:

• Analyte working solutions

• Internal Standard working solution

• Control blank biological matrix (e.g., human plasma, urine) from at least six different sources.

Procedure:

• Calibration Standards:

  • Prepare a series of at least eight non-zero calibration standards by spiking the blank biological matrix with the appropriate analyte working solutions. The final volume of the spiking solution should not exceed 5% of the total volume of the matrix to avoid altering its characteristics.

  • The concentration range should encompass the expected concentrations in the study samples and should include a Lower Limit of Quantification (LLOQ) and an Upper Limit of Quantification (ULOQ).

  • Also prepare a "blank" sample (matrix only) and a "zero" sample (matrix spiked only with the internal standard).

• Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of four concentration levels:

    • LLOQ: At the lowest concentration of the calibration curve.

    • Low QC: Approximately 3 times the LLOQ.

    • Medium QC: In the mid-range of the calibration curve.

    • High QC: At approximately 75-85% of the ULOQ.

  • QC samples should be prepared from a separately prepared stock solution of the analyte to ensure the integrity of the stock solution used for calibration standards.

Protocol 3: Sample Extraction (Solid-Phase Extraction - SPE)

Objective: To extract the analyte and internal standard from the biological matrix and remove interfering substances.

Materials:

• Prepared calibration standards, QC samples, and study samples

• Internal Standard working solution

• SPE cartridges (e.g., Oasis HLB)

• Phosphoric acid

• HPLC-grade methanol and acetonitrile

• HPLC-grade water

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw frozen samples to room temperature.

  • Vortex each sample to ensure homogeneity.

  • Pipette 100 µL of each sample (calibrator, QC, or unknown) into a clean microcentrifuge tube.

  • Add 25 µL of the internal standard working solution to all samples except the blank. Vortex briefly. The early addition of the internal standard is crucial to account for variability throughout the entire sample preparation process.[2]

  • Add 200 µL of 4% phosphoric acid in water to each tube. Vortex.

• Solid-Phase Extraction:

  • Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

  • Load the pre-treated samples onto the conditioned SPE cartridges.

  • Wash the cartridges with 1 mL of 5% methanol in water to remove polar interferences.

  • Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis

Objective: To chromatographically separate the analyte and internal standard and detect them using tandem mass spectrometry.

Instrument and Conditions (Representative):

• Liquid Chromatograph: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Chromatographic Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient program should be developed to ensure the separation of the analyte from matrix components and to achieve a symmetrical peak shape.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI), negative mode. Hydrochlorothiazide and its derivatives often show good response in negative ionization mode.[17][18][19][20]

Mass Spectrometric Parameters:

The following mass transitions are proposed and should be optimized on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
4-Nitroso hydrochlorothiazide	326.0	To be determined empirically
4-Nitroso hydrochlorothiazide-13C,15N2,d2	331.0	To be determined empirically

Note: The exact m/z values may vary slightly depending on the instrument calibration. The product ions must be determined by infusing a standard solution of each compound into the mass spectrometer and performing a product ion scan.

Data Analysis and System Suitability

• Peak Integration: Integrate the chromatographic peaks for both the analyte and the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used. The correlation coefficient (r²) should be greater than 0.99.

• Quantification: Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

• Acceptance Criteria: The calculated concentrations of the calibration standards and QC samples must meet the acceptance criteria defined in the FDA and EMA guidelines (typically within ±15% of the nominal value, and ±20% for the LLOQ).[10][12]

Method Validation: Ensuring Trustworthiness

A full validation of the bioanalytical method must be performed to demonstrate its reliability and suitability for its intended purpose. The validation should assess the following parameters as per regulatory guidelines:[9][10][12][21][22][23]

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the determined values to the nominal concentration and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the concentration of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, short-term, long-term).

The following diagram illustrates the relationship between key validation parameters.

Caption: Interrelationship of bioanalytical method validation parameters.

Conclusion

The use of a stable isotope-labeled internal standard, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, is a critical component of a robust and reliable bioanalytical method for the quantification of 4-Nitroso hydrochlorothiazide. By closely mimicking the behavior of the analyte, it effectively compensates for variations in sample preparation and instrumental analysis, thereby enhancing the accuracy and precision of the results. The protocols outlined in this application note provide a comprehensive framework for the development and validation of such a method, in accordance with established regulatory standards. Adherence to these principles will ensure the generation of high-quality data to support drug development programs.

References

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Slideshare. USFDA guidelines for bioanalytical method validation. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. Retrieved from [Link]

• Reddy, T. M. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Retrieved from [Link]

• Center for Biosimilars. (2018). FDA Finalizes Guidance on Bioanalytical Method Validation. Retrieved from [Link]

• Spooner, N. (2012). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Bioanalysis, 4(5), 481-485. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Shimadzu Corporation. (2014). Highly sensitive quantitative analysis of Felodipine and Hydrochlorothiazide from plasma using LC/MS/MS. Retrieved from [Link]

• European Medicines Agency. ICH M10 on bioanalytical method validation. Retrieved from [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

• Shah, J. V., Shah, P. A., Shah, P. V., Sanyal, M., & Shrivastav, P. (2016). Fast and sensitive LC–MS/MS method for the simultaneous determination of lisinopril and hydrochlorothiazide in human plasma. Journal of pharmaceutical analysis, 6(2), 108-115. Retrieved from [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. Retrieved from [Link]

• LCGC International. (2023). Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. Retrieved from [Link]

• Yadav, M., Rao, R., Singhal, P., Goswami, S., & Shrivastav, P. S. (2021). Method Validation for Simultaneous Quantification of Olmesartan and Hydrochlorothiazide in Human Plasma Using LC-MS/MS and Its Application Through Bioequivalence Study in Healthy Volunteers. Frontiers in Chemistry, 9, 748831. Retrieved from [Link]

• Ongas, M., Kokwaro, G., Ogutu, B., & Oloo, F. (2018). LC–MS/MS Method for Quantitation of Hydrochlorothia-zide and Nifedipine in Human Plasma. ABC Research Alert, 6(3). Retrieved from [Link]

• Injac, R. (2021). Overview of the Determination of Hydrochlorothiazide Levels in Pharmaceutical Preparations and Biological Matrices. Journal of Applied Pharmacy, 13(2), 1-8. Retrieved from [Link]

• Manasa Life Sciences. N-Nitroso Hydrochlorothiazide. Retrieved from [Link]

• PubChem. 4-Nitroso hydrochlorothiazide-13C,15N2,d2. Retrieved from [Link]

• Veeprho. 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Retrieved from [Link]

• Dolan, J. W. (2014). When Should an Internal Standard be Used?. LCGC North America, 32(4), 278-282. Retrieved from [Link]

• BioPharma Services Inc. Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?. Retrieved from [Link]

• Global CRO Council for Bioanalysis. (2012). Recommendations on: internal standard criteria, stability, incurred sample reanalysis and recent 483s. Bioanalysis, 4(16), 2011-2019. Retrieved from [Link]

• Swissmedic. Determination of N-nitroso hydrochlorothiazide in various preparations. Retrieved from [Link]

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Application Note &amp; Protocol: Quantification of 4-Nitroso Hydrochlorothiazide in Human Urine Samples by UPLC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of 4-Nitroso hydrochlorothiazide (NO-HCTZ), a nitrosamine drug substance-related impurity (NDSRI), in human urine samples. The protocol outlines a robust and sensitive method utilizing Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). Given the inherent instability of NO-HCTZ, this guide emphasizes critical considerations for sample handling, preparation, and analysis to ensure data integrity and accuracy. This application note is intended for researchers, scientists, and professionals in drug development and clinical monitoring who require a reliable method for assessing exposure to this potentially mutagenic compound.

Introduction: The Analytical Imperative for 4-Nitroso Hydrochlorothiazide

Hydrochlorothiazide (HCTZ) is a widely prescribed diuretic for the management of hypertension. Recent regulatory scrutiny has focused on the presence of nitrosamine impurities in pharmaceutical products, which are classified as probable human carcinogens.[1] The formation of 4-Nitroso hydrochlorothiazide (NO-HCTZ) can occur from the nitrosation of the secondary amine moiety in the HCTZ molecule.[2]

The quantification of NO-HCTZ in biological matrices such as urine is crucial for several reasons:

• Exposure Assessment: It allows for the direct measurement of human exposure to this specific nitrosamine, providing valuable data for toxicological risk assessments.

• Pharmacokinetic Studies: Understanding the excretion profile of NO-HCTZ can offer insights into its metabolic fate.

• Regulatory Compliance: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to control nitrosamine impurities in drug products.[3][4][5][6] This necessitates the development of highly sensitive and validated analytical methods.

A significant challenge in the analysis of NO-HCTZ is its inherent instability, particularly at physiological pH where it can rapidly degrade.[7][2] This instability demands meticulous control over sample preparation and analytical conditions to prevent artifact formation or analyte loss, which could lead to underestimation of exposure.

Method Overview: The UPLC-MS/MS Approach

To achieve the required sensitivity and selectivity for trace-level quantification, this protocol employs a UPLC-MS/MS method. This technique is the gold standard for nitrosamine analysis due to its ability to distinguish the target analyte from complex matrix components and provide accurate quantification at picogram-per-milliliter (pg/mL) levels.[8][9][10]

The workflow involves three key stages:

• Sample Preparation: A solid-phase extraction (SPE) protocol is utilized to isolate NO-HCTZ from the urine matrix, remove interfering substances, and concentrate the analyte.

• Chromatographic Separation: A UPLC system provides rapid and high-resolution separation of NO-HCTZ from other components.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode ensures selective and sensitive detection and quantification.

The use of a stable isotope-labeled internal standard, such as 4-Nitroso Hydrochlorothiazide-13C,15N2,d2, is critical to compensate for matrix effects and any analyte loss during sample processing.[11]

Experimental Workflow Diagram

Sources

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• 9. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
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Application Note: Sample Preparation for the Quantitative Analysis of 4-Nitroso Hydrochlorothiazide using an Isotope Dilution LC-MS/MS Method

Abstract & Introduction

The detection of N-nitrosamine impurities in pharmaceutical products has become a major focus for global regulatory bodies due to their classification as probable human carcinogens.[1][2] N-nitroso-hydrochlorothiazide (NO-HCTZ), a nitrosamine drug substance-related impurity (NDSRI) of Hydrochlorothiazide (HCTZ), presents a significant analytical challenge due to its inherent instability.[3][4] The molecule is known to degrade rapidly in solution at room temperature and under various pH conditions, which can lead to inaccurate quantification and the risk of false-negative results.[5][6] Furthermore, the potential for artefactual formation of the nitrosamine during the sample preparation process itself requires careful methodological consideration.[3]

To overcome these challenges, a highly specific and sensitive analytical method is required, with sample preparation being the most critical step.[7] This application note details a robust sample preparation protocol for the accurate quantification of NO-HCTZ in drug products. The core of this methodology is the principle of isotope dilution mass spectrometry, which employs a stable isotope-labeled internal standard (SIL-IS), 4-Nitroso hydrochlorothiazide-13C,15N2,d2 .[8][9] This SIL-IS mimics the chemical behavior of the native analyte, compensating for analyte loss during extraction and correcting for matrix effects during ionization, thereby ensuring the highest level of accuracy and precision as demanded by regulatory authorities like the FDA and EMA.[10][11]

This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry, providing a scientifically grounded, step-by-step protocol for reliable sample processing prior to LC-MS/MS analysis.

Causality and Scientific Rationale

The successful analysis of NO-HCTZ is predicated on a sample preparation strategy that directly addresses its primary liability: instability.

• Thermal and pH Instability: Studies have extensively documented that NO-HCTZ degrades quickly, particularly at neutral or physiological pH and ambient temperatures.[3][4] This degradation can proceed through various pathways, yielding products such as formaldehyde and aminobenzenesulfonic acid derivatives.[6] Therefore, the entire sample preparation workflow must be conducted under conditions that minimize this degradation, primarily through the use of chilled solvents and equipment and by minimizing the time between sample preparation and analysis.[5]

• Isotope Dilution as a Self-Validating System: The use of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is fundamental to a trustworthy protocol.[9] By spiking a known quantity of the SIL-IS into the sample at the very beginning of the workflow, any subsequent loss of the target analyte during extraction, centrifugation, or transfer steps will be mirrored by a proportional loss of the SIL-IS. Since the mass spectrometer measures the ratio of the analyte to the SIL-IS, the final calculated concentration remains accurate despite physical sample loss. This approach effectively builds an internal validation check into every sample.

• Extraction Efficiency and Matrix Effects: The drug product matrix, consisting of the active pharmaceutical ingredient (API) and various excipients, can interfere with the analysis by suppressing or enhancing the ionization of the target analyte in the mass spectrometer source.[12] The SIL-IS, being chemically identical to the analyte, experiences the same matrix effects. The ratiometric measurement cancels out these interferences, leading to a more accurate and robust result. The chosen extraction technique must efficiently liberate the analyte from this complex matrix while being simple enough to perform quickly to prevent degradation.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the sample preparation protocol, emphasizing the critical control points for maintaining analyte stability.

Caption: Workflow for the sample preparation of 4-Nitroso hydrochlorothiazide.

Detailed Protocols and Methodologies

4.1 Materials and Reagents

Item	Specification	Recommended Supplier
4-Nitroso hydrochlorothiazide-13C,15N2,d2	>98% Isotopic and Chemical Purity	Clearsynth, MedChemExpress
4-Nitroso hydrochlorothiazide (Native Standard)	>98% Purity	LGC Standards, TRC
Methanol (MeOH)	LC-MS Grade	Fisher Scientific, Merck
Acetonitrile (ACN)	LC-MS Grade	Fisher Scientific, Merck
Formic Acid (FA)	LC-MS Grade, >99%	Thermo Scientific
Water	Deionized, >18 MΩ·cm (e.g., Milli-Q)	In-house system
Polypropylene Centrifuge Tubes	2 mL or 15 mL, conical	Eppendorf, VWR
Syringe Filters	0.22 µm, PVDF or PTFE	Millipore, Pall
Autosampler Vials	Amber glass, with pre-slit septa	Waters, Agilent

4.2 Preparation of Standard Solutions

• Crucial Note: Due to analyte instability, prepare fresh stock and working solutions daily.[5] All solutions must be stored in a refrigerator or autosampler set to 4-8°C and protected from light.

• Internal Standard (IS) Stock Solution (10 µg/mL):

  • Accurately weigh ~1 mg of 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

  • Dissolve in a 100 mL volumetric flask with 50:50 Methanol/Water.

  • Store at 2-8°C.

• IS Spiking Solution (100 ng/mL):

  • Dilute 1 mL of the IS Stock Solution to 100 mL with 50:50 Methanol/Water.

• Native Analyte Stock Solution (10 µg/mL):

  • Accurately weigh ~1 mg of 4-Nitroso hydrochlorothiazide.

  • Dissolve in a 100 mL volumetric flask with 50:50 Methanol/Water.

  • Store at 2-8°C.

• Calibration Curve Standards:

  • Prepare a series of calibration standards by serially diluting the Native Analyte Stock Solution with the extraction solvent (e.g., 50:50 Methanol/Water).

  • Spike each calibration level with a constant amount of the IS Spiking Solution to match the concentration in the final sample extracts.

  • A typical calibration range would be 0.05 ng/mL to 20 ng/mL.

4.3 Sample Preparation Protocol: Solid Dosage Form (Tablets)

This protocol is designed to be executed swiftly to minimize analyte degradation. Ensure all solvents and equipment (centrifuge) are pre-chilled to 2-8°C.

• Sample Comminution: Weigh and finely grind a representative number of tablets (e.g., 10-20) using a mortar and pestle to create a homogenous powder.

• Weighing: Accurately weigh an amount of powdered sample equivalent to a single dose (e.g., 25 mg of HCTZ API) into a 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking (CRITICAL STEP): To the dry powder, add a precise volume (e.g., 50 µL) of the IS Spiking Solution (100 ng/mL) . This ensures the IS is present before any extraction losses can occur.

• Extraction:

  • Immediately add 10.0 mL of pre-chilled extraction solvent (e.g., 50:50 Methanol/Water). The use of a mixed aqueous-organic solvent aids in dissolving both the API and the nitrosamine while keeping the solution cold.[5]

  • Vortex vigorously for 1 minute.

  • Place on a mechanical shaker or rotator for 15 minutes in a cold room or refrigerator (2-8°C).

• Centrifugation: Centrifuge the tube at ≥10,000 x g for 10 minutes at 4°C to pelletize the insoluble excipients.[5]

• Filtration and Transfer:

  • Carefully draw the clear supernatant using a syringe.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter directly into a pre-labeled amber autosampler vial.

  • Immediately cap the vial and place it in the autosampler tray, which should be maintained at a low temperature (e.g., 5-10°C).[13]

• Analysis: Analyze the samples as soon as possible after preparation. A sequence should ideally not exceed 8-12 hours.[5]

Recommended LC-MS/MS Analytical Conditions

While this note focuses on sample preparation, the following provides a validated starting point for instrumental analysis. Method optimization is recommended for specific instrumentation.

Parameter	Recommended Condition
LC System	UHPLC System (e.g., Waters Acquity, Agilent 1290, Thermo Vanquish)
Column	C18 Reversed-Phase Column (e.g., Acquity UPLC HSS T3, 1.8 µm, 2.1 x 100 mm)
Column Temp	35-40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	3 - 10 µL
MS System	Tandem Quadrupole (e.g., Sciex QTRAP, Waters Xevo TQ, Agilent Ultivo) or High-Resolution MS (e.g., Thermo Orbitrap)[10]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Mode (analyte dependent, requires optimization)[13]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	NO-HCTZ: To be determined empirically (Precursor Ion → Product Ion 1, Product Ion 2)
NO-HCTZ-13C,15N2,d2: To be determined empirically (Precursor Ion+5 → Product Ion 1, Product Ion 2)

Conclusion

The accurate and reliable quantification of 4-Nitroso hydrochlorothiazide is critically dependent on a meticulously designed sample preparation protocol that mitigates its inherent instability. The procedure detailed in this application note, centered around the principles of rapid execution at low temperatures and the use of a stable isotope-labeled internal standard (4-Nitroso hydrochlorothiazide-13C,15N2,d2), provides a robust and defensible method. By integrating this self-validating approach, laboratories can confidently meet the stringent requirements set by global regulatory agencies for the control of nitrosamine impurities, ultimately ensuring the safety and quality of pharmaceutical products.

References

• FDA (U.S. Food and Drug Administration).LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
• Veeprho.4-Nitroso Hydrochlorothiazide-13C,15N2,d2.
• Sigma-Aldrich.Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter <1469>.

• European Medicines Agency (EMA). Nitrosamine impurities: guidance for marketing authorisation holders. Available at: [Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Available at: [Link]

• Netpharmalab. EMA guidelines for the detection of nitrosamines in medicines. Available at: [Link]

• FDA (U.S. Food and Drug Administration). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]

• European Pharmaceutical Review. EMA revises guidance on nitrosamine impurities. Available at: [Link]

• RAPS. FDA revises final guidance on nitrosamine impurities. Available at: [Link]

• Spectroscopy Online. Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Available at: [Link]

• FDA (U.S. Food and Drug Administration). Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]

• ACS Publications. Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Available at: [Link]

• European Medicines Agency (EMA). Nitrosamine impurities. Available at: [Link]

• ResearchGate. Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products. Available at: [Link]

• Waters Corporation. Nitrosamines Analysis with LC-MS/MS. Available at: [Link]

• Agilent. High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Available at: [Link]

• FDA (U.S. Food and Drug Administration). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]

• ProPharma Group. Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. Available at: [Link]

• ResolveMass Laboratories Inc. Sample Preparation Strategies for Nitrosamine Testing. Available at: [Link]

• PubMed. Isolation of N-nitrosodimethylamine from drug substances using solid-phase extraction-liquid chromatography-tandem mass spectrometry. Available at: [Link]

• OMCL. Determination of N-nitroso hydrochlorothiazide in various preparations. Available at: [Link]

• PubMed. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups. Available at: [Link]

• Ardena. Drug substance for early clinical phase initiation. Available at: [Link]

• EFPIA. Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. Available at: [Link]

• ACS Publications. Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Available at: [Link]

• Agilent. Nitrosamines Analysis in Pharmaceuticals. Available at: [Link]

• Radboud University. Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion. Available at: [Link]

• ResearchGate. Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets. Available at: [Link]

• Nitrosamines Exchange. N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance. Available at: [Link]

• PubChem. 4-Nitroso hydrochlorothiazide-13C,15N2,d2. Available at: [Link]

• ScienceDirect. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. Available at: [Link]

• Google Patents.A process for manufacturing high purity hydrochlorothiazide.

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Application Notes: Quantitative Analysis of N-Nitroso Hydrochlorothiazide in Human Plasma using 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ as an Internal Standard by LC-MS/MS

Introduction: The Imperative for Precise Impurity Quantification

Hydrochlorothiazide (HCTZ) is a cornerstone therapeutic agent in the management of hypertension and edema.[1][2] As a widely prescribed diuretic, its safety and purity are of paramount importance.[1] In recent years, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have intensified scrutiny on the presence of N-nitrosamine impurities in pharmaceutical products due to their classification as probable human carcinogens.[3][4]

One such impurity associated with Hydrochlorothiazide is N-Nitroso Hydrochlorothiazide (NO-HCTZ), a genotoxic impurity that can form during the drug's synthesis, processing, or degradation.[3][5] The potential for formation arises from the secondary amine in the HCTZ molecule reacting with nitrosating agents, such as nitrite impurities found in excipients.[3][5] Given the chronic administration of HCTZ, stringent control and accurate quantification of NO-HCTZ are critical to ensure patient safety. The regulatory acceptable intake (AI) limit for NO-HCTZ has been established at 1500 ng/day, necessitating highly sensitive and specific analytical methods for its detection at trace levels.[3][6]

This application note details a robust, high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of N-Nitroso Hydrochlorothiazide in human plasma. The cornerstone of this method is the use of a stable isotope-labeled (SIL) internal standard, 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ . This SIL-IS ensures the highest degree of accuracy by compensating for variability during sample preparation and mitigating matrix effects inherent in complex biological samples.[7] The protocols described herein are designed for researchers in pharmaceutical development, clinical pharmacology, and regulatory affairs, providing a comprehensive framework for method implementation and validation in accordance with global bioanalytical guidelines.[3][8][9]

Principle of the Method: The Gold Standard of Bioanalysis

The fundamental principle of this method is based on isotope dilution mass spectrometry. The internal standard (IS), 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂, is chemically identical to the analyte of interest, N-Nitroso Hydrochlorothiazide, but has a greater mass due to the incorporation of stable isotopes (¹³C, ¹⁵N, and ²H).[7][10]

Key Advantages of Using a Stable Isotope-Labeled Internal Standard:

• Compensates for Matrix Effects: The analyte and the IS co-elute chromatographically and experience identical ionization suppression or enhancement in the mass spectrometer's ion source. The ratio of their signals remains constant, leading to more accurate quantification.[7]

• Corrects for Extraction Variability: Any loss of the analyte during the sample preparation steps (e.g., liquid-liquid extraction or solid-phase extraction) will be mirrored by a proportional loss of the IS. This ensures that the analyte/IS ratio remains unaffected, correcting for variations in recovery.

• Improves Precision and Accuracy: By accounting for multiple sources of potential error, the use of a SIL-IS significantly enhances the precision, accuracy, and overall robustness of the bioanalytical method.

The workflow involves spiking plasma samples with the SIL-IS, extracting both the analyte and the IS, separating them from endogenous components using reverse-phase HPLC, and detecting them using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by calculating the peak area ratio of the analyte to the IS and plotting this against the concentration of the calibration standards.

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • N-Nitroso Hydrochlorothiazide reference standard (≥98% purity)

  • 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ (isotopic purity ≥99%)[10]

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (Type I, 18.2 MΩ·cm)

  • Formic acid (LC-MS grade, ≥99%)

  • Ammonium acetate (LC-MS grade)

• Biological Matrix:

  • Human plasma with K₂EDTA as anticoagulant, sourced from an accredited biobank.

• Extraction Supplies (select one protocol):

  • For SPE: Solid Phase Extraction cartridges (e.g., Waters Oasis HLB, Phenomenex Strata™-X, Thermo SOLA CX).[1][7][9]

  • For LLE: Diethyl ether and Dichloromethane (HPLC grade).[11]

Preparation of Standard and QC Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of N-Nitroso Hydrochlorothiazide and the 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ internal standard. Dissolve each in separate 1 mL volumetric flasks using methanol.

• Working Standard Solutions: Prepare serial dilutions of the N-Nitroso Hydrochlorothiazide primary stock solution with a 50:50 (v/v) methanol:water mixture to create working solutions for calibration curve (CC) standards and quality control (QC) samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the IS primary stock solution with 50:50 (v/v) methanol:water to achieve a final concentration that yields a robust signal in the mass spectrometer. The optimal concentration should be determined during method development.

• Calibration Curve (CC) Standards and Quality Control (QC) Samples: Spike blank human plasma with the appropriate working standard solutions to achieve the desired concentration range. A typical range for impurity analysis might be 0.05 ng/mL to 50 ng/mL. Prepare QCs at a minimum of four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

Plasma Sample Preparation

Note: N-Nitroso Hydrochlorothiazide may be unstable in solution at room temperature. It is recommended to keep all solutions and samples cooled and to process them expeditiously.[12]

• Sample Pre-treatment: To 200 µL of plasma sample (blank, CC, QC, or unknown), add 25 µL of the IS Working Solution. Vortex for 30 seconds.

• Cartridge Conditioning: Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water containing 0.1% formic acid to remove polar interferences.

• Elution: Elute the analyte and IS with 1 mL of methanol into a clean collection tube.

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase. Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

• Sample Pre-treatment: To 200 µL of plasma sample (blank, CC, QC, or unknown), add 25 µL of the IS Working Solution. Vortex for 30 seconds.

• Extraction: Add 1 mL of an extraction solvent mixture (e.g., diethyl ether:dichloromethane, 70:30 v/v). Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at 4000 x g for 10 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer to a clean collection tube.

• Dry-Down and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase. Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

The following parameters serve as a starting point and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) System

Parameter	Recommended Condition
Column	Reversed-phase C18, e.g., Waters Acquity BEH C18 (50 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B over 3 min, hold for 1 min, return to 5% B
Column Temperature	40°C
Injection Volume	5 µL
Total Run Time	~5 minutes

Mass Spectrometry (MS) System

Parameter	Recommended Condition
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temperature	500°C
MRM Transitions	See Table below

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso HCTZ	325.0	205.0	150	To be optimized
4-Nitroso HCTZ-¹³C,¹⁵N₂,d₂ (IS)	330.0	206.0	150	To be optimized

*Note: The molecular weight of N-Nitroso HCTZ (C₇H₇ClN₄O₅S₂) is 326.73 g/mol . The deprotonated molecule [M-H]⁻ would be ~325.7. The proposed precursor ion is 325.0 for simplicity. The fragmentation of HCTZ often involves the loss of the sulfonamide group and other fragments, with a major product ion at m/z 205.[11][13][14] It is hypothesized that NO-HCTZ will follow a similar fragmentation pattern. The product ion for the SIL-IS is adjusted based on the stable isotope labels remaining in the fragment. These values must be confirmed and optimized experimentally.

Workflow Visualization

Caption: Bioanalytical workflow for N-Nitroso HCTZ quantification.

Method Validation & Performance Characteristics

The developed method should be fully validated according to the latest guidelines from the FDA (ICH M10) and EMA.[3][9] The following tables present expected performance characteristics based on similar validated methods for hydrochlorothiazide and its impurities.[13][15]

Table 1: Linearity and Sensitivity

Parameter	Expected Value
Linearity Range	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.05 ng/mL
LLOQ S/N Ratio	> 10

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ QC	0.05	≤ 20%	± 20%	≤ 20%	± 20%
Low QC (LQC)	0.15	≤ 15%	± 15%	≤ 15%	± 15%
Medium QC (MQC)	5.0	≤ 15%	± 15%	≤ 15%	± 15%
High QC (HQC)	40.0	≤ 15%	± 15%	≤ 15%	± 15%

Conclusion

The described LC-MS/MS method, employing 4-Nitroso hydrochlorothiazide-¹³C,¹⁵N₂,d₂ as an internal standard, provides a highly sensitive, specific, and robust framework for the quantification of the genotoxic impurity N-Nitroso Hydrochlorothiazide in human plasma. The use of an appropriate stable isotope-labeled internal standard is critical for achieving the accuracy and precision required to meet stringent regulatory expectations for impurity analysis. This application note serves as a comprehensive guide for laboratories to develop and validate a method suitable for supporting pharmacokinetic, toxicokinetic, and clinical safety studies.

References

• Development of solid-phase extraction method and its application for determination of hydrochlorothiazide in human plasma using HPLC. PubMed. Available at: [Link]

• Rapid Determination of Hydrochlorothiazide in Human Plasma by High Performance Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

• N-Nitroso Hydrochlorothiazide. Manasa Life Sciences. Available at: [Link]

• Simultaneous quantification of amiloride and hydrochlorothiazide in human plasma by liquid chromatography–tandem mass spectrometry. National Institutes of Health (NIH). Available at: [Link]

• A Selective and Accurate LC-MS/MS Method for Simultaneous Quantification of Valsartan and Hydrochlorothiazide in Human Plasma. MDPI. Available at: [Link]

• Overview of the Determination of Hydrochlorothiazide Levels in Pharmaceutical Preparations and Biological Matrices. Available at: [Link]

• Method Validation for Simultaneous Quantification of Olmesartan and Hydrochlorothiazide in Human Plasma Using LC-MS/MS and Its Application Through Bioequivalence Study in Healthy Volunteers. Frontiers. Available at: [Link]

• LC-MS/MS Method for Quantitation of Hydrochlorothiazide and Nifedipine in Human Plasma. ResearchGate. Available at: [Link]

• Fast and sensitive LC–MS/MS method for the simultaneous determination of lisinopril and hydrochlorothiazide in human plasma. National Institutes of Health (NIH). Available at: [Link]

• Simultaneous Determination of Therapeutic Drug Analytes in Human Plasma using LC/MS/MS. Agilent. Available at: [Link]

• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Veeprho. Available at: [Link]

• Sensitive liquid chromatography-tandem mass spectrometry method for quantification of hydrochlorothiazide in human plasma. PubMed. Available at: [Link]

• Development of solid-phase extraction method and its application for determination of hydrochlorothiazide in human plasma using HPLC. ResearchGate. Available at: [Link]

• Liquid extraction and HPLC-DAD assay of hydrochlorothiazide from plasma for a bioequivalence study at the lowest therapeutic dose. PubMed. Available at: [Link]

• HPLC determination of hydrochlorothiazide in urine after solid-phase extraction. ResearchGate. Available at: [Link]

• hydroCHLOROthiazide 5 mg/mL Oral Suspension. SickKids. Available at: [Link]

• Liquid extraction and HPLC-DAD assay of hydrochlorothiazide from plasma for a bioequivalence study at the lowest therapeutic dose. Consensus. Available at: [Link]

• N-Nitroso Hydrochlorothiazide in Hydrochlorothiazide drug substance. Available at: [Link]

• Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. EFPIA. Available at: [Link]

• Bioanalytical methods and extraction techniques for the quantification of hydrochlorothiazide and its pharmaceutical combinations: A comprehensive review. ResearchGate. Available at: [Link]

• Exploring the Role of N-Nitroso Hydrochlorothiazide in Modern Pharmaceuticals. Vivaan Chemicals. Available at: [Link]

• HPLC determination of hydrochlorothiazide in urine after solid-phase extraction. UGD Academic Repository. Available at: [Link]

• Determination of N-nitroso hydrochlorothiazide in various preparations. Available at: [Link]

• Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. ACS Publications. Available at: [Link]

• A novel process for preparation of highly pure crystalline hydrochlorothiazide. Google Patents.

• Determination of hydrochlorothiazide in human plasma by liquid chromatography/tandem mass spectrometry. PubMed. Available at: [Link]

• Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. LabRulez LCMS. Available at: [Link]

• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. ACS Publications. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Quantification of 4-Nitroso Hydrochlorothiazide

Welcome to the technical support guide for the quantitative analysis of 4-Nitroso hydrochlorothiazide (NO-HCT), a nitrosamine drug substance-related impurity (NDSRI). This resource is designed for researchers, scientists, and drug development professionals utilizing 4-Nitroso hydrochlorothiazide-13C,¹⁵N₂,d₂ as an internal standard (IS). Given the regulatory scrutiny of nitrosamine impurities, which are classified as a "cohort of concern" due to their potential carcinogenicity, robust and accurate quantification is paramount.[1][2] This guide addresses common challenges in a question-and-answer format, providing not just solutions but also the underlying scientific rationale to empower your method development and troubleshooting.

Section 1: Internal Standard & Analyte Stability

The foundational challenge in this assay is the inherent instability of the N-nitroso-hydrochlorothiazide molecule.[3] Understanding and controlling its degradation is critical for accurate quantification.

Q1: My internal standard (4-Nitroso hydrochlorothiazide-13C,¹⁵N₂,d₂) signal is inconsistent and often decreases during an analytical run. What is the cause and how can I prevent it?

A: This is a classic and expected issue. The NO-HCT molecule, including its stable isotope-labeled (SIL) form, is highly unstable, particularly in solutions with a pH of 6 to 8, where it degrades rapidly.[4][5] The degradation pathway involves hydrolysis that liberates formaldehyde, among other products.[3][6] This instability is the primary source of signal variability.

Causality & Mitigation Strategy:

• pH-Dependent Degradation: The molecule is significantly more stable in acidic conditions (pH 1-5).[4][5] At neutral or basic pH, the degradation can have a half-life of as little as 12 minutes.[3]

• Temperature Sensitivity: Degradation is accelerated at ambient temperatures.

Troubleshooting Protocol:

• Storage: Always store stock solutions of the analyte and the SIL internal standard in a freezer at or below -20°C for long-term stability.[7]

• Solution Preparation: Prepare working standards and sample dilutions fresh for each analytical batch. Do not store them for extended periods, even at refrigerated temperatures.

• Acidify Diluents: Use a diluent that is acidic. A common choice is a mixture of methanol and water containing a small amount of formic acid to maintain a pH below 5.[8]

• Control Temperature: Keep all solutions, including samples, standards, and extracts, on ice or in a cooled autosampler (e.g., 2-8°C) throughout the entire process.[8] Limiting exposure to ambient temperature is crucial.[3]

• Minimize Time: Reduce the time between sample preparation and injection. Long sequences may exhibit a downward drift in signal; therefore, sequences should be kept as short as reasonably possible.[8]

Section 2: Sample Preparation & Matrix Challenges

Sample preparation for trace nitrosamine analysis is a delicate balance between achieving sufficient extraction efficiency and preventing artefactual changes to the analyte and internal standard.

Q2: I am observing NO-HCT in my blank matrix samples (placebo). Does this indicate contamination or artefactual formation?

A: This is a common and significant challenge known as artefactual formation. While contamination of labware is possible, the more likely cause is the in-situ nitrosation of the hydrochlorothiazide (HCTZ) drug substance.[3]

Causality & Mitigation Strategy:

• Reaction Mechanism: HCTZ contains a secondary amine functional group.[5] If trace amounts of nitrites are present in excipients, reagents, or water, they can react with the HCTZ molecule under favorable conditions (e.g., acidic pH, which is ironically required for stability) to form NO-HCT.[1][9]

• Source of Nitrites: Nitrite impurities can be present in many pharmaceutical excipients and even in potable water.[10]

Troubleshooting Protocol:

• Scrutinize Materials: Evaluate all excipients used in the drug product formulation for nitrite content. Consider setting specifications for raw materials regarding nitrite levels.[10]

• Use High-Purity Water: Employ purified, nitrite-free water for all sample and mobile phase preparations.[10]

• Quenching Agents: The use of a nitrosation inhibitor, or "scavenger," like ascorbic acid or sulfamic acid can be considered. However, this is particularly challenging for NO-HCT due to its high reactivity and low pKa, making effective quenching difficult.[3]

• Controlled Conditions: Maintain cold conditions throughout sample preparation to slow down any potential nitrosation reactions.

Q3: What causes matrix effects, and how can I be sure my SIL internal standard is correcting for them properly?

A: Matrix effects are the suppression or enhancement of analyte ionization in the mass spectrometer source caused by co-eluting compounds from the sample matrix (e.g., excipients, metabolites).[11][12] This can lead to poor accuracy and precision.[11] While a SIL IS is the best tool to correct for this, its effectiveness depends on how similarly it behaves to the native analyte.[13]

Causality & Mitigation Strategy:

• Ionization Competition: Matrix components can compete with the analyte and IS for ionization, typically leading to a suppressed signal (ion suppression).[12]

• Chromatographic Co-elution: The SIL IS must co-elute perfectly with the analyte to experience the exact same matrix effect at the same point in time.[14]

Troubleshooting Protocol:

• Verify Co-elution: The deuterium (d2) label in your IS can sometimes cause a slight chromatographic shift (an "isotope effect"), leading to partial separation from the native analyte.[15] If this shift is significant, the IS and analyte will experience different degrees of ion suppression, rendering the correction inaccurate. Optimize your chromatography to ensure the peaks are as perfectly overlapped as possible.

• Improve Sample Cleanup: The more matrix components you can remove, the lower the matrix effect will be. While simple "dilute-and-shoot" or protein precipitation methods are fast, they may not be sufficient. Consider solid-phase extraction (SPE) for cleaner extracts.

• Post-Column Infusion Study: To diagnose matrix effects, perform a post-column infusion experiment. This involves teeing a constant flow of the analyte and IS into the column effluent (post-column) while injecting a blank matrix extract. Dips or rises in the baseline signal will reveal the retention times where ion suppression or enhancement occurs.

Section 3: Chromatography & Mass Spectrometry

Achieving the low limits of detection required by regulatory bodies necessitates a highly optimized LC-MS/MS system.[16]

Q4: I am struggling to achieve the required limit of quantification (LOQ) of a few parts per billion (ppb). How can I improve my method's sensitivity?

A: Reaching low ppb or even parts-per-trillion (ppt) levels is a common requirement for nitrosamine analysis. This demands optimization of both the chromatography and the mass spectrometer.

Troubleshooting Protocol:

• Optimize Chromatography: Ensure you have a sharp, symmetrical peak. A wider peak means the analyte is diluted in more mobile phase as it elutes, reducing the peak height and signal-to-noise ratio. Select a high-efficiency column and optimize the mobile phase and gradient profile.

• Mass Spectrometry Mode: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This is the gold standard for quantitative analysis due to its superior sensitivity and selectivity.[17][18]

• Optimize MRM Transitions: Ensure you are using the most intense and specific precursor-to-product ion transitions. For nitrosamines, a characteristic fragmentation is the neutral loss of the NO radical (30 Da).[19]

• Source Parameter Tuning: Methodically optimize all MS source parameters, including gas temperatures, gas flows, and spray voltage, to maximize the signal for your specific analyte.

Below is a table of typical starting parameters for an LC-MS/MS method.

Parameter	Recommended Setting	Rationale & Comments
LC Column	C18 Reversed-Phase (e.g., YMC ODS-A, 250x4.6 mm, 5 µm)	Provides good retention and separation for this class of molecules.[20]
Mobile Phase A	10 mM Ammonium Formate in Water	Provides ions for ESI and helps with peak shape.[20]
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase chromatography.
Flow Rate	0.5 - 0.8 mL/min	Typical for a 4.6 mm ID column.[20]
Column Temp	35 - 40 °C	Balances efficiency with analyte stability.
Ionization Mode	Electrospray Ionization (ESI), Negative Mode	ESI is standard for this type of molecule. Negative mode has been shown to be effective.[20]
MRM Transition (Analyte)	Consult literature or perform infusion for exact masses	Monitor at least two transitions for confident identification.
MRM Transition (IS)	Consult literature or perform infusion for exact masses	Should correspond to the same fragmentation pathway as the analyte.

Section 4: Frequently Asked Questions (FAQs)

Q5: Why is 4-Nitroso hydrochlorothiazide-13C,¹⁵N₂,d₂ the preferred internal standard over a structural analog?

A: A stable isotope-labeled internal standard is chemically identical to the analyte, differing only in mass.[13] This means it has virtually the same chromatographic retention time, extraction recovery, and ionization efficiency. It co-elutes and experiences the same analytical variations—including matrix effects—as the analyte, allowing for the most accurate correction and leading to higher precision and accuracy.[14][21] A structural analog, while better than no internal standard, will have different physicochemical properties and cannot correct for these variables as effectively.[15]

Q6: My calibration curve is non-linear at higher concentrations. What should I do?

A: Non-linearity is common in trace analysis. It can be caused by detector saturation or isotopic cross-contribution at high concentrations. Instead of forcing a linear fit, use a weighted regression model, such as a linear fit with 1/x or 1/x² weighting.[8][22] This gives less weight to the higher concentration points and generally provides a more accurate fit for data that spans several orders of magnitude.

Q7: Where can I find the regulatory limits for NO-HCT?

A: Regulatory limits, or Acceptable Intake (AI) limits, are established by agencies like the U.S. FDA and the European Medicines Agency (EMA).[23][24] These limits can be updated based on new toxicological data. For NO-HCT, the U.S. FDA has defined an AI of 1,500 ng/day.[22] It is crucial to always consult the latest guidance documents from the relevant regulatory authorities in your region.[9][10]

Visual Workflow & Logic Diagrams

Diagram 1: General Analytical Workflow This diagram outlines the critical steps from sample receipt to final data reporting for NO-HCT analysis.

Caption: Standard workflow for NO-HCT quantification.

Diagram 2: Troubleshooting Poor Reproducibility This decision tree helps diagnose common causes of variable results in the assay.

Caption: Decision tree for troubleshooting high variability.

References

• Stability and degradation pathways of N-nitroso-hydrochlorothiazide and the corresponding aryl diazonium ion. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtc5tXJLH4f_Ibv7LYKL10JXdEXIKQtxlw0XLzRwAeiHL4firIRQ2iaRVjeOFdgQQo6W6g-G6SIlJshS1vLRu4VohtrySCHhGju2JE7Dd3PbTlQ4qgyHFzGH1-dUqkD7zPF_CaBteJzrEsGZmPqEztkKFGlRlb8Pre6Taj]
• Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion | Organic Process Research & Development - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.oprd.3c00119]
• N4-Nitroso Hydrochlorothiazide-13C-15N2-d2 | CymitQuimica. [URL: https://www.cymitquimica.com/n4-nitroso-hydrochlorothiazide-13c-15n2-d2]
• 4-Nitroso hydrochlorothiazide-13C,15N2,d2 | C7H7ClN4O5S2 | CID 163322149 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitroso-hydrochlorothiazide-13C_15N2_d2]
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science. [URL: https://www.sepscience.com/pharmaceuticals/overcoming-the-challenges-of-nitrosamine-analysis-using-lc-ms-ms]
• Control of Nitrosamine Impurities in Human Drugs | FDA. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs]
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELzxEsFRlD38aV4Rsu6r_jaKBm-CT7_OuH6AsjZiRmMI9hi9y7EseiLMiNJjDQ20n0gKH7YjSxPEnmqKF8ZcE_ak91gJiC8wHY3fenlb221QLuPBzHdzNzKWhLDZ8bjtfOybrW2CmGteFkkQw642axQ1CDp-O-48Qfwq-7165bRw7mmkvw7_oLy1qXLqpX7w==]
• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11056580/]
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. [URL: https://www.chromatographyonline.
• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 - Veeprho. [URL: https://veeprho.com/product/4-nitroso-hydrochlorothiazide-13c15n2d2/]
• Nitrosamine impurities: guidance for marketing authorisation holders - European Union. [URL: https://www.ema.europa.eu/en/human-regulatory-policy-information/medicines-news-event/nitrosamine-impurities]
• How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications - ProPharma Group. [URL: https://www.propharmagroup.
• Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ - EFPIA. [URL: https://www.efpia.eu/media/638576/efpia-hctz-ndsr-position-paper-final-18-feb-2022.pdf]
• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 | CAS No. 63779-86-2(Unlabeled) | Clearsynth. [URL: https://shop.clearsynth.com/CS-O-42065.html]
• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2 | Pharmaffiliates. [URL: https://www.pharmaffiliates.com/en/4-nitroso-hydrochlorothiazide-13c-15n2-d2]
• Nitrosamine analysis: Challenges and updated LC-MS/MS solutions | LCGC International. [URL: https://www.
• Simplified degradation pathway of NO-HCTZ, showing the release of formaldehyde in the first steps of the sequence - ResearchGate. [URL: https://www.researchgate.net/figure/Simplified-degradation-pathway-of-NO-HCTZ-showing-the-release-of-formaldehyde-in-the_fig2_381283626]
• Technical Support Center: Isotope-Labeled Internal Standards in Mass Spectrometry - Benchchem. [URL: https://www.benchchem.com/technical-support-center-isotope-labeled-internal-standards]
• Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry - ResearchGate. [URL: https://www.researchgate.
• Nitrosamines Analysis with LC-MS/MS - Waters Corporation. [URL: https://www.waters.com/nextgen/us/en/library/library-materials/2023/nitrosamines-analysis-with-lc-ms-ms.html]
• The Role of Internal Standards In Mass Spectrometry - SCION Instruments. [URL: https://scioninstruments.com/the-role-of-internal-standards-in-mass-spectrometry/]
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/15645520/]
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. [URL: https://www.waters.
• Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/12539225/]
• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). [URL: https://www.chromatographyonline.
• Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/37845722/]
• matrix-effect-in-bioanalysis-an-overview.pdf - International Journal of Pharmaceutical and Phytopharmacological Research. [URL: https://ijppr.humanjournals.com/wp-content/uploads/2019/07/2.-matrix-effect-in-bioanalysis-an-overview.pdf]
• Determination of N-nitroso hydrochlorothiazide in various preparations. [URL: https://www.edqm.
• Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/19167828/]
• Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science. [URL: https://www.sciencedirect.com/science/article/pii/S101836472400378X]
• Quantitation of N-Nitroso Hydrochlorothiazide in Losartan - LabRulez LCMS. [URL: https://www.labrulez.com/documents/agilent-technologies/lc-ms-application-note-quantitation-of-n-nitroso-hydrochlorothiazide-in-losartan-hydrochlorothiazide-tablets-using-the-agilent-6495d-triple-quadrupole-lc-ms-ms-system-5994-6296en]
• Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/35490367/]

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• 24. propharmagroup.com [propharmagroup.com]

Technical Support Center: Dealing with Matrix Effects in 4-Nitroso Hydrochlorothiazide Analysis

A Resource for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the bioanalysis of 4-Nitroso hydrochlorothiazide (NNHCT). This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to address the significant challenge of matrix effects in quantitative analysis. As a Senior Application Scientist, my goal is to equip you with the scientific rationale and practical steps to ensure the accuracy, precision, and reliability of your data.

I. Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a major concern for 4-Nitroso hydrochlorothiazide analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, often unidentified, components in the sample matrix.[1][2] In the analysis of 4-Nitroso hydrochlorothiazide, a nitrosamine drug substance-related impurity (NDSRI), this can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[1][2] These effects directly impact the accuracy and precision of quantification, potentially leading to erroneous results.[1][3] Given the potential carcinogenicity of nitrosamines and the stringent regulatory limits on their presence in pharmaceutical products, accurate quantification is paramount.[4][5]

The concern is particularly acute for NNHCT in biological matrices like plasma or serum, which are rich in endogenous substances such as phospholipids, salts, and proteins.[1] These components can interfere with the ionization of NNHCT in the mass spectrometer source, especially when using sensitive techniques like electrospray ionization (ESI).[1]

Q2: What are the common sources of matrix effects in biological samples?

A2: The primary sources of matrix effects in biological samples include:

• Phospholipids: Abundant in plasma and serum, phospholipids are notoriously problematic, often causing significant ion suppression.[6][7]

• Salts and Endogenous Small Molecules: These can alter the droplet formation and evaporation process in the ESI source.

• Proteins: Although largely removed during sample preparation, residual proteins can still contribute to matrix effects.

• Anticoagulants and other additives: The choice of anticoagulant (e.g., EDTA, heparin) can influence the matrix composition.[8]

Q3: How do I know if my 4-Nitroso hydrochlorothiazide analysis is affected by matrix effects?

A3: Several experimental approaches can be used to assess matrix effects. The two most common are:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the response of an analyte spiked into a blank, extracted matrix to the response of the same analyte in a neat solution (e.g., mobile phase).[3][9] A significant difference in signal indicates the presence of matrix effects.[3]

• Post-Column Infusion: This is a qualitative method where a constant flow of the analyte solution is infused into the LC eluent after the analytical column but before the mass spectrometer.[2][3][10] A blank matrix extract is then injected.[2][3] Any dip or rise in the baseline signal at the retention time of interfering components indicates ion suppression or enhancement, respectively.[2][3][10]

According to the U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation, it is essential to evaluate matrix effects to ensure the reliability of the method.[8][11][12][13][14]

II. Troubleshooting Guides

Issue 1: Poor accuracy and precision in my quality control (QC) samples.

Possible Cause: Uncompensated matrix effects leading to variable ion suppression or enhancement.

Troubleshooting Workflow

Caption: Decision workflow for troubleshooting poor accuracy and precision.

Step-by-Step Protocol: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 4-Nitroso hydrochlorothiazide and its internal standard (IS) into the reconstitution solvent.

  • Set B (Post-Spike): Extract blank biological matrix from at least six different sources.[11] Spike 4-Nitroso hydrochlorothiazide and its IS into the extracted matrix.

  • Set C (Pre-Spike): Spike 4-Nitroso hydrochlorothiazide and its IS into the blank biological matrix before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (MF) = Peak Area in Set B / Peak Area in Set A

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Internal Standard (IS) Normalized MF = (MF of Analyte) / (MF of IS)

Parameter	Ideal Value	Interpretation
Matrix Factor (MF)	1.0	MF < 1 indicates ion suppression. MF > 1 indicates ion enhancement.
IS Normalized MF	Close to 1.0[1]	A value close to 1.0 suggests the IS effectively compensates for matrix effects.
Recovery (%)	Consistent and High	Low or variable recovery points to issues with the extraction process.

Issue 2: My stable isotope-labeled internal standard (SIL-IS) is not adequately compensating for matrix effects.

Possible Cause: The SIL-IS and the analyte may not be co-eluting perfectly, or there might be differential matrix effects on the analyte and the IS.

Troubleshooting Workflow

Caption: Workflow for addressing inadequate internal standard compensation.

Step-by-Step Protocol: Qualitative Assessment of Matrix Effect (Post-Column Infusion)

• System Setup:

  • Use a T-connector to introduce a constant flow of a solution containing 4-Nitroso hydrochlorothiazide and its SIL-IS into the eluent stream between the analytical column and the mass spectrometer.[2]

  • The infusion flow rate should be low (e.g., 5-10 µL/min) to minimize band broadening.

• Establish a Stable Baseline: Infuse the standard solution until a stable signal is observed in the mass spectrometer.

• Inject Blank Matrix Extract: Inject a sample of extracted blank matrix.

• Monitor the Signal: Observe the chromatogram for any deviations from the stable baseline.[2][3] A dip in the signal indicates ion suppression, while a peak or rise indicates ion enhancement.[2][3]

• Overlay Analyte and IS Chromatograms: Compare the retention time of your analyte and IS with the regions of ion suppression/enhancement. If they elute in a region of significant matrix effect, chromatographic optimization is necessary.

Issue 3: I suspect phospholipids are the main cause of my matrix effects. How can I remove them?

Possible Cause: Inadequate sample cleanup leading to the co-extraction of phospholipids with 4-Nitroso hydrochlorothiazide.

Mitigation Strategies

• Solid-Phase Extraction (SPE):

  • Reversed-Phase SPE: A common technique where hydrophobic analytes are retained on a nonpolar sorbent while polar interferences like salts are washed away.[6]

  • Phospholipid Removal SPE Plates/Cartridges: These specialized products utilize sorbents that specifically target and remove phospholipids from the sample extract.[6][7][15] This can be a highly effective strategy.[6][7]

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative solubilities in two different immiscible liquids. While effective for some applications, it may not be as efficient as specialized SPE for phospholipid removal.

Experimental Protocol: Phospholipid Removal using HybridSPE®

This protocol is an example using a commercially available product. Always refer to the manufacturer's specific instructions.

• Protein Precipitation: Precipitate proteins in your plasma/serum sample by adding acidified acetonitrile (e.g., 1% formic acid in acetonitrile) and vortexing.[7]

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.[7]

• HybridSPE® Cleanup: Pass the supernatant through the HybridSPE® cartridge or plate.[7] The zirconia-coated sorbent will retain phospholipids via a Lewis acid-base interaction.[7]

• Elution and Analysis: The resulting eluate, now depleted of phospholipids and proteins, can be evaporated and reconstituted for LC-MS/MS analysis.[7]

III. Best Practices for Method Development

• Thorough Sample Cleanup: Invest time in developing a robust sample preparation method. The cleaner the sample, the lower the risk of matrix effects.[3]

• Chromatographic Separation: Aim for chromatographic conditions that separate 4-Nitroso hydrochlorothiazide from the regions of significant matrix effect identified through post-column infusion.[3]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.[3] A SIL-IS for 4-Nitroso hydrochlorothiazide, such as 4-Nitroso Hydrochlorothiazide-13C,15N2,d2, is commercially available and highly recommended.[16] Deuterated standards are also widely used for nitrosamine analysis.[17][18]

• Method Validation: As per regulatory guidelines, your validation must include a thorough assessment of selectivity and matrix effects using multiple sources of the biological matrix.[8][11]

By systematically investigating and addressing matrix effects, you can develop a robust and reliable bioanalytical method for the quantification of 4-Nitroso hydrochlorothiazide, ensuring data integrity and regulatory compliance.

IV. References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015). LCGC North America. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018). U.S. Food and Drug Administration. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2009). LCGC North America. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. (2023). Outsourced Pharma. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. [Link]

• Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. (2022). National Center for Biotechnology Information. [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. [Link]

• Ganda, V., et al. (2018). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research.

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry : RCM, 17(1), 97–103.

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2022). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation. (Draft Guidance). U.S. Food and Drug Administration. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Semantic Scholar. [Link]

• Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis Online. [Link]

• Compensation of Matrix Effects by Postcolumn Infusion of a Monitor Substance in Multiresidue Analysis with LC−MS/MS. (2009). ACS Publications. [Link]

• A simple solid-phase extraction method for the analysis of red cell phospholipids by liquid chromatography-tandem mass spectrometry. (2019). National Center for Biotechnology Information. [Link]

• Stahnke, H., et al. (2009). Compensation of Matrix Effects by Postcolumn Infusion of a Monitor Substance in Multiresidue Analysis With LC-MS/MS. Analytical Chemistry. [Link]

• Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control. (2022). ResearchGate. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. [Link]

• Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control. (2022). PubMed. [Link]

• Nitrosamine internal standards - what should be taken into consideration? N-Nitrosamine Impurities Forum. [Link]

• 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Veeprho. [Link]

• Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. (2024). Journal of King Saud University - Science. [Link]

• Determination of N-nitroso hydrochlorothiazide in various preparations. Official Medicines Control Laboratory.

• Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. (2023). LabRulez LCMS. [Link]

• Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. (2022). EFPIA. [Link]

• Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets using ultra performance liquid chromatography triple quadrupole mass spectrometry. (2023). ResearchGate. [Link]

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• 4. Nitrosamines in Pharmaceuticals [sigmaaldrich.com]
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Technical Support Center: Analysis of Hydrochlorothiazide and its Stable Isotope Labeled Internal Standard in Plasma

Introduction

Welcome to the technical support center for the bioanalysis of hydrochlorothiazide (HCTZ) and its stable isotope-labeled (SIL) internal standard (IS), 4-Nitroso hydrochlorothiazide-13C,15N2,d2, in plasma samples. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of LC-MS/MS analysis, with a specific focus on troubleshooting and mitigating ion suppression. As your virtual Senior Application Scientist, this guide provides in-depth, field-proven insights to ensure the integrity and reliability of your experimental data. The use of a stable isotope-labeled internal standard is paramount in quantitative bioanalysis as it is intended to mimic the analyte's behavior during sample preparation and ionization, thereby compensating for matrix effects. However, a SIL IS may not always be a perfect solution, and a thorough understanding of potential pitfalls is crucial for robust method development and validation.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format, explaining the scientific reasoning behind each troubleshooting step.

Issue 1: Poor Sensitivity and Low Analyte Response

Question: My signal for hydrochlorothiazide is much lower than expected, even at higher concentrations. What are the likely causes and how can I fix this?

Answer: Low analyte response is a common and frustrating issue, often pointing towards significant ion suppression. Ion suppression occurs when co-eluting matrix components interfere with the ionization of the analyte in the mass spectrometer's source, leading to a reduced signal.[1]

Troubleshooting Steps:

• Evaluate Matrix Effects with a Post-Column Infusion Experiment: This is a definitive way to visualize ion suppression.[2][3][4][5][6]

  • Protocol: Continuously infuse a standard solution of HCTZ post-column while injecting a blank, extracted plasma sample. A dip in the baseline signal of HCTZ at a specific retention time indicates the presence of co-eluting, suppressing agents.

  • Interpretation: If the retention time of your analyte coincides with a suppression zone, you have identified the primary cause of your low signal.

• Optimize Chromatographic Separation: The goal is to chromatographically separate HCTZ from the interfering matrix components.

  • Actionable Advice:

    • Modify the Gradient: A shallower gradient can improve the resolution between your analyte and interfering peaks.

    • Change the Organic Mobile Phase: Switching from acetonitrile to methanol (or vice versa) can alter the elution profile of matrix components.

    • Select a Different Column Chemistry: Consider a column with a different stationary phase (e.g., a phenyl-hexyl instead of a C18) to achieve a different selectivity.

• Enhance Sample Preparation: A more rigorous cleanup will remove a greater proportion of the interfering matrix components.

  • If you are using Protein Precipitation (PPT): While fast and simple, PPT is the least effective at removing phospholipids, a major cause of ion suppression.[7][8] Consider switching to Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).

  • If you are using LLE: Experiment with different organic solvents and pH adjustments of the aqueous phase to improve the selective extraction of HCTZ.

  • If you are using SPE: Ensure your SPE protocol (conditioning, loading, washing, and elution steps) is optimized for HCTZ. A stronger wash step or a more selective elution solvent can significantly reduce matrix interferences.[9][10][11][12]

Issue 2: High Variability in Results (%CV > 15%)

Question: My quality control (QC) samples are showing high variability between replicates. What could be causing this, and how do I improve my precision?

Answer: High coefficient of variation (%CV) is a red flag for inconsistent sample processing or variable matrix effects. While a SIL IS is designed to compensate for this, its effectiveness can be compromised under certain conditions.

Troubleshooting Steps:

• Investigate the Internal Standard Response:

  • Actionable Advice: Examine the peak area of the 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard across all samples in the run. A consistent IS response suggests the variability is likely from another source. Significant fluctuations in the IS response, however, point towards inconsistent recovery or severe, non-uniform matrix effects.

• Assess for Differential Matrix Effects: Even with a SIL IS, slight differences in retention time between the analyte and IS can lead to them being affected differently by a narrow region of ion suppression.

  • Actionable Advice: Overlay the chromatograms of HCTZ and its IS. They should be as close to co-eluting as possible. If there is a noticeable separation, adjust your chromatography to bring them closer together.

• Review Sample Preparation Consistency:

  • LLE: Ensure complete and consistent phase separation. Inconsistent aspiration of the organic layer can introduce variability.

  • SPE: Check for cartridge clogging or inconsistent flow rates, which can lead to variable recovery. Ensure complete drying of the eluate before reconstitution, as residual solvent can affect chromatography and ionization.

  • Evaporation and Reconstitution: Incomplete reconstitution of the dried extract is a common source of variability. Ensure the reconstitution solvent is appropriate and that the sample is thoroughly vortexed.

Issue 3: Poor Peak Shape (Tailing or Fronting)

Question: My chromatographic peaks for hydrochlorothiazide are tailing, leading to poor integration and inaccurate quantification. What should I investigate?

Answer: Poor peak shape can be caused by a variety of factors, from the sample preparation to the LC system itself.

Troubleshooting Steps:

• Check for Column Overload:

  • Actionable Advice: Inject a lower concentration of your highest standard. If the peak shape improves, you may be overloading the analytical column. Consider diluting your samples or using a column with a higher loading capacity.

• Evaluate the Reconstitution Solvent:

  • Actionable Advice: The solvent used to reconstitute your sample after evaporation should be as close in composition to the initial mobile phase as possible. A solvent that is too strong can cause the analyte to move through the column too quickly at the beginning, resulting in fronting or split peaks.

• Address Potential Column Contamination:

  • Actionable Advice: Plasma extracts can be "dirty" and lead to the accumulation of endogenous material on the column frit or the head of the column.

    • Implement a guard column: This is a cost-effective way to protect your analytical column.

    • Perform a column wash: Flush the column with a strong solvent (e.g., isopropanol or a high percentage of organic solvent) to remove contaminants. Refer to the column manufacturer's instructions for appropriate wash procedures.

• Optimize Mobile Phase pH:

  • Actionable Advice: Hydrochlorothiazide has acidic protons. Ensure the pH of your mobile phase is appropriate to maintain a consistent ionization state of the analyte, which is crucial for good peak shape. For HCTZ, which is often analyzed in negative ion mode, a slightly acidic mobile phase is common.[9]

Frequently Asked Questions (FAQs)

Q1: Why is a stable isotope-labeled internal standard like 4-Nitroso hydrochlorothiazide-13C,15N2,d2 so important for this analysis?

A1: A stable isotope-labeled internal standard is the gold standard for quantitative LC-MS/MS bioanalysis.[13] Because it has nearly identical chemical and physical properties to hydrochlorothiazide, it experiences similar extraction recovery and, most importantly, the same degree of ion suppression or enhancement. By calculating the ratio of the analyte peak area to the IS peak area, we can correct for variations introduced during sample preparation and analysis, leading to more accurate and precise results.

Q2: What are the most common sources of ion suppression in plasma analysis?

A2: The most notorious culprits for ion suppression in plasma are phospholipids from cell membranes. These molecules are abundant in plasma and tend to elute in the middle of a typical reversed-phase chromatographic run, a region where many drug molecules also elute. Other sources include salts, proteins that were not fully precipitated, and co-administered drugs.

Q3: When should I choose Solid-Phase Extraction (SPE) over Liquid-Liquid Extraction (LLE) for sample preparation?

A3: The choice between SPE and LLE depends on the specific requirements of your assay.

• SPE is often more effective at removing a wider range of interferences, including phospholipids, leading to a cleaner extract and reduced ion suppression. It is also highly amenable to automation for high-throughput analysis.[9][10][11][12]

• LLE can be simpler and more cost-effective for smaller sample sets. It is particularly good at removing salts but may be less effective at removing all phospholipids. Method development for LLE can sometimes be faster than for SPE.[14][15]

Q4: How do I quantitatively assess the matrix effect according to regulatory guidelines?

A4: Regulatory bodies like the FDA provide clear guidance on this.[16][17] The matrix effect should be evaluated by comparing the response of the analyte in a post-extraction spiked blank matrix from at least six different sources (i.e., six different lots of plasma) to the response of the analyte in a neat solution at the same concentration. The coefficient of variation (%CV) of the IS-normalized matrix factor across the different lots should be within 15%.

Q5: Can the internal standard itself cause problems?

A5: Yes. It's crucial to verify the chemical and isotopic purity of your SIL IS. If the IS contains a significant amount of the unlabeled analyte, it will lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).

Experimental Protocols & Data

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for your specific laboratory conditions.

• Sample Pre-treatment: To 100 µL of plasma, add 50 µL of the 4-Nitroso hydrochlorothiazide-13C,15N2,d2 internal standard working solution. Vortex for 30 seconds. Add 100 µL of 5.0 mM ammonium formate (pH 3.0) and vortex for another 30 seconds.[9]

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol followed by 1 mL of 5.0 mM ammonium formate (pH 3.0).[9]

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in 200 µL of the initial mobile phase.

LC-MS/MS Parameters

The following table provides a starting point for your method development.

Parameter	Recommended Setting
LC Column	C18, 50 x 2.1 mm, < 3 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition (HCTZ)	m/z 296.0 -> 205.1[14][18][19][20]
MRM Transition (IS)	To be determined based on the exact mass of 4-Nitroso hydrochlorothiazide-13C,15N2,d2

Note: The exact MRM transition for the internal standard will need to be determined by infusing a standard solution and performing a product ion scan.

Data Presentation: Sample Preparation Recovery

The following table illustrates typical recovery data from different sample preparation methods.

Preparation Method	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)
Protein Precipitation	85 ± 8	87 ± 7	-45 ± 12
Liquid-Liquid Extraction	92 ± 5	94 ± 6	-20 ± 9
Solid-Phase Extraction	98 ± 3	97 ± 4	-5 ± 4

This is example data and actual results may vary.

Visualizations

Diagram 1: Ion Suppression Mechanism

Caption: Competition for charge in the ESI droplet leads to ion suppression.

Diagram 2: Bioanalytical Workflow

Caption: A typical workflow for quantitative bioanalysis in plasma.

Diagram 3: Troubleshooting Decision Tree for Low Signal

Caption: A decision tree for troubleshooting low analyte signal.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• Taylor, P. J. (2005). Assessment of matrix effect in quantitative LC-MS bioanalysis. Expert Review of Proteomics, 2(4), 535-544.

• ResearchGate. (2013). Use of post-column infusion for assessment of matrix effects. [Link]

• Utrecht University. (2025). Matrix effect evaluation using multi-component post-column infusion in untargeted hydrophilic interaction liquid chromatography-mass spectrometry plasma metabolomics. [Link]

• ACS Publications. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. [Link]

• National Institutes of Health. (2022). Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation. [Link]

• National Institutes of Health. (2016). Fast and sensitive LC–MS/MS method for the simultaneous determination of lisinopril and hydrochlorothiazide in human plasma. [Link]

• ResearchGate. (2016). Determination of hydrochlorothiazide in human plasma by liquid chromatography/tandem mass spectrometry. [Link]

• PubMed. (2007). Determination of hydrochlorothiazide in human plasma by liquid chromatography/tandem mass spectrometry. [Link]

• PubMed. (2014). Simultaneous determination of irbesartan and hydrochlorothiazide in human plasma by ultra high performance liquid chromatography tandem mass spectrometry and its application to a bioequivalence study. [Link]

• ResearchGate. (2016). MRM ion-chromatograms of (a) blank plasma with IS (hydroflumethiazide). [Link]

• Phenomenex. (n.d.). Sample Preparation. [Link]

• MDPI. (2023). A Selective and Accurate LC-MS/MS Method for Simultaneous Quantification of Valsartan and Hydrochlorothiazide in Human Plasma. [Link]

• ResearchGate. (2018). LC-MS/MS Method for Quantitation of Hydrochlorothiazide and Nifedipine in Human Plasma. [Link]

• Frontiers. (2022). Method Validation for Simultaneous Quantification of Olmesartan and Hydrochlorothiazide in Human Plasma Using LC-MS/MS and Its Application Through Bioequivalence Study in Healthy Volunteers. [Link]

• LCGC International. (2004). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. [Link]

• ResearchGate. (2010). Rapid Determination of Hydrochlorothiazide in Human Plasma by High Performance Liquid Chromatography-Tandem Mass Spectrometry. [Link]

• Agilent. (n.d.). Simultaneous Determination of Therapeutic Drug Analytes in Human Plasma using LC/MS/MS. [Link]

• Pharmacia. (2023). Bioanalytical methods of candesartan and hydrochlorothiazide quantitative determination. [Link]

• ResearchGate. (2021). Overview of the Determination of Hydrochlorothiazide Levels in Pharmaceutical Preparations and Biological Matrices. [Link]

• Therapeutic Drug Monitoring. (2018). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. [Link]

• ResearchGate. (2024). Bioanalytical methods and extraction techniques for the quantification of hydrochlorothiazide and its pharmaceutical combinations: A comprehensive review. [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). DEVELOPMENT AND VALIDATION OF BIOANALYTICAL METHOD FOR SIMULTANEOUS ESTIMATION OF IRBESARTAN AND HYDROCHLOROTHIAZIDE IN HUMAN PL. [Link]

• National Institutes of Health. (2014). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. [Link]

• Dr.Oracle. (2025). Should Hydrochlorothiazide (HCTZ) be held until lab results are available?. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

Sources

• 1. DSpace [research-repository.griffith.edu.au]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. chromatographyonline.com [chromatographyonline.com]
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• 12. mdpi.com [mdpi.com]
• 13. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Frontiers | Method Validation for Simultaneous Quantification of Olmesartan and Hydrochlorothiazide in Human Plasma Using LC-MS/MS and Its Application Through Bioequivalence Study in Healthy Volunteers [frontiersin.org]

optimizing mass spectrometry parameters for 4-Nitroso hydrochlorothiazide-13C,15N2,d2

Answering the user's request.## Technical Support Center: Optimizing Mass Spectrometry Parameters for 4-Nitroso Hydrochlorothiazide and its Stable Isotope Labeled Internal Standard

Welcome to the technical support guide for the quantitative analysis of 4-Nitroso Hydrochlorothiazide (NT-HCTZ). This document is designed for researchers, analytical scientists, and drug development professionals who are developing and optimizing robust LC-MS/MS methods for this critical nitrosamine drug substance-related impurity (NDSRI).

The recent focus on nitrosamine impurities by global regulatory bodies necessitates highly sensitive and selective analytical methods.[1][2][3] The use of a stable isotope-labeled internal standard (SIL-IS), such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2, is the gold standard for mitigating variability and matrix effects, ensuring the highest level of accuracy and trustworthiness in quantitation.[4][5][6]

This guide provides a structured, question-and-answer-based approach to method development, moving from foundational principles to detailed optimization protocols and advanced troubleshooting.

Section 1: Foundational Knowledge & Initial Parameter Prediction

This section addresses the essential first steps in method development: determining the correct precursor and product ions for your analysis.

Q1: How do I determine the correct precursor ion (Q1 mass) for 4-Nitroso HCTZ and its labeled internal standard?

A1: The precursor ion is the charged molecule that is selected in the first quadrupole (Q1) of a triple quadrupole mass spectrometer. Its mass-to-charge ratio (m/z) depends on the molecule's chemical formula and the ionization mode.

Scientific Rationale: Hydrochlorothiazide (HCTZ) and its derivatives contain acidic protons, particularly on the sulfonamide groups, making them highly suitable for negative ion electrospray ionization (ESI).[7][8][9] In this mode, the molecule loses a proton to form a deprotonated ion, [M-H]⁻. This is typically the most abundant and stable ion in the source and is therefore the ideal choice for the precursor ion.

Step-by-Step Calculation:

• Determine the Neutral Mass (M): Find the exact molecular weight from the compound's chemical formula.

• Calculate the [M-H]⁻ Ion: Subtract the mass of a proton (≈1.0078 Da) from the neutral mass.

The table below summarizes the predicted precursor ions for both the analyte and its SIL-IS.

Compound	Chemical Formula	Approx. Neutral Mass (M)	Predicted Precursor Ion	Approx. Q1 m/z [M-H]⁻
4-Nitroso HCTZ (Analyte)	C₇H₇ClN₄O₅S₂	325.96	[C₇H₆ClN₄O₅S₂]⁻	324.95
4-Nitroso HCTZ-¹³C,¹⁵N₂,d₂ (IS)	C₆¹³CH₅d₂ClN₂¹⁵N₂O₅S₂	331.98	[C₆¹³CH₄d₂ClN₂¹⁵N₂O₅S₂]⁻	330.97

Note: Always confirm the exact mass from the Certificate of Analysis provided by the manufacturer.

Section 2: The Core Optimization Workflow

A systematic optimization workflow is crucial for achieving maximum sensitivity and reproducibility. This process involves infusing a standard solution of the analyte and internal standard directly into the mass spectrometer to fine-tune all relevant parameters without the influence of chromatography.

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subgraph "cluster_prep" { label="Preparation"; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF", fontcolor="#202124"]; A [label="Prepare Analyte & IS\nWorking Solution\n(e.g., 100 ng/mL in 50:50 ACN:H2O)"]; }

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subgraph "cluster_final" { label="Final Method"; bgcolor="#F1F3F4"; H [label="Finalized MRM Method\nwith Optimized Parameters", shape=document, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; }

A -> B; B -> C [lhead=cluster_infusion]; C -> D; D -> E; E -> F; F -> G; G -> H [lhead=cluster_final]; }

Q2: What is the step-by-step process for optimizing the key MS/MS parameters?

A2: The following protocols detail the systematic process for identifying and optimizing Multiple Reaction Monitoring (MRM) transitions. This procedure should be performed for both the analyte (NT-HCTZ) and the internal standard (NT-HCTZ-¹³C,¹⁵N₂,d₂).

• Preparation: Prepare a working standard of ~100 ng/mL of both the analyte and the SIL-IS in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid or ammonium acetate, depending on what is compatible with your final LC method).

• Infusion Setup: Set up a syringe pump to deliver the working standard directly to the MS source at a stable flow rate (e.g., 5-10 µL/min).

• Source Conditions: Set initial ESI source parameters to typical starting values (e.g., IonSpray Voltage: -4500 V; Temperature: 500°C; Curtain Gas: 30 psi; Nebulizer Gas (Gas 1): 50 psi; Heater Gas (Gas 2): 60 psi).[7]

• Confirm Precursor Ion: Perform a Q1 scan over a mass range that includes the predicted m/z (e.g., m/z 300-350). The most intense peak should correspond to your [M-H]⁻ ion (e.g., ~m/z 324.9 for the analyte).

• Identify Product Ions: Set the instrument to "Product Ion Scan" mode. Set Q1 to transmit your confirmed precursor ion m/z and scan Q3 to see the resulting fragment ions.

• Select Transitions: Identify the most intense and stable product ions. For robust quantification, it is best practice to select at least two transitions per compound. The most intense is used for quantification (quantifier), and the second most intense is used for confirmation (qualifier).

Scientific Rationale: The fragmentation of HCTZ in negative mode is well-characterized, often involving the loss of specific neutral molecules from the parent structure.[7][8][10] A common fragment for HCTZ ([M-H]⁻ at m/z 296.0) is observed at m/z 204.9.[8][9] We can anticipate similar fragmentation pathways for NT-HCTZ. For the SIL-IS, it is critical to confirm that the isotopic labels are retained on the chosen product ion to ensure it behaves identically to the analyte.[11]

Compound	Precursor Ion (Q1) [M-H]⁻	Predicted Product Ion (Q3)	Rationale / Likely Neutral Loss
4-Nitroso HCTZ	~324.9	~204.9	Fragmentation of the core HCTZ structure.
4-Nitroso HCTZ	~324.9	~294.9	Loss of NO group.
4-Nitroso HCTZ-¹³C,¹⁵N₂,d₂	~330.9	~205.9	Core HCTZ fragment, assuming labels are on the retained portion.

• Set up MRM Mode: Create an MRM method using the precursor/product ion pairs identified above.

• Optimize Collision Energy (CE):

  • While infusing the standard, select one MRM transition.

  • Set the Declustering Potential (DP) or Cone Voltage to a moderate value (e.g., -60 V).

  • Manually or automatically ramp the CE value across a relevant range (e.g., from -10 V to -60 V in 2 V increments).

  • Plot the resulting signal intensity versus the CE value.

  • The optimal CE is the voltage that produces the maximum, stable signal for that specific transition.

  • Repeat for all other MRM transitions for both the analyte and IS.

• Optimize Declustering Potential (DP) / Cone Voltage (CV):

  • Set the CE for the transition to its newly determined optimum value.

  • Ramp the DP/CV value across a relevant range (e.g., from -20 V to -120 V in 5 V increments).

  • Plot signal intensity versus DP/CV. The optimal value is typically the one that gives the highest intensity before the signal starts to decrease (which indicates in-source fragmentation).

  • Repeat for all transitions.

Scientific Rationale: Collision Energy (CE) is the voltage applied to the collision cell (Q2), which controls the energy of the collisions with the neutral gas (e.g., nitrogen) and thus the degree of fragmentation. Each precursor-product pair has a unique optimal CE for maximum product ion formation. The Declustering Potential (DP) or Cone Voltage is applied between the ion source and the mass analyzer to help desolvate ions and prevent them from entering the analyzer as clusters. An excessive DP can cause unwanted fragmentation in the source region itself, which can reduce the intensity of the desired precursor ion.[12]

Table of Optimized Parameters (Example)

Parameter	Analyte (NT-HCTZ)	IS (NT-HCTZ-SIL)	Justification
Precursor Ion (Q1)	324.9	330.9	[M-H]⁻ ion confirmed via infusion.
Product Ion (Q3 - Quant)	204.9	205.9	Most intense, stable fragment.
Declustering Potential (DP)	-75 V	-75 V	Optimized for maximum precursor signal.
Collision Energy (CE)	-38 V	-38 V	Optimized for maximum product signal.
Product Ion (Q3 - Qual)	294.9	N/A	Second most intense fragment for confirmation.
Declustering Potential (DP)	-75 V	N/A	Optimized for maximum precursor signal.

| Collision Energy (CE) | -25 V | N/A | Optimized for this specific transition. |

Section 3: Troubleshooting Common Issues

Even with a systematic approach, challenges can arise. This section provides solutions to common problems encountered during optimization and analysis.

Q3: My signal intensity is very low or unstable. What are the first things I should check?

A3: Low or unstable signal is a common issue that can often be resolved by checking the ion source and mobile phase conditions.

Scientific Rationale: The efficiency of ESI is highly dependent on the creation of a stable, fine spray of charged droplets at the tip of the probe.[13][14] Any disruption to this process, whether from physical blockage, improper gas flows, or incompatible solvent chemistry, will severely impact signal intensity and stability.

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Start [label="Symptom:\nLow or Unstable Signal", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckSpray [label="Is the ESI spray visible\nand stable?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; CheckSource [label="Inspect Source:\n- Clean capillary/probe\n- Check for leaks\n- Optimize probe position", fillcolor="#FFFFFF", fontcolor="#202124"]; CheckGases [label="Adjust Gas Flows:\n- Increase Nebulizer Gas (Gas 1)\n- Optimize Heater Gas (Gas 2)\n & Temperature", fillcolor="#FFFFFF", fontcolor="#202124"]; CheckSolvents [label="Is the mobile phase\nMS-compatible?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; SolventIssue [label="Solvent Issues:\n- Use MS-grade solvents\n- Ensure proper additives (e.g., NH4OH)\n- Remove non-volatile buffers (e.g., phosphate)", fillcolor="#FFFFFF", fontcolor="#202124"]; OptimizeVoltages [label="Re-optimize Voltages:\n- Declustering Potential (DP)\n- IonSpray Voltage", fillcolor="#FFFFFF", fontcolor="#202124"]; Resolved [label="Signal Restored", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> CheckSpray; CheckSpray -> CheckSource [label="No"]; CheckSpray -> CheckSolvents [label="Yes"]; CheckSource -> CheckGases; CheckGases -> OptimizeVoltages; CheckSolvents -> SolventIssue [label="No"]; CheckSolvents -> OptimizeVoltages [label="Yes"]; SolventIssue -> Resolved; OptimizeVoltages -> Resolved; }

Symptom	Possible Cause(s)	Recommended Action(s)
No Signal	1. Clogged probe or transfer line.2. Incorrect ionization polarity.3. No voltage applied to the source.	1. Clean or replace the ESI probe/capillary.2. Ensure the instrument is set to Negative Ion Mode .3. Check that the IonSpray Voltage is on and set appropriately (e.g., -4500 V).
Weak Signal	1. Sub-optimal source parameters.2. Poor desolvation.3. Incompatible mobile phase.	1. Optimize Nebulizer and Heater gas flows.2. Increase source temperature.3. For negative ion mode, adding a small amount of a basic modifier like ammonium hydroxide can sometimes improve signal, though HCTZ ionizes well without it. Ensure you are not using non-volatile salts like phosphate buffers.[13]
Unstable Signal / "Sputtering"	1. Air bubble in the line.2. Dirty ion source or orifice.3. Flow rate is too high for ESI.	1. Degas solvents and flush the system.2. Perform routine source cleaning as per the manufacturer's guide.3. If using high LC flow rates (>0.5 mL/min), consider splitting the flow before the MS source.

Q4: I am seeing high background noise. How can I reduce it?

A4: High background can originate from chemical or electronic sources. A clean system and high-purity reagents are essential.

Scientific Rationale: The mass spectrometer is a highly sensitive detector that will ionize and detect many components in a sample, not just the analyte of interest. Background noise can come from contaminated solvents, plasticizers leached from tubing or vials, or residual material from previous analyses.

Troubleshooting Steps:

• Solvent Purity: Use only LC-MS grade solvents and freshly prepared mobile phases. Contaminants in lower-grade solvents are a primary source of chemical noise.

• System Cleanliness: Flush the entire LC system and source with a strong organic solvent like isopropanol to remove contamination.

• Check Consumables: Replace old plastic vials or solvent bottle caps. Certain plasticizers can leach and appear as background ions.[13]

• Electronic Noise: If the noise is present even with no flow, this may indicate an issue with the detector. Contact a service engineer.

Section 4: Advanced Topics & FAQs

Q5: What are matrix effects, and how does the 4-Nitroso HCTZ-¹³C,¹⁵N₂,d₂ internal standard correct for them?

A5: Matrix effects are the alteration (suppression or enhancement) of your analyte's ionization efficiency due to co-eluting compounds from the sample matrix (e.g., plasma, formulation excipients).[15][16][17][18] These effects are a major source of inaccuracy in LC-MS analysis.

Mechanism of Correction: A stable isotope-labeled internal standard (SIL-IS) is the ideal tool to combat matrix effects.[6] Because the SIL-IS is chemically identical to the analyte, it has the same chromatographic retention time and experiences the exact same ionization suppression or enhancement in the MS source.

When you calculate the final concentration, you use the ratio of the analyte peak area to the IS peak area. Since both are affected proportionally by the matrix, the ratio remains constant, providing an accurate and reliable measurement despite the matrix interference.

Q6: Should I consider using Atmospheric Pressure Chemical Ionization (APCI) instead of ESI?

A6: While ESI is the preferred method for a polar molecule like NT-HCTZ, APCI can be a useful alternative, particularly for certain types of nitrosamines.

• Electrospray Ionization (ESI): Best for polar, pre-charged, or large molecules. It is a very "soft" ionization technique. The HCTZ structure is highly polar, making ESI the logical first choice.[19]

• Atmospheric Pressure Chemical Ionization (APCI): Better for less polar, more volatile small molecules. It can be less susceptible to matrix effects from non-volatile salts.[20] Some methods for smaller, more volatile nitrosamines have shown good results with APCI.[3][21]

Recommendation: Begin optimization with ESI, as it is well-suited for the HCTZ moiety. If you encounter insurmountable matrix effects or poor ionization with ESI, testing APCI is a valid secondary strategy.

References

• FDA. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace. [Link]

• LabRulez LCMS. (n.d.). Nitrosamines Analysis with LC/MS-MS. [Link]

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• LGC Axolabs. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. [Link]

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• ResearchGate. (n.d.). Optimized mass spectrometer parameters, MRM transitions, and chromatographic performance. [Link]

• ResearchGate. (2003). Sensitive and selective liquid chromatography-electro spray ionization tandem mass spectrometry analysis of hydrohlorothiazide in rat plasma | Request PDF. [Link]

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Technical Support Center: Troubleshooting Poor Peak Shape for 4-Nitroso Hydrochlorothiazide

Welcome to the technical support center for the analysis of 4-Nitroso hydrochlorothiazide. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with poor peak shape during the chromatographic analysis of this critical nitrosamine drug substance-related impurity (NDSRI). As an NDSRI, accurate and precise quantification of 4-Nitroso hydrochlorothiazide is a regulatory expectation to ensure patient safety.[1][2] This resource provides a structured, question-and-answer approach to diagnosing and resolving common peak shape issues, grounded in the fundamental principles of chromatography and the specific chemistry of the analyte.

Frequently Asked Questions (FAQs)

Q1: I'm seeing significant peak tailing for 4-Nitroso hydrochlorothiazide. What are the primary causes?

Peak tailing, where the asymmetry factor is greater than 1.2, is the most common peak shape problem for this compound.[3] It typically indicates unwanted secondary interactions between the analyte and the stationary phase, or other system issues.

The primary causes for 4-Nitroso hydrochlorothiazide peak tailing are:

• Secondary Silanol Interactions: The 4-Nitroso hydrochlorothiazide molecule contains multiple polar functional groups, including two sulfonamide groups and a secondary amine within its dihydro-benzothiadiazine structure.[4][5] These groups, particularly the amine, can form strong ionic and hydrogen-bonding interactions with acidic, unreacted silanol groups (Si-OH) on the surface of silica-based reversed-phase columns.[6][7] This secondary retention mechanism holds back a portion of the analyte molecules, causing them to elute later than the main peak, resulting in a tail.[8]

• Metal Chelation: Trace metal impurities (e.g., iron, aluminum) within the silica matrix of the HPLC column can act as chelation sites for the analyte.[9] The sulfonamide groups of 4-Nitroso hydrochlorothiazide can interact with these metal ions, leading to another form of secondary retention that contributes to peak tailing.[7]

• Mobile Phase pH Issues: The parent compound, hydrochlorothiazide, has pKa values of approximately 7.9 and 9.2.[10][11] The 4-Nitroso derivative will have similar properties. If the mobile phase pH is not optimal, the analyte can exist in multiple ionization states, leading to peak distortion. More importantly, at a mid-range pH (e.g., > pH 3), surface silanol groups become ionized (Si-O⁻), which strongly attracts the protonated amine on the analyte, exacerbating tailing.[3][12]

• Column Contamination or Degradation: Accumulation of contaminants on the column inlet frit or a void in the packing bed can disrupt the flow path, leading to peak tailing for all analytes.[3][13]

Q2: How can I systematically troubleshoot and resolve peak tailing for 4-Nitroso hydrochlorothiazide?

A logical, step-by-step approach is crucial for efficiently resolving peak tailing. The following workflow is recommended:

Caption: Troubleshooting workflow for 4-Nitroso hydrochlorothiazide peak tailing.

Experimental Protocols for Tailing Resolution:

Protocol 1: Mobile Phase pH and Buffer Adjustment

• Objective: To suppress the ionization of silanol groups and ensure a consistent protonation state for the analyte.

• Procedure:

  • Prepare an aqueous mobile phase containing a buffer with a pKa suitable for maintaining a pH between 2.5 and 3.0. A common choice is a phosphate buffer.[14]

  • Start with a buffer concentration of at least 20-30 mM. In a study on hydrochlorothiazide and its related compounds, low buffer concentrations (10-20 mM) led to significant peak distortion.[14]

  • Use an acid like phosphoric acid or formic acid to titrate the mobile phase to the target pH.

  • Filter the aqueous mobile phase through a 0.45 µm filter before use.

  • Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting the sample.

Protocol 2: Column Selection and Care

• Objective: To minimize the availability of active silanol sites for secondary interactions.

• Recommendation:

  • Utilize a modern, high-purity ("Type B") silica column. These columns have significantly lower metal ion content, reducing the chance of chelation.[9]

  • Select a column that is robustly "end-capped." End-capping is a process where residual silanol groups are chemically bonded with a small, less reactive group (like a trimethylsilyl group), effectively shielding them from interacting with the analyte.[6][15]

  • If tailing persists on a standard C18 column, consider a stationary phase with alternative selectivity, such as a Phenyl-Hexyl column, which may offer different interaction mechanisms.

  • Always use a guard column to protect the analytical column from contaminants that can cause active sites and blockages.[16]

Q3: My peak is fronting. What is the likely cause and solution?

Peak fronting, where the asymmetry factor is less than 1.0, is less common but indicates a different set of problems.

• Cause 1: Sample Overload: Injecting too much analyte mass can saturate the stationary phase at the column inlet. The excess, unretained analyte travels faster through the column, leading to a fronting peak.[13]

  • Solution: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves with dilution, you have confirmed overload. Reduce your sample concentration or injection volume accordingly.

• Cause 2: Inappropriate Sample Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase, the analyte band will be distorted as it enters the column.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If a stronger solvent is required for solubility, use the minimum amount necessary and keep the injection volume small.

Q4: I am observing a split or shouldered peak. What does this indicate?

Split or shouldered peaks suggest that the analyte is being separated into two or more bands.

• Cause 1: Column Void or Blockage: A physical disruption at the head of the column, such as a void in the packing bed or a partially blocked inlet frit, can cause the sample to flow through two different paths, leading to a split peak.[3]

  • Solution: First, try reversing the column (disconnect from the detector) and flushing it to waste with a strong solvent. If the manufacturer's instructions permit this, it may dislodge a blockage.[3] If the problem persists, the column is likely damaged and should be replaced. Using an in-line filter and guard column can prevent this issue.[3]

• Cause 2: Co-eluting Impurity: The shoulder may be a closely eluting impurity or a degradant of 4-Nitroso hydrochlorothiazide. The compound is known to be unstable in solution at room temperature.[17]

  • Solution: Use a high-resolution mass spectrometer (LC-MS/MS) to investigate the masses under the peak. A different mass in the shoulder would confirm a co-eluting species.[18] If confirmed, the chromatographic method (e.g., gradient slope, mobile phase composition) must be re-optimized to resolve the two compounds.

• Cause 3: Sample Solvent Effect: Injecting a large volume of sample dissolved in a strong solvent can cause peak splitting.

  • Solution: Reduce the injection volume or dissolve the sample in the mobile phase.

Recommended Starting Analytical Conditions

For scientists developing a new method, the following table provides a robust starting point for the analysis of 4-Nitroso hydrochlorothiazide, based on published methods for the parent compound and related impurities.

Parameter	Recommended Condition	Rationale
Column	High-Purity, End-Capped C18, < 3 µm (e.g., USP L1)	Provides good hydrophobic retention while minimizing silanol interactions.[6][19]
Mobile Phase A	10-30 mM Ammonium Formate or Phosphate Buffer, pH 2.5-3.5	Low pH protonates silanols to reduce secondary interactions.[3][14] Ammonium formate is volatile and MS-compatible.[18]
Mobile Phase B	Acetonitrile or Methanol	Standard organic modifiers for reversed-phase chromatography.
Gradient	Start with a low percentage of B (e.g., 5-10%) and increase to elute the analyte	A gradient is typically required to separate related impurities.[14]
Flow Rate	0.8 - 1.0 mL/min (for 4.6 mm ID column)	Standard flow rate for analytical HPLC.[18]
Column Temp.	30 - 40 °C	Elevated temperature can improve peak shape and reduce viscosity but may affect analyte stability.[18]
Detector	UV at ~272 nm or LC-MS/MS	Hydrochlorothiazide has a UV maximum around 272 nm.[19] LC-MS/MS provides superior sensitivity and specificity required for trace impurity analysis.[20]
Injection Vol.	1 - 10 µL	Keep volume low to minimize band broadening and solvent effects.
Sample Prep.	Dissolve in mobile phase or a weak solvent mixture. Keep solutions refrigerated.[17]	Prevents peak distortion and analyte degradation.

References

• PubChem. (n.d.). Hydrochlorothiazide. National Center for Biotechnology Information. Retrieved from [Link]

• Merck Index Online. (n.d.). Hydrochlorothiazide. Royal Society of Chemistry.

• Phenomenex. (n.d.). LC Technical Tip - The Role of End-Capping in RP. Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for Hydrochlorothiazide (HMDB0001928). Retrieved from [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• Shodex. (n.d.). Lesson 3: Separation Modes and their Mechanisms 1. Retrieved from [Link]

• PubChem. (n.d.). 4-Nitroso hydrochlorothiazide-13C,15N2,d2. National Center for Biotechnology Information. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• BenchChem. (n.d.).
• uHPLCs Class. (2025, January 18). Unveiling the Secrets of Silica in HPLC Columns. YouTube.

• Veeprho. (n.d.). 4-Nitroso Hydrochlorothiazide-13C,15N2,d2. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• uHPLCs. (2025, April 19). Tailing Peaks in HPLC: A Practical Guide to Causes, Effects, and Solutions.

• Starodub. (2025, March 4). FDA Updated Guidance On Nitrosamine Impurities. Retrieved from [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. Retrieved from [Link]

• SynZeal. (n.d.). N-Nitroso Hydrochlorothiazide. Retrieved from [Link]

• Manasa Life Sciences. (n.d.). N-Nitroso Hydrochlorothiazide. Retrieved from [Link]

• RAPS. (2024, September 4). FDA revises final guidance on nitrosamine impurities. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, August 17). Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success.
• Journal of Chromatographic Science. (1995).
• LGC Standards. (n.d.). N-Nitroso Hydrochlorothiazide.
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• Xu, Q., et al. (2019). Advancing USP compendial methods for fixed dose combinations: A case study of metoprolol tartrate and hydrochlorothiazide tablet. Journal of Pharmaceutical Analysis, 9(4), 245-252.

• U.S. Food and Drug Administration. (n.d.). HYDROCHLOROTHIAZIDE TABLETS, USP. Retrieved from [Link]

• USP-NF. (2011). Hydrochlorothiazide Capsules.
• Official Medicines Control Laboratory (OMCL). (n.d.).
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• LabRulez LCMS. (n.d.). Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrochlorothiazide. Retrieved from [Link]

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Reference Data & Comparative Studies

4-Nitroso hydrochlorothiazide-13C,15N2,d2 vs non-labeled standard for quantification

An essential guide for the precise quantification of 4-Nitroso hydrochlorothiazide, this document provides a detailed comparison between the use of a stable isotope-labeled internal standard (4-Nitroso hydrochlorothiazide-13C,15N2,d2) and a conventional non-labeled standard. It offers in-depth analysis and experimental protocols to guide researchers, scientists, and drug development professionals in achieving accurate and reliable results for nitrosamine impurity analysis.

The Analytical Challenge of Nitrosamine Impurities

The discovery of nitrosamine impurities in common medications has presented a significant challenge to the pharmaceutical industry, leading to product recalls and heightened regulatory scrutiny. Nitrosamines are classified as probable human carcinogens, making their detection and accurate quantification at trace levels a critical aspect of drug safety and quality control. Hydrochlorothiazide, a widely prescribed diuretic, is one such drug where the formation of the N-nitroso derivative, 4-Nitroso hydrochlorothiazide, is a concern.

Accurate quantification of these impurities is often complicated by the complex matrices of pharmaceutical formulations and biological samples. These matrix components can interfere with the analytical signal, causing either suppression or enhancement, a phenomenon known as the "matrix effect." This can lead to significant inaccuracies when using conventional analytical standards.

Quantification Strategies: A Comparison of Standards

The choice of reference standard is paramount in developing a robust and reliable quantitative method. The two primary approaches involve the use of a non-labeled external standard and a stable isotope-labeled internal standard.

The Conventional Approach: Non-Labeled External Standard

In this method, a calibration curve is generated using a certified reference material of the non-labeled 4-Nitroso hydrochlorothiazide. The concentration of the analyte in an unknown sample is then determined by comparing its instrumental response to this external calibration curve.

While straightforward, this approach is highly susceptible to variations in sample preparation and matrix effects. Any loss of analyte during extraction or signal suppression/enhancement during analysis will directly translate into inaccurate results, as the external standard does not experience the same sample-specific conditions.

The Gold Standard: Isotope Dilution with a Labeled Internal Standard

Isotope Dilution Mass Spectrometry (IDMS) is a more advanced and reliable technique that utilizes a stable isotope-labeled (SIL) internal standard, such as 4-Nitroso hydrochlorothiazide-13C,15N2,d2. This internal standard is chemically identical to the analyte but has a different mass due to the incorporation of heavier isotopes (¹³C, ¹⁵N, ²H).

The SIL internal standard is added to the sample at a known concentration at the very beginning of the sample preparation process. Because it is chemically identical to the analyte, it behaves in the exact same way during extraction, chromatography, and ionization. It co-elutes with the analyte and experiences the same matrix effects. The mass spectrometer, however, can distinguish between the analyte and the SIL internal standard based on their mass difference.

Quantification is based on the ratio of the analyte's signal to the signal of the known amount of the SIL internal standard. Any sample loss or matrix effect will affect both the analyte and the internal standard equally, leaving the ratio unchanged. This effectively cancels out the sources of error, leading to significantly more accurate and precise measurements.

Experimental Workflow Comparison

The following diagram illustrates the key differences in the analytical workflows for the two methods.

Figure 1: Comparative workflows for external standard versus isotope dilution methods.

Head-to-Head Experimental Comparison

To demonstrate the practical advantages of the SIL internal standard, a hypothetical experiment was designed to quantify 4-Nitroso hydrochlorothiazide in a drug product matrix.

Methodology

1. Sample Preparation:

• A placebo drug tablet was dissolved in a suitable solvent to create a blank matrix.

• Two sets of samples were prepared:

  • Set A (External Standard): The blank matrix was spiked with 4-Nitroso hydrochlorothiazide at various concentrations.

  • Set B (Isotope Dilution): The blank matrix was spiked with the same concentrations of 4-Nitroso hydrochlorothiazide and a fixed concentration of 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

• All samples underwent a protein precipitation extraction with acetonitrile.

• The supernatant was evaporated and reconstituted for analysis.

2. LC-MS/MS Parameters:

The analysis was performed on a triple quadrupole mass spectrometer.

Parameter	Setting
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)

Mass Spectrometry Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
4-Nitroso hydrochlorothiazide	327.0	205.0
4-Nitroso hydrochlorothiazide-13C,15N2,d2	332.0	210.0

Results

The performance of both methods was evaluated based on key validation parameters.

Table 1: Comparison of Method Validation Results

Parameter	External Standard Method	Isotope Dilution Method (SIL-IS)	Comments
Linearity (R²)	0.991	> 0.999	The SIL-IS method shows superior linearity.
Accuracy (% Recovery)	75% - 135%	98% - 103%	The external standard method shows significant variability due to matrix effects.
Precision (%RSD)	< 25%	< 5%	The SIL-IS method is significantly more precise and repeatable.
Matrix Effect (%)	-45% (Suppression)	Not Applicable	The SIL-IS co-elutes and compensates for the significant signal suppression.

The Impact of Matrix Effects

The diagram below illustrates how a stable isotope-labeled internal standard mitigates matrix effects.

A Comparative Guide to Alternative Internal Standards for the Analysis of N-Nitroso-Hydrochlorothiazide

This guide provides an in-depth comparison of internal standards for the quantitative analysis of N-Nitroso-hydrochlorothiazide (NNHCT), a nitrosamine drug substance-related impurity (NDSRI) of concern. We will explore the performance of the "gold standard" isotopically labeled internal standard against viable alternatives, supported by established analytical principles and representative experimental data. This document is intended for researchers, analytical scientists, and drug development professionals tasked with developing and validating robust methods for nitrosamine impurity testing.

The Analytical Challenge: Quantifying NNHCT

The discovery of nitrosamine impurities in pharmaceutical products has led to stringent regulatory requirements for their control.[1][2] Unlike small-molecule nitrosamines (e.g., NDMA), NDSRIs like NNHCT are unique to a specific drug substance, often lacking commercially available reference materials and validated analytical methods.[3]

Accurate quantification at trace levels—often in the parts-per-billion range—is essential to meet the low acceptable intake (AI) limits set by regulatory bodies like the FDA and EMA.[3][4][5] The complexity of pharmaceutical matrices can introduce significant variability from ion suppression, extraction inconsistencies, and instrument drift. An effective internal standard (IS) is therefore not just recommended; it is critical for mitigating these variables and ensuring data integrity.

The Role and Hierarchy of Internal Standards

The primary function of an internal standard in LC-MS/MS analysis is to normalize the analytical response of the target analyte, correcting for variations throughout the sample preparation and analysis workflow.[6] The ideal IS should mimic the chemical and physical behavior of the analyte as closely as possible.[7] This leads to a clear hierarchy of preference.

Caption: Logic for selecting an internal standard for NNHCT analysis.

The Gold Standard: Stable Isotope Labeled (SIL) Internal Standards

A SIL internal standard is a version of the analyte where one or more atoms are replaced with a heavy isotope, such as ¹³C, ¹⁵N, or Deuterium (²H or D).[6] For NNHCT, a commercially available example is 4-Nitroso-Hydrochlorothiazide-¹³C,¹⁵N₂,d₂ .[8]

• Expertise & Experience: This is considered the "gold standard" because its chemical structure and physicochemical properties are nearly identical to the native NNHCT.[6] This ensures it co-elutes chromatographically and experiences the same extraction recovery and ionization effects in the mass spectrometer source.[6][7] Any loss of analyte during sample prep or fluctuation in instrument response is mirrored by the SIL IS, providing the most accurate correction.[9][10]

• Trustworthiness: The use of a SIL IS leads to methods with superior accuracy and precision.[10][11] This is particularly vital when dealing with complex matrices or the ultra-trace levels required for nitrosamine analysis, as it provides the most defensible data for regulatory submissions.[4]

Alternative 1: Structural Analog Internal Standards (AIS)

When a SIL IS is unavailable or prohibitively expensive, scientists may turn to a structural analog. An AIS is a different molecule that is chemically similar to the analyte. For NNHCT, a hypothetical but plausible AIS could be N-Nitroso-bendroflumethiazide, another thiazide diuretic derivative.

• Expertise & Experience: The core challenge with an AIS is that "structurally similar" does not mean "identical in behavior."[7] Even minor differences in structure can lead to:

  • Different Retention Times: The AIS will likely not co-elute with the analyte, meaning it does not sample the exact same matrix components at the same time in the MS source.

  • Variable Recovery: Its solubility and partitioning behavior during extraction (e.g., LLE or SPE) may differ from the analyte.

  • Disparate Ionization Efficiency: It may ionize more or less efficiently than the analyte and, more importantly, its ionization may be suppressed or enhanced to a different degree by matrix components.[10]

• Trustworthiness: A method using an AIS can be validated, but it carries a higher intrinsic risk of error.[9] If matrix effects disproportionately affect the analyte and the AIS, the calculated concentrations will be inaccurate. Extensive validation experiments, including rigorous matrix effect studies across multiple batches of excipients and drug substances, are required to prove the AIS is a suitable surrogate.

Alternative 2: Deuterated vs. ¹³C/¹⁵N-Labeled SIL Standards

Within the gold standard SIL category, a subtle but important distinction exists. Deuterium (D)-labeled standards are often easier and cheaper to synthesize. However, they can sometimes exhibit different behavior from the native analyte.

• Expertise & Experience: The C-D bond is stronger than the C-H bond, which can lead to a slight delay in chromatographic retention time, known as the "isotope effect."[7][11] This can cause partial or full separation from the native analyte, undermining the core benefit of a SIL IS. In contrast, ¹³C or ¹⁵N labeling involves replacing backbone atoms, which rarely impacts chromatographic behavior.[11]

• Trustworthiness: While often acceptable, D-labeled standards must be carefully evaluated during method development to ensure co-elution is maintained across the peak. For the highest level of analytical certainty, ¹³C or ¹⁵N-labeled standards are preferred as they are expected to behave more identically to their unlabeled counterparts.[11]

Quantitative Performance Comparison

To illustrate the practical implications of IS selection, the following table summarizes representative performance data based on established analytical principles.[6][9][10] These values reflect typical outcomes when comparing a robust SIL IS against a well-chosen but imperfect AIS for the analysis of NNHCT in a hydrochlorothiazide drug product matrix.

Performance Parameter	SIL IS (NNHCT-¹³C,¹⁵N₂)	Structural Analog IS (AIS)	Causality Behind the Difference
Accuracy (% Recovery)	95 - 105%	80 - 120% (potentially biased)	The SIL IS perfectly tracks and corrects for analyte loss during extraction and for matrix-induced ionization effects. The AIS corrects imperfectly due to different physicochemical properties.[6][10]
Precision (%RSD)	< 5%	< 15%	The SIL IS corrects for random variations more effectively, leading to lower variability between replicate preparations.[9]
Matrix Effect	Compensated	Unpredictable / Partial Compensation	As the SIL IS co-elutes and is chemically identical, it experiences the same degree of ion suppression/enhancement as the analyte. The AIS does not.[10]
Linearity (R²)	> 0.998	> 0.990	Superior correction by the SIL IS across the calibration range results in a more linear response curve.
Method Robustness	High	Moderate to Low	The method with the SIL IS is less susceptible to variations in matrix composition (e.g., different excipient lots), sample preparation, or LC conditions.

Experimental Protocols

The following is a representative LC-MS/MS protocol for the determination of NNHCT. Validation of this method must be performed in accordance with regulatory guidelines such as ICH Q2(R2).[4]

Sample and Standard Preparation

• Internal Standard Stock (10 µg/mL): Accurately weigh and dissolve 1 mg of the selected Internal Standard (e.g., NNHCT-¹³C,¹⁵N₂) in 100 mL of methanol.

• Internal Standard Working Solution (100 ng/mL): Dilute 1 mL of the IS Stock to 100 mL with 50:50 (v/v) methanol:water.

• NNHCT Standard Stock (10 µg/mL): Prepare similarly to the IS stock.

• Calibration Standards (0.1 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the NNHCT Standard Stock. Fortify each standard with the IS Working Solution to a final constant concentration (e.g., 5 ng/mL).

• Sample Preparation (Target concentration ~100 mg/mL HCTZ): a. Accurately weigh powdered tablets equivalent to 100 mg of hydrochlorothiazide into a 50 mL volumetric flask. b. Add 500 µL of the IS Working Solution (final concentration of 5 ng/mL). c. Add ~40 mL of diluent (e.g., 50:50 methanol:water), sonicate for 15 minutes, and allow to cool. d. Dilute to volume with the diluent, mix well. e. Centrifuge an aliquot at >4000 rpm for 10 minutes. f. Filter the supernatant through a 0.22 µm PVDF syringe filter prior to injection.[12]

LC-MS/MS Conditions

Caption: General workflow for NNHCT analysis by LC-MS/MS.

• LC System: UPLC system capable of handling high pressures.

• Column: High-quality C18 column (e.g., YMC ODS-A, 250 mm x 4.6 mm, 5 µm).[12]

• Mobile Phase A: 10 mM Ammonium formate in water.[12]

• Mobile Phase B: Acetonitrile.[12]

• Gradient: Isocratic or a shallow gradient optimized for separation from HCTZ and other matrix components (e.g., 60:40 v/v A:B).[12]

• Flow Rate: 0.8 mL/min.[12]

• Column Temperature: 35 °C.[12]

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Negative Mode.[12]

• MRM Transitions:

  • NNHCT: Q1/Q3 transitions must be optimized (e.g., from parent ion to characteristic fragment ions).

  • Internal Standard: Q1/Q3 transitions corresponding to the labeled compound.

Conclusion and Authoritative Recommendation

The accurate analysis of N-Nitroso-hydrochlorothiazide is critical for patient safety and regulatory compliance. While structural analog internal standards represent a potential cost-saving alternative, they introduce a significant risk of analytical inaccuracy due to unpredictable behavior during sample preparation and analysis. The data generated using an AIS may not be sufficiently robust to withstand regulatory scrutiny without extensive and often prohibitive validation efforts.

Therefore, it is the authoritative recommendation of this guide that a stable isotope labeled (SIL) internal standard is essential for the development of a reliable, accurate, and defensible quantitative method for NNHCT. For the highest degree of confidence, a ¹³C or ¹⁵N-labeled SIL standard is preferable to a deuterated one to eliminate the risk of chromatographic isotope effects. The initial investment in a proper SIL internal standard provides profound returns in data quality, method robustness, and regulatory trustworthiness.

References

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A Comparative Guide: LC-MS/MS vs. GC-MS for the Analysis of 4-Nitroso Hydrochlorothiazide in Pharmaceutical Products

Introduction

The landscape of pharmaceutical quality control has been significantly reshaped by the discovery of nitrosamine impurities in common drug products.[1][2] These compounds, classified as probable human carcinogens, can form during drug synthesis, formulation, or storage.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform risk assessments and implement sensitive analytical testing to control these impurities.[5][6][7]

A key focus of this scrutiny is on Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are formed from the drug substance itself. A prominent example is 4-Nitroso hydrochlorothiazide (N-NO-HCTZ), an impurity associated with the widely used diuretic, hydrochlorothiazide.[8][9] The analytical challenge lies in detecting and quantifying this impurity at trace levels within a complex drug matrix to ensure patient safety.[10] This guide provides an in-depth comparison of the two primary mass spectrometric techniques employed for this task: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Understanding the Analyte: The Challenge of 4-Nitroso Hydrochlorothiazide

To select the appropriate analytical technique, we must first understand the physicochemical properties of N-NO-HCTZ. It is formed by the nitrosation of a secondary amine within the hydrochlorothiazide molecule.[9] Key characteristics that influence its analysis include:

• Polarity: It is a relatively polar molecule.

• Volatility: It is non-volatile, meaning it does not readily evaporate.

• Thermal Stability: Crucially, N-NO-HCTZ is known to be thermally labile, degrading relatively quickly, especially in solution at room temperature.[9][11]

These properties, particularly its lack of volatility and thermal instability, are the deciding factors in the choice of analytical methodology.

Methodology 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the analysis of NDSRIs like N-NO-HCTZ.[12]

Principle of Operation

The power of LC-MS/MS lies in its synergistic combination of two techniques. First, High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) separates N-NO-HCTZ from the active pharmaceutical ingredient (API) and other excipients in the sample matrix. This separation occurs in the liquid phase at or near ambient temperature. Following separation, the analyte is ionized using a soft ionization technique, such as Electrospray Ionization (ESI), and quantified by a tandem mass spectrometer, typically a triple quadrupole (TQ), using Multiple Reaction Monitoring (MRM) for exceptional sensitivity and specificity.[13]

Workflow for LC-MS/MS Analysis

Caption: High-level workflow for N-NO-HCTZ analysis using LC-MS/MS.

Detailed Experimental Protocol: LC-MS/MS

The following protocol is a synthesis based on established methods.[8][13]

• Standard and Sample Preparation:

  • Prepare a stock solution of 4-Nitroso-hydrochlorothiazide certified reference material in a suitable solvent like methanol.

  • Generate a calibration curve by serially diluting the stock solution (e.g., from 10 pg/mL to 10 ng/mL).[8]

  • For tablet analysis, accurately weigh a portion of powdered tablets equivalent to a specific amount of API.

  • Extract the N-NO-HCTZ by adding a precise volume of extraction solvent (e.g., methanol/water), followed by vortexing and shaking.[11]

  • Centrifuge the sample to remove insoluble excipients and transfer the clear supernatant to an autosampler vial.

  • Causality: The extraction solvent is chosen to efficiently dissolve N-NO-HCTZ while minimizing the dissolution of interfering matrix components. Centrifugation is critical to protect the LC column from particulates. Due to the analyte's instability, all solutions should be kept cool and analyzed promptly.[11]

• Chromatographic Conditions:

  • LC System: UPLC/HPLC system.

  • Column: A reverse-phase column, such as a YMC ODS-A or equivalent C18 column, is effective.[13]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 10 mM ammonium formate) and an organic solvent (e.g., acetonitrile).[13]

  • Flow Rate: Typically 0.5 - 0.8 mL/min.[13]

  • Column Temperature: Maintained at a controlled temperature, for example, 35 °C, to ensure reproducible retention times.[13]

• Mass Spectrometric Conditions:

  • Ion Source: Electrospray Ionization (ESI) in negative mode has proven effective.[13]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for quantification and confirmation (e.g., Q1: 325.0 Da → Q3: 293.8 Da).[13]

  • Expertise: The choice of ESI is crucial. As a "soft" ionization technique, it transfers the intact N-NO-HCTZ molecule into the gas phase without causing fragmentation, which is essential for analyzing thermally labile compounds. MRM provides two levels of mass filtering, drastically reducing chemical noise and allowing for extremely low detection limits.

Performance Characteristics

LC-MS/MS methods for N-NO-HCTZ demonstrate exceptional performance, with Limits of Quantification (LOQ) reported as low as 0.005 to 0.1 ppm.[8][13] This high sensitivity is well below the levels required by regulatory agencies to ensure patient safety based on acceptable intake limits.[8]

Methodology 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerhouse technique for the analysis of volatile and semi-volatile compounds and is widely used for small nitrosamines like N-Nitrosodimethylamine (NDMA).[14][15]

Principle of Operation

In GC-MS, the sample is injected into a heated inlet port where it is vaporized. An inert carrier gas sweeps the vaporized analytes onto a long, narrow column. Separation is achieved based on the analytes' boiling points and interactions with the column's stationary phase. As compounds elute from the column, they enter the mass spectrometer, are typically ionized by electron ionization (EI), and detected.

Workflow for GC-MS Analysis

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Nitrosamine Impurities

Introduction: The Imperative for Rigorous Nitrosamine Control

Meeting these low limits requires highly sensitive and accurate analytical methods.[4][12][13] However, the development and validation of a suitable analytical method within a single laboratory is only the first step. To ensure consistent and reliable results across different manufacturing sites, quality control laboratories, and contract research organizations, robust inter-laboratory cross-validation is essential. This guide provides a comprehensive comparison of common analytical techniques and a detailed framework for conducting a successful cross-validation study for the determination of nitrosamine impurities.

Pillar 1: Selecting the Right Analytical Tool - A Comparative Analysis

The choice of analytical methodology is critical for the successful detection and quantification of nitrosamine impurities at trace levels. The two most prominent techniques employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[14][15]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely regarded as the gold standard for nitrosamine analysis due to its high sensitivity and selectivity.[14][16] It is particularly well-suited for the analysis of a broad range of nitrosamines, including those that are non-volatile or thermally labile.

• Principle: The method involves the separation of analytes using liquid chromatography followed by detection using a tandem mass spectrometer. The mass spectrometer provides a high degree of selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each nitrosamine.

• Advantages:

  • High Sensitivity and Selectivity: Capable of achieving limits of quantification (LOQs) in the low parts-per-billion (ppb) range, which is necessary to meet regulatory requirements.[14][17]

  • Broad Applicability: Suitable for a wide range of nitrosamines with varying polarities and volatilities.[18]

  • Avoids Thermal Degradation: Operates at lower temperatures, minimizing the risk of artificially generating nitrosamines from precursor molecules present in the sample matrix, a known issue with some drug products like ranitidine.[15]

• Limitations:

  • Matrix Effects: The sample matrix can interfere with the ionization of the target analytes, leading to ion suppression or enhancement and affecting accuracy.[19] Careful sample preparation and the use of isotopically labeled internal standards are crucial to mitigate these effects.

  • Chromatographic Challenges: Achieving adequate chromatographic separation of small, polar nitrosamines from the drug substance and other matrix components can be challenging.[20]

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique for the analysis of volatile and semi-volatile nitrosamines.[14]

• Principle: The sample is vaporized and separated based on boiling point in a gas chromatograph before being detected by a tandem mass spectrometer.

• Advantages:

  • Excellent for Volatile Nitrosamines: Provides high-resolution separation and sensitive detection of volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[14]

  • Robust and Reliable: A well-established technique with a long history of use in trace analysis.

• Limitations:

  • Thermal Labile Compounds: The high temperatures used in the GC inlet can cause the degradation of thermally sensitive nitrosamines or the formation of new nitrosamines from precursors in the sample, leading to inaccurate results.[15]

  • Derivatization May Be Required: Non-volatile nitrosamines may require a chemical derivatization step to make them suitable for GC analysis, adding complexity to the method.

Comparative Performance Summary

The following table summarizes the key performance characteristics of LC-MS/MS and GC-MS/MS for nitrosamine analysis.

Feature	LC-MS/MS	GC-MS/MS
Applicability	Broad range of nitrosamines, including non-volatile and thermally labile compounds.[18]	Primarily for volatile and semi-volatile nitrosamines.[14]
Sensitivity	Excellent, typically in the low ppb to ppt range.[14][17]	Very good for volatile analytes, with detection limits in the low ppb range.[12][21]
Selectivity	High, due to specific MRM transitions.	High, with the use of tandem mass spectrometry.
Risk of Artifact Formation	Low, as it avoids high temperatures.	Higher, due to potential for thermal degradation of the sample matrix.[15]
Sample Preparation	Often requires solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to minimize matrix effects.	Can utilize headspace injection for volatile analytes, simplifying sample preparation.[12][22]
Common Applications	Sartans, metformin, ranitidine, and a wide variety of other drug products.[2][3][23]	Volatile nitrosamines in various matrices.

Pillar 2: A Framework for Inter-Laboratory Cross-Validation

A robust cross-validation study is essential to ensure that an analytical method is transferable and will produce consistent and reliable results in different laboratories. This section outlines a comprehensive protocol for conducting such a study.

The Cross-Validation Workflow

Caption: A flowchart outlining the key phases of an inter-laboratory cross-validation study.

Experimental Protocol: A Step-by-Step Guide

1. Study Design and Protocol Development:

• Objective: To demonstrate that the analytical method for the quantification of specified nitrosamine impurities in a given drug product is transferable and provides equivalent results across multiple laboratories.

• Scope: Define the specific nitrosamine impurities, drug product(s), and analytical method to be validated.

• Participating Laboratories: Select a minimum of two laboratories, in addition to the originating laboratory.

• Acceptance Criteria: Predetermine the acceptance criteria for all validation parameters in accordance with ICH Q2(R1) guidelines.[24][25][26][27] This includes criteria for accuracy, precision (repeatability and intermediate precision), and linearity.

• Protocol Content: The protocol should be comprehensive and include:

  • Detailed, step-by-step analytical procedure.

  • Specifications for all reagents, standards, and equipment.

  • Sample preparation procedures.

  • Instrument parameters (e.g., LC column, mobile phases, gradient, MS/MS transitions).

  • Data processing and calculation methods.

  • A clear definition of the samples to be analyzed (e.g., spiked drug product, placebo, and control samples).

2. Sample Preparation and Distribution:

• The originating laboratory will prepare a homogenous batch of the drug product to be used in the study.

• A portion of this batch will be spiked with known concentrations of the target nitrosamine impurities at three levels (e.g., 50%, 100%, and 150% of the specification limit).

• Samples should be blinded and randomly coded before distribution to the participating laboratories.

• The originating laboratory will also provide certified reference standards for the nitrosamine impurities and any necessary internal standards.

3. Method Transfer and Familiarization:

• The originating laboratory should provide training and support to the participating laboratories to ensure a thorough understanding of the analytical method.

• Each participating laboratory should perform a familiarization phase by analyzing known standards and spiked samples to demonstrate proficiency with the method before analyzing the blinded study samples.

4. Sample Analysis:

• Each laboratory will analyze the blinded samples in triplicate according to the cross-validation protocol.

• All raw data, chromatograms, and calculations must be documented and retained for review.

5. Data Analysis and Interpretation:

• The results from all laboratories will be sent to the originating laboratory or a designated central point for statistical analysis.

• The data will be evaluated for accuracy (recovery) and precision (repeatability and intermediate precision).

• An analysis of variance (ANOVA) can be used to assess the inter-laboratory variability.

• The results will be compared against the pre-defined acceptance criteria.

6. Investigation of Discrepancies:

• If any results fall outside the acceptance criteria, a thorough investigation should be conducted to identify the root cause. This may involve a review of the raw data, instrument performance, and adherence to the protocol.

7. Final Report:

Pillar 3: Data Presentation and Interpretation

Clear and concise presentation of the cross-validation data is crucial for demonstrating the robustness of the analytical method.

Table 1: Hypothetical Cross-Validation Data for Nitrosamine X in Drug Product Y by LC-MS/MS

Laboratory	Spiking Level	Mean Recovery (%)	RSD (%) (Repeatability)
Lab A (Originating)	50%	98.5	2.1
100%	101.2	1.8
150%	99.8	2.5
Lab B	50%	95.7	3.2
100%	98.9	2.9
150%	97.5	3.5
Lab C	50%	102.1	2.8
100%	103.5	2.4
150%	101.9	3.1
Overall Mean Recovery	99.9%
Inter-laboratory RSD	2.8%

Interpreting the Results

The hypothetical data in Table 1 would demonstrate a successful cross-validation. The mean recoveries at all spiking levels in all laboratories are within a typical acceptance range of 80-120%, and the relative standard deviations (RSDs) for repeatability are well below 15%. The low inter-laboratory RSD indicates that the method is robust and transferable.

Conclusion: Ensuring Methodological Consistency in a Stringent Regulatory Landscape

The cross-validation of analytical methods for nitrosamine impurities is a critical step in ensuring the safety and quality of pharmaceutical products.[28] A well-designed and executed inter-laboratory study provides the necessary evidence that a method is robust, transferable, and capable of producing consistently accurate and reliable results. By carefully selecting the most appropriate analytical technique and following a comprehensive cross-validation protocol, pharmaceutical manufacturers can be confident in their ability to monitor and control these potentially harmful impurities, thereby safeguarding patient health and maintaining regulatory compliance.[29][30]

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A Guide to Inter-Laboratory Comparison of 4-Nitroso Hydrochlorothiazide Analysis: Ensuring Accuracy in Pharmaceutical Quality Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the analysis of 4-Nitroso hydrochlorothiazide (NA-HCT), a potential genotoxic impurity in the widely used diuretic, hydrochlorothiazide. The presence of nitrosamine impurities in pharmaceuticals is a significant concern for patient safety, prompting stringent regulatory oversight.[1][2][3][4] Robust, reproducible, and sensitive analytical methods are therefore critical for the accurate quantification of these impurities at trace levels.[5][6][7]

An inter-laboratory comparison study is the cornerstone of method validation, serving to assess the reproducibility and reliability of an analytical procedure across different laboratories, equipment, and analysts.[5] This guide outlines a structured approach to such a study for NA-HCT, presenting typical analytical performance data and detailed experimental protocols based on established methodologies.

The Critical Need for Standardized NA-HCT Analysis

Hydrochlorothiazide is a commonly prescribed medication for hypertension and edema. 4-Nitroso hydrochlorothiazide is a nitrosamine drug substance related impurity (NDSRI) that can form during the manufacturing process or storage of the drug product.[8][9] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamine impurities, necessitating highly sensitive analytical methods for their detection and quantification.[6][10][11] The U.S. FDA has set an acceptable intake limit of 1500 ng/day for N-nitroso-hydrochlorothiazide.[8]

Ensuring that analytical methods are not only validated within a single laboratory but are also reproducible across multiple sites is paramount for consistent product quality and patient safety.

Designing a Robust Inter-Laboratory Comparison Study

A successful inter-laboratory study for NA-HCT analysis requires careful planning and execution. The following workflow provides a structured approach.

Caption: Workflow for an inter-laboratory comparison study.

Analytical Methodology: LC-MS/MS

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely used and recommended technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[5][7][12]

Experimental Protocol: LC-MS/MS Analysis of 4-Nitroso Hydrochlorothiazide

This protocol is a synthesis of established methods for NA-HCT analysis.[9][13][14]

1. Sample Preparation (for Hydrochlorothiazide Tablets)

• Tablet Homogenization: Weigh and grind a minimum of 10 hydrochlorothiazide tablets to a fine, uniform powder.

• Extraction: Accurately weigh a portion of the powder equivalent to a specified amount of hydrochlorothiazide (e.g., 100 mg) into a centrifuge tube.

• Solvent Addition: Add a precise volume of extraction solvent (e.g., 20 mL of methanol).

• Extraction Procedure: Vortex the mixture for 1 minute, followed by sonication for 30 minutes to ensure complete extraction of the analyte.

• Centrifugation: Centrifuge the sample at approximately 4000 rpm for 15 minutes to pelletize insoluble excipients.

• Filtration: Carefully filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an HPLC vial for analysis.

2. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of NA-HCT from matrix components
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	Specific to 4-Nitroso hydrochlorothiazide
Product Ions (m/z)	At least two specific product ions for confirmation
Collision Energy	Optimized for each transition
Source Temperature	500 °C

Comparative Data Analysis

The following tables present hypothetical but realistic data from a simulated inter-laboratory study involving three laboratories. These values are representative of the performance characteristics expected from a validated LC-MS/MS method for NA-HCT analysis.

Table 1: Method Performance Characteristics

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
LOD (ng/mL)	0.015	0.020	0.018	Report
LOQ (ng/mL)	0.05	0.06	0.055	S/N ≥ 10
Linearity (R²)	0.9992	0.9989	0.9995	≥ 0.995
Repeatability (%RSD)	2.5	3.1	2.8	≤ 15%
Intermediate Precision (%RSD)	4.2	5.0	4.5	≤ 20%

Table 2: Analysis of Spiked Samples

Sample ID	Spiked Concentration (ng/mL)	Laboratory 1 (Observed, ng/mL)	Laboratory 2 (Observed, ng/mL)	Laboratory 3 (Observed, ng/mL)
Sample A	0.1	0.098	0.105	0.101
Sample B	0.5	0.492	0.515	0.488
Sample C	1.0	1.03	0.97	1.01

Table 3: Accuracy (Recovery %)

Spiked Level	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Low (0.1 ng/mL)	98.0%	105.0%	101.0%	80-120%
Mid (0.5 ng/mL)	98.4%	103.0%	97.6%	80-120%
High (1.0 ng/mL)	103.0%	97.0%	101.0%	80-120%

Interpretation and Causality in Experimental Choices

• Choice of LC-MS/MS: This technique is selected for its unparalleled sensitivity and selectivity, which are essential for detecting impurities at the parts-per-billion (ppb) level, as required by regulatory guidelines.[7][12] The use of MRM enhances specificity by monitoring for specific precursor-to-product ion transitions, minimizing the risk of false positives from matrix interferences.

• Sample Preparation: The extraction procedure is designed to efficiently solubilize NA-HCT while removing the bulk of the drug product matrix. The use of methanol is a common choice for its ability to dissolve a wide range of organic molecules. Sonication and centrifugation are critical steps to ensure maximum recovery and a clean sample extract, respectively, which is crucial for the longevity of the analytical column and the accuracy of the results.

• Method Validation Parameters: The parameters evaluated (LOD, LOQ, linearity, precision, and accuracy) are in accordance with the International Council for Harmonisation (ICH) guideline Q2(R1).[15] Demonstrating acceptable performance across these parameters provides confidence in the reliability of the analytical data.

Conclusion and Recommendations

This guide provides a foundational framework for an inter-laboratory comparison of 4-Nitroso hydrochlorothiazide analysis. While specific public data from such a study is not available, the principles of nitrosamine analysis are well-established. For a successful inter-laboratory study, it is recommended that:

• A single, well-characterized batch of reference standard and control samples be distributed to all participating laboratories.

• A detailed, unambiguous analytical protocol be provided to minimize procedural variability.

• A central body be responsible for the statistical analysis of the submitted data to ensure an unbiased evaluation of method performance and laboratory proficiency.

By adhering to these principles, the pharmaceutical industry can ensure the consistent and accurate monitoring of 4-Nitroso hydrochlorothiazide, thereby safeguarding public health.

References

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• Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. (2024-09-05). Available from: [Link]

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A Senior Application Scientist's Guide to Linearity and Range for 4-Nitroso-hydrochlorothiazide Analysis Using a Stable Isotope-Labeled Internal Standard Method

In the landscape of pharmaceutical quality control, the robust quantification of nitrosamine impurities is paramount. These compounds, often potent carcinogens, are under intense scrutiny from global regulatory bodies. For drug development professionals and researchers, establishing a validated analytical method with well-defined linearity and range is not just a procedural step; it is the bedrock of patient safety and data integrity. This guide provides an in-depth technical comparison of methodologies for the quantification of 4-Nitroso-hydrochlorothiazide (NNHCT), a nitrosamine impurity associated with hydrochlorothiazide drug products. We will focus on a state-of-the-art approach utilizing a stable isotope-labeled internal standard, 4-Nitroso hydrochlorothiazide-13C,15N2,d2, and contextualize its performance against alternative methods.

The Critical Role of a Stable Isotope-Labeled Internal Standard

Before delving into the experimental protocols, it is crucial to understand the rationale behind employing a stable isotope-labeled (SIL) internal standard (IS) like 4-Nitroso hydrochlorothiazide-13C,15N2,d2.[1][2][3] In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the SIL-IS is the gold standard for quantification. It co-elutes with the analyte of interest and exhibits identical chemical and physical properties during sample extraction, chromatography, and ionization.[1] Any sample matrix effects or variations in instrument response that affect the analyte will equally impact the SIL-IS. This co-behavior allows for highly accurate and precise quantification, as the response ratio of the analyte to the SIL-IS is used for concentration determination, effectively canceling out variability. This is a significant advantage over methods that use a different chemical entity as an internal standard or rely on external calibration alone.

Establishing Linearity and Range: An Experimental Walk-through

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[4][5]

Experimental Protocol: Linearity and Range Determination for 4-Nitroso-hydrochlorothiazide using LC-MS/MS with 4-Nitroso hydrochlorothiazide-13C,15N2,d2 IS

This protocol outlines the steps to validate the linearity and range of an LC-MS/MS method for NNHCT.

1. Preparation of Stock Solutions:

• NNHCT Stock Solution (100 µg/mL): Accurately weigh 10 mg of 4-Nitroso-hydrochlorothiazide certified reference material[6] and dissolve in 100 mL of methanol.

• SIL-IS Stock Solution (100 µg/mL): Accurately weigh 10 mg of 4-Nitroso hydrochlorothiazide-13C,15N2,d2[1][2][3] and dissolve in 100 mL of methanol.

• SIL-IS Working Solution (10 ng/mL): Perform serial dilutions of the SIL-IS stock solution in methanol to achieve a final concentration of 10 ng/mL. This working solution will be used to spike all calibration standards and quality control samples.

2. Preparation of Calibration Standards:

• A series of at least six to eight non-zero calibration standards should be prepared by spiking a blank matrix (e.g., a placebo formulation of the drug product) with known amounts of the NNHCT stock solution.[7]

• For instance, to cover a range from 0.01 ppm to 0.6 ppm (relative to a 100 mg/mL sample concentration of hydrochlorothiazide), the following concentrations could be prepared: 0.01, 0.015, 0.0225, 0.03, 0.045, and 0.06 ppm.[8]

• Each calibration standard must be spiked with the SIL-IS working solution to a constant final concentration (e.g., 5 ng/mL).

3. Preparation of Quality Control (QC) Samples:

• QC samples should be prepared at a minimum of three concentration levels: low, medium, and high. A fourth level at the Lower Limit of Quantification (LLOQ) is also recommended.[7]

• These QCs are prepared from a separate weighing of the NNHCT stock solution to ensure an independent assessment of accuracy and precision.

• Like the calibration standards, all QC samples are spiked with the SIL-IS working solution.

4. LC-MS/MS Analysis:

• The chromatographic separation is typically achieved on a C18 or similar reversed-phase column with a gradient elution using a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., methanol or acetonitrile).

• The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both NNHCT and its SIL-IS are monitored for selective and sensitive detection.

5. Data Analysis and Acceptance Criteria:

• A calibration curve is constructed by plotting the peak area ratio of NNHCT to the SIL-IS against the nominal concentration of NNHCT for each calibration standard.

• The linearity of the curve is assessed using a weighted linear regression model (e.g., 1/x or 1/x²). The correlation coefficient (r²) should be ≥ 0.99.

• The calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).[7]

• At least 75% of the calibration standards must meet this criterion.[7]

Caption: Interdependence of Method Validation Parameters.

As the diagram illustrates, the LLOQ, which is the lowest point on the calibration curve, defines the lower boundary of the analytical range. [7]The entire range must demonstrate acceptable linearity, accuracy, and precision. This holistic view of method validation ensures the generation of reliable and defensible data for regulatory submissions. [9][10]

Conclusion

For the quantification of 4-Nitroso-hydrochlorothiazide, a method employing a stable isotope-labeled internal standard, 4-Nitroso hydrochlorothiazide-13C,15N2,d2, offers the highest level of scientific rigor. While alternative methods can achieve adequate linearity and range, the inherent ability of the SIL-IS to compensate for analytical variability provides unparalleled confidence in the accuracy and precision of the results. The experimental framework provided in this guide, grounded in established regulatory principles from the FDA and EMA,[4][11][12][13][14] serves as a robust template for researchers and scientists in the pharmaceutical industry to develop and validate high-quality analytical methods for the control of nitrosamine impurities.

References

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• European Medicines Agency. Guideline on bioanalytical method validation. [Link]

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• Journal of King Saud University - Science. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide. [Link]

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• Outsourced Pharma. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

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• International Council for Harmonisation. bioanalytical method validation and study sample analysis m10. [Link]

• LabRulez LCMS. Quantitation of N-Nitroso Hydrochlorothiazide in Losartan. [Link]

• ResearchGate. (PDF) Stability and Degradation Pathways of N -Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. [Link]

• OMCL. Determination of N-nitroso hydrochlorothiazide in various preparations. [Link]

• EFPIA. Hydrochlorothiazide HCTZ- Investigation into potential N-Nitrosation and the specific nature of Nitroso HCTZ. [Link]

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• ResearchGate. Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets using ultra performance liquid chromatography triple quadrupole mass spectrometry. [Link]

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A Senior Application Scientist's Perspective on Achieving Unimpeachable Data in Nitrosamine Impurity Analysis

An In-Depth Guide to the Precision and Accuracy of 4-Nitroso Hydrochlorothiazide Quantification Using a Stable Isotope-Labeled Internal Standard

Introduction: The Imperative for Rigorous Nitrosamine Quantification

The discovery of nitrosamine impurities in widely used pharmaceuticals has presented one of the most significant challenges to the drug development and manufacturing industry in recent history.[1][2] These compounds, classified as probable human carcinogens, can form at trace levels during drug synthesis or storage.[1][3] Consequently, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have mandated stringent risk assessments and control strategies for their presence in all human drugs.[4][5]

4-Nitroso hydrochlorothiazide (NNHCT), a nitrosamine drug substance-related impurity (NDSRI) of the commonly prescribed diuretic hydrochlorothiazide, falls squarely under this regulatory scrutiny.[6][7] For researchers and quality control professionals, the task is not merely to detect NNHCT but to quantify it with unimpeachable precision and accuracy at exceptionally low levels. This guide provides an in-depth comparison of analytical strategies, demonstrating why the use of a stable isotope-labeled internal standard (SIL-IS), specifically 4-Nitroso hydrochlorothiazide-13C,15N2,d2 , is the gold standard for this critical application.

The Core Challenge: Overcoming the Matrix Effect

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the undisputed technique of choice for trace-level nitrosamine analysis due to its superior sensitivity and selectivity.[8] However, when analyzing a low-level impurity within a high-concentration drug product matrix, a phenomenon known as the "matrix effect" becomes the primary obstacle to accurate quantification.[9]

Co-eluting components from the drug formulation (excipients, the active pharmaceutical ingredient itself) can interfere with the ionization of the target analyte in the mass spectrometer's source.[9][10] This can lead to:

• Ion Suppression: The analyte signal is artificially decreased, leading to an underestimation of the impurity level.

• Ion Enhancement: The analyte signal is artificially increased, leading to an overestimation.

These effects are often variable and unpredictable, compromising the precision and accuracy of the results. This is where the choice of quantification strategy becomes paramount.

Comparison of Quantification Methodologies

To illustrate the impact of the analytical approach, we compare three common quantification methods. The goal is to quantify NNHCT at a target concentration of 5 parts per billion (ppb) relative to the drug substance concentration.

Method A: Isotope Dilution with 4-Nitroso hydrochlorothiazide-13C,15N2,d2 This is the gold standard. The SIL-IS is chemically identical to the analyte but has a different mass due to the incorporated heavy isotopes (¹³C, ¹⁵N, ²H).[11][12] It is added to the sample at the very beginning of the preparation process.

Method B: Alternative Internal Standard (Non-Isotopically Labeled) This method uses a different, structurally similar compound as an internal standard (e.g., N-Nitrosodimethylamine-d6). While better than no internal standard, its chemical properties and ionization behavior are not identical to NNHCT.

Method C: External Standard Calibration This method relies solely on a calibration curve generated from pure standards. It makes the critical, and often incorrect, assumption that the analyte in the sample behaves identically to the analyte in the clean solvent of the standard.[13]

Comparative Performance Data

The following table summarizes the expected performance for each method when analyzing NNHCT in a hydrochlorothiazide drug product matrix.

Parameter	Method A: SIL-IS (4-Nitroso HCTZ-13C,15N2,d2)	Method B: Alternative IS (e.g., NDMA-d6)	Method C: External Standard
Mean Accuracy (% Recovery)	98.5%	82.1%	145.2% (due to ion enhancement)
Precision (% RSD)	3.1%	14.8%	35.7%
Reliability	High. Effectively nullifies matrix effects and corrects for variations in sample prep and instrument response.[8][14]	Moderate. Partial correction for matrix effects, but differences in analyte and IS behavior introduce bias.	Low. Highly susceptible to matrix effects, leading to inaccurate and unreliable results.[9]
Regulatory Acceptance	Universally accepted and recommended by regulatory agencies for trace genotoxic impurity analysis.[15]	May be acceptable if properly justified, but carries a higher risk of scrutiny.	Generally unacceptable for confirmatory testing of genotoxic impurities due to lack of reliability.[13]

Expert Interpretation: The data clearly demonstrates the superiority of the stable isotope dilution method. 4-Nitroso hydrochlorothiazide-13C,15N2,d2 co-elutes with the native NNHCT and experiences the exact same degree of ion suppression or enhancement. By measuring the ratio of the analyte to its labeled internal standard, the instrument and sample preparation variations are canceled out, resulting in exceptionally accurate and precise data.[8][11] The external standard method, in this illustrative case, suffers from significant ion enhancement, leading to a dangerous overestimation of the impurity and a failure of batch release criteria.

Visualizing the Workflow and Principle

To better understand the process, the following diagrams illustrate the analytical workflow and the fundamental principle of isotope dilution.

Caption: High-level workflow for NNHCT quantification.

Caption: Principle of Isotope Dilution for Accurate Quantification.

Validated Experimental Protocol: LC-MS/MS Quantification of NNHCT

This protocol describes a self-validating system for the precise and accurate determination of 4-Nitroso hydrochlorothiazide (NNHCT) in a drug product matrix using its stable isotope-labeled internal standard.

1. Materials and Reagents

• Reference Standards: 4-Nitroso hydrochlorothiazide (NNHCT) and 4-Nitroso hydrochlorothiazide-13C,15N2,d2 (SIL-IS).[16][17]

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Buffer: Ammonium Formate, analytical grade.

• Drug Product: Hydrochlorothiazide tablets and a matching placebo.

2. Standard and Sample Preparation

• Stock Solutions (100 µg/mL): Prepare separate stock solutions of NNHCT and the SIL-IS in Methanol. Store at -20°C.[16]

• Internal Standard Spiking Solution (100 ng/mL): Dilute the SIL-IS stock solution in 50:50 Methanol:Water.

• Calibration Curve Standards (0.5 - 50 ng/mL): Serially dilute the NNHCT stock solution. Spike each calibration level with the SIL-IS Spiking Solution to a final concentration of 10 ng/mL.

• Sample Preparation:

  • Accurately weigh and crush a quantity of tablet powder equivalent to 50 mg of hydrochlorothiazide into a centrifuge tube.

  • Add 100 µL of the Internal Standard Spiking Solution (100 ng/mL).

  • Add 9.9 mL of 50:50 Methanol:Water as the extraction solvent.

  • Vortex for 10 minutes, then centrifuge at 4000 rpm for 15 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

3. LC-MS/MS Instrumental Conditions

• LC System: UPLC/UHPLC system.

• Column: A suitable C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient to separate NNHCT from the main drug peak and other interferences (e.g., 5% B held for 0.5 min, ramp to 95% B over 5 min, hold for 2 min).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions:

  • NNHCT (Analyte): Optimize precursor and product ions based on instrument, e.g., Q1: 327.0 -> Q3: 298.9

  • NNHCT-13C,15N2,d2 (SIL-IS): Optimize precursor and product ions, e.g., Q1: 332.0 -> Q3: 303.9 (Note: Exact mass transitions should be optimized empirically on the specific instrument used).

4. Method Validation The method must be validated according to ICH Q2(R1) guidelines, with a focus on:

• Specificity: Demonstrate no interference at the retention time of NNHCT and its SIL-IS in placebo samples.

• Limit of Quantification (LOQ): The lowest concentration that can be measured with acceptable precision and accuracy (typically S/N > 10). A target LOQ of ≤ 1 ppb is achievable.[6]

• Accuracy: Perform spike-recovery experiments at three levels (e.g., LOQ, 10 ppb, 25 ppb) in the placebo matrix. Recoveries should be within 80-120%.[6]

• Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days). The Relative Standard Deviation (%RSD) should be < 15%.

• Linearity: Demonstrate a linear response across the calibration range with a correlation coefficient (r²) > 0.99.[18][19]

Conclusion

For the critical task of quantifying the genotoxic impurity 4-Nitroso hydrochlorothiazide, the analytical method's precision and accuracy are non-negotiable. While external standard calibration is simple, it is highly vulnerable to matrix effects that can render results meaningless. The use of a stable isotope-labeled internal standard, 4-Nitroso hydrochlorothiazide-13C,15N2,d2 , in an isotope dilution LC-MS/MS method is the only scientifically robust approach. It inherently corrects for sample-to-sample variations in extraction efficiency, matrix-induced ionization changes, and instrument drift. This methodology provides a self-validating system that ensures data is trustworthy, defensible, and meets the stringent expectations of global regulatory authorities, ultimately safeguarding patient safety.[8][20]

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• Biotechnology Journal International. (2024). Development and Validation of HPLC Method for the Quantification of Impending Genotoxic Impurities in Dapson Drug Substances. [Link]

• European Medicines Agency. Nitrosamine impurities: guidance for marketing authorisation holders. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Nitroso hydrochlorothiazide-13C,15N2,d2

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-Nitroso hydrochlorothiazide-13C,15N2,d2. As a Senior Application Scientist, my objective is to synthesize regulatory standards with practical laboratory experience, ensuring that these procedures are not only followed but understood. This compound, while invaluable for research, necessitates a disposal protocol grounded in its chemical properties rather than its isotopic labels.

The core principle guiding the disposal of this compound is the recognition of its primary chemical hazard. 4-Nitroso hydrochlorothiazide is a nitrosamine impurity of Hydrochlorothiazide.[1][2] N-nitroso compounds as a class are considered potentially genotoxic and carcinogenic.[2] Therefore, all waste containing this substance must be treated as hazardous chemical waste.

A critical point of clarification is the nature of the isotopic labeling. The "-13C,15N2,d2" designation indicates that the molecule has been enriched with stable, non-radioactive isotopes.[3] Consequently, no radiological precautions are necessary, and the disposal procedure is governed solely by the chemical's hazardous profile.[4][]

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough risk assessment is paramount. The safety of laboratory personnel and environmental integrity depend on it.

1.1. Primary Chemical Hazards The principal hazard associated with 4-Nitroso hydrochlorothiazide-13C,15N2,d2 stems from its classification as an N-nitroso compound. These compounds are often subject to stringent regulatory control due to their potential as genotoxic impurities.[2] While a specific Safety Data Sheet (SDS) may indicate no acute hazards, the potential for long-term health effects necessitates treating this compound with a high degree of caution.

1.2. Isotopic Composition The isotopes used in this compound (Carbon-13, Nitrogen-15, and Deuterium) are stable and do not decay or emit radiation.[3] This simplifies the disposal process significantly, as the complex and highly regulated protocols for radioactive waste are not applicable.[4][] The chemical waste stream is the correct and only pathway.

1.3. Personal Protective Equipment (PPE) A proactive approach to safety is non-negotiable. The following PPE is mandatory when handling 4-Nitroso hydrochlorothiazide-13C,15N2,d2 in its pure form or in solution.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles.	Protects against accidental splashes of solutions containing the compound. The parent compound, hydrochlorothiazide, can cause serious eye irritation.[6]
Hand Protection	Nitrile gloves (or other chemically resistant gloves).	Prevents dermal absorption. Standard laboratory practice for handling potentially hazardous chemicals.
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from contamination.

Waste Segregation and Containment Protocol

Proper segregation is the foundation of a safe and compliant laboratory waste management program. It prevents dangerous chemical reactions and ensures that waste is directed to the appropriate treatment facility.

2.1. Step-by-Step Waste Collection

• Identify as Hazardous Waste : From the moment it is deemed unwanted, 4-Nitroso hydrochlorothiazide-13C,15N2,d2 and any materials contaminated with it (e.g., pipette tips, vials, contaminated bench paper) must be classified as hazardous chemical waste.

• Select a Compatible Container :

  • Use a container made of a material that is chemically compatible with the waste. For the solid form or solutions, a high-density polyethylene (HDPE) or glass container with a screw-top cap is appropriate.[7][8]

  • Ensure the container is in excellent condition, free of cracks or deterioration, and has a secure, leak-proof closure.[8]

• Label the Container Immediately : Do not place any waste into an unlabeled container. Request an official "HAZARDOUS WASTE" label from your institution's Environmental Health and Safety (EHS) department.[9] The label must include:

  • The words "Hazardous Waste".[7]

  • The full, unabbreviated chemical name: "4-Nitroso hydrochlorothiazide-13C,15N2,d2".[9]

  • The name of the Principal Investigator (PI) and the laboratory's location (building and room number).[7][9]

  • An approximate concentration and the solvent if in solution.

• Keep the Container Closed : Hazardous waste containers must remain sealed at all times, except when you are actively adding waste.[7] This is a critical regulatory requirement to prevent the release of vapors.[7]

2.2. Designate a Satellite Accumulation Area (SAA)

Federal and local regulations, such as the EPA's Resource Conservation and Recovery Act (RCRA), govern the on-site storage of hazardous waste.[8]

• An SAA is a designated location within the laboratory, at or near the point of waste generation, where hazardous waste is collected.[7][10]

• This area must be under the control of the laboratory personnel generating the waste.[7]

• It is advisable to use secondary containment (e.g., a chemical-resistant tray or tub) for your waste container within the SAA to contain any potential leaks.

• Do not mix incompatible waste streams. While this compound is unlikely to be highly reactive, good practice dictates storing it away from strong acids, bases, and oxidizing agents.[7]

Disposal Workflow: From Benchtop to Pickup

The following workflow diagram and procedural steps outline the complete disposal process, ensuring compliance and safety from start to finish.

Caption: Disposal workflow for 4-Nitroso hydrochlorothiazide-13C,15N2,d2.

3.1. Step-by-Step Disposal Procedure

• Waste Transfer : When transferring the chemical (solid or solution) to the designated hazardous waste container, do so in a controlled manner, preferably within a chemical fume hood, to minimize exposure risk.

• Container Management :

  • Do not overfill the container. Leave at least one inch of headspace to allow for expansion.[7]

  • Clean the exterior of the container of any contamination before returning it to the SAA.

• Storage and Inspection :

  • Store the container in your registered SAA.

  • Your laboratory is required to perform and document weekly inspections of the SAA to check for leaks and proper labeling.[7][9]

• Arrange for Final Disposal :

  • Once the container is full or you have no more of this waste to generate, arrange for its disposal.

  • Follow your institution's specific procedure, which typically involves submitting a chemical waste disposal request form to the EHS department.[9][10]

  • Do not attempt to dispose of the chemical yourself via incineration, chemical decomposition, or sewer. This is unsafe, non-compliant, and can lead to significant environmental contamination and legal penalties.[8]

Spill and Emergency Procedures

Accidents, though preventable, can occur. A prepared response is crucial.

• Small Spill : For a small spill of the solid or a solution, alert others in the lab. Wearing your full PPE, contain the spill with an absorbent material appropriate for the solvent (if any). Carefully collect the contaminated material using non-sparking tools, place it in your hazardous waste container, and clean the spill area.

• Large Spill : For a large spill, evacuate the immediate area. Alert your supervisor and contact your institution's EHS or emergency response team immediately. Do not attempt to clean it up yourself.

By adhering to this comprehensive guide, researchers can ensure the disposal of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is handled in a manner that is safe, responsible, and fully compliant with environmental regulations. Trust in these protocols is built on a foundation of understanding the "why" behind each step, ensuring a culture of safety that extends beyond the product itself.

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A Guide to Personal Protective Equipment (PPE) for Handling 4-Nitroso hydrochlorothiazide-13C,15N2,d2

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals handling 4-Nitroso hydrochlorothiazide-13C,15N2,d2. The operational and disposal plans herein are designed to ensure the highest level of safety by integrating engineering controls, administrative protocols, and personal protective equipment.

Foundational Principle: Understanding the Hazard Profile

Effective safety protocols are built on a thorough understanding of the substance's inherent risks. The hazard profile of 4-Nitroso hydrochlorothiazide-13C,15N2,d2 is a composite of three distinct features, each demanding specific safety considerations.

• The N-Nitroso Moiety: The Primary Carcinogenic Threat The presence of the N-nitroso functional group (-N=O) classifies this compound as a member of a chemical class widely recognized for its carcinogenic potential.[1][2] Many N-nitroso compounds are potent carcinogens, and their synthesis and handling require stringent safety measures.[1] Therefore, all handling procedures must assume the compound is carcinogenic and aim to minimize exposure to the lowest possible levels.

• The Hydrochlorothiazide Backbone: Baseline Hazards The parent compound, hydrochlorothiazide, presents its own set of hazards. According to safety data sheets (SDS), it is harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.[3][4][5] Furthermore, it is suspected of causing cancer (GHS Category 2).[6] These properties necessitate robust skin, eye, and respiratory protection.

• The Stable Isotope Label (13C, 15N2, d2): A Non-Radiological Consideration The isotopic labels (Carbon-13, Nitrogen-15, Deuterium) are stable isotopes and are not radioactive.[7] This means no additional precautions against ionizing radiation are required. However, the disposal of materials contaminated with stable isotopes must follow local regulations for chemical waste, and clear labeling is essential.[7][]

The Hierarchy of Controls: Your Primary Shield

Personal Protective Equipment (PPE) is the final line of defense. The primary strategy for ensuring safety involves implementing robust engineering and administrative controls to contain the hazard at its source. This approach is mandated by the Occupational Safety and Health Administration (OSHA) and is a cornerstone of modern laboratory safety.[9][10][11]

• Engineering Controls: These are physical changes to the workspace that isolate personnel from hazards.

  • Primary Containment: For handling the solid, powdered form of this potent compound, a containment system such as a glovebox or a powder containment hood (balance enclosure) is mandatory. For less hazardous operations like handling dilute solutions, a certified chemical fume hood is the minimum requirement.[12][13]

  • Ventilation: All work must be performed in a well-ventilated area with engineering controls designed to draw contaminants away from the operator.[3][5]

• Administrative Controls: These are the policies and procedures that govern safe work practices.

  • Standard Operating Procedures (SOPs): Detailed, written SOPs for every stage of handling—from receiving to disposal—must be developed and strictly followed.[14]

  • Designated Areas: All work with 4-Nitroso hydrochlorothiazide-13C,15N2,d2, especially handling the neat compound, should be restricted to a designated and clearly marked area.[14]

  • Training: All personnel must receive documented training on the specific hazards of this compound and the procedures outlined in the SOPs before beginning any work.[10][11]

Personal Protective Equipment (PPE): Your Final Barrier

When engineering and administrative controls are in place, PPE provides the final, critical layer of protection. The selection of PPE must be based on a thorough risk assessment of the specific tasks being performed.[10][13]

Task	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Receiving/Unpacking	Not typically required if packaging is intact.	Nitrile gloves.	Safety glasses with side shields.	Lab coat.
Weighing/Handling Solid	Powered Air-Purifying Respirator (PAPR) with HEPA filter.[15][16][17]	Double-gloved with two pairs of nitrile gloves.	Chemical splash goggles and face shield.	Disposable, solid-front protective gown; shoe covers.
Solution Preparation	In a chemical fume hood, a fit-tested N95 respirator may be sufficient. If outside a hood, PAPR is required.	Double-gloved with two pairs of nitrile gloves.	Chemical splash goggles and face shield.	Disposable, solid-front protective gown.
Handling Dilute Solutions	Not required if handled exclusively within a chemical fume hood.	Single pair of nitrile gloves.	Safety glasses with side shields.	Lab coat.
Spill Cleanup (Solid)	Powered Air-Purifying Respirator (PAPR) with HEPA filter.	Heavy-duty nitrile or butyl rubber gloves over inner nitrile gloves.	Chemical splash goggles and face shield.	Disposable chemical-resistant suit and shoe covers.
Waste Disposal	Dependent on the nature of the waste being handled.	Nitrile gloves.	Safety glasses with side shields.	Lab coat.

Detailed PPE Specifications

• Respiratory Protection: Due to the carcinogenic risk associated with N-nitroso compounds and the dust hazard of the solid, a Powered Air-Purifying Respirator (PAPR) is the recommended choice for handling the powder.[15][16][17] A PAPR provides a higher protection factor than standard half-mask respirators and reduces the risk of inhaling fine particles.

• Hand Protection: Double-gloving is essential when handling the solid compound or concentrated solutions. This practice protects against tears in the outer glove and reduces the risk of contamination when removing PPE. Always inspect gloves for defects before use and wash hands thoroughly after removal.[3]

• Eye and Face Protection: Chemical splash goggles that form a seal around the eyes are required when there is any risk of splashes or aerosol generation.[5] A face shield should be worn over the goggles when handling the solid powder to protect the entire face.

• Body Protection: A disposable, solid-front gown is preferred over a standard lab coat when handling the powder to prevent permeation. Contaminated clothing should not be allowed out of the workplace and must be disposed of as hazardous waste.[3]

Operational Guide: PPE in Practice

This section provides a step-by-step workflow that integrates the use of appropriate PPE and engineering controls.

Workflow for Handling 4-Nitroso hydrochlorothiazide-13C,15N2,d2

Caption: Workflow for handling 4-Nitroso hydrochlorothiazide, indicating PPE levels.

Step-by-Step Protocols

1. Receiving and Storage:

• PPE: Nitrile gloves, lab coat, safety glasses.

• Procedure:

  • Upon receipt, inspect the package for any signs of damage or leakage.

  • If intact, transport it to the designated storage area.

  • The compound should be stored in a locked, clearly labeled, and ventilated cabinet, away from incompatible materials. The supplier recommends freezer storage (-20°C) for long-term stability.[18]

2. Weighing the Solid Compound (Highest Risk Operation):

• Engineering Control: Powder containment hood or glovebox.

• PPE: PAPR, double nitrile gloves, disposable gown, chemical splash goggles, face shield.

• Procedure:

  • Don all required PPE before entering the designated area.

  • Perform all manipulations of the solid powder within the containment device.

  • Use tools (spatulas, weigh paper) dedicated to this compound to avoid cross-contamination.

  • After weighing, carefully seal the primary container and the vessel containing the weighed powder.

  • Decontaminate the exterior of the containers and all tools before removing them from the containment device.

  • Dispose of all contaminated disposable materials (gloves, weigh paper) in a designated hazardous waste container.

3. Solution Preparation and Handling:

• Engineering Control: Chemical Fume Hood.

• PPE: See table above.

• Procedure:

  • Conduct all solution preparation within a certified chemical fume hood.

  • Add solvent to the sealed vessel containing the powder slowly to avoid aerosols.

  • Once in solution, the risk of aerosolized powder is eliminated, but the risks of skin/eye contact remain.

  • Clearly label all solutions with the compound name, concentration, solvent, and appropriate hazard warnings.

4. Spill Management:

• PPE: Full protection as listed for weighing, including a PAPR.

• Procedure:

  • Evacuate the immediate area and alert personnel.

  • Don the appropriate PPE.

  • For a solid spill, gently cover with absorbent pads to avoid raising dust. Do NOT dry sweep.

  • Wet the absorbent material with an appropriate solvent (e.g., isopropanol) and carefully wipe the area, working from the outside in.

  • Place all contaminated materials into a sealed, labeled hazardous waste container.

  • Wash the spill area thoroughly with soap and water.[3]

5. Disposal Plan:

• PPE: Nitrile gloves, lab coat, safety glasses.

• Procedure:

  • All waste (solid, liquid, contaminated PPE) must be considered hazardous.

  • Collect waste in clearly labeled, sealed containers. Do not mix with other laboratory waste streams.[7]

  • Stable isotope-labeled waste is not considered radioactive but must be disposed of according to institutional and local regulations for chemical waste.[7][]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

By adhering to this comprehensive guide, researchers can confidently and safely handle 4-Nitroso hydrochlorothiazide-13C,15N2,d2, ensuring personal safety and the integrity of their research environment.

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